5-(Aminomethyl)thiophene-2-carbonitrile

• CAS: 227279-10-9

Core Science & Biosynthesis

An In-depth Technical Guide to 5-(Aminomethyl)thiophene-2-carbonitrile

This technical guide provides a comprehensive overview of 5-(aminomethyl)thiophene-2-carbonitrile, a key intermediate in pharmaceutical research and development. The document is intended for researchers, scientists, and drug development professionals, offering detailed information on its chemical properties, synthesis, safety, and applications.

Chemical Identity and Properties

5-(Aminomethyl)thiophene-2-carbonitrile is a substituted thiophene compound. It is most commonly handled and available as its hydrochloride salt to improve stability.

Table 1: Chemical Identifiers

Identifier	5-(Aminomethyl)thiophene-2-carbonitrile (Free Base)	5-(Aminomethyl)thiophene-2-carbonitrile Hydrochloride
CAS Number	227279-10-9[1]	172349-10-9[2][3]
Molecular Formula	C₆H₆N₂S[1]	C₆H₇ClN₂S[3][4]
Synonyms	5-Aminomethyl-2-cyanothiophene[1]	5-氨基甲基-2-噻吩甲腈盐酸盐[4]

Table 2: Physicochemical Properties

Property	5-(Aminomethyl)thiophene-2-carbonitrile (Free Base)	5-(Aminomethyl)thiophene-2-carbonitrile Hydrochloride
Molecular Weight	138.19 g/mol [1]	174.65 g/mol [3]
Appearance	Not specified	Grey solid[2]
Melting Point	Data not available. For the related compound 2-Amino-5-methyl-3-thiophenecarbonitrile: 101-105 °C.	Data not available
Boiling Point	Data not available	Data not available
Solubility	Data not available. The related compound 2-Amino-5-methyl-3-thiophenecarbonitrile is soluble in methanol.	Data not available
Storage Conditions	4°C, protect from light[1]	0-8 °C[2]

Table 3: Computed Properties (Free Base)

Property	Value	Source
Topological Polar Surface Area (TPSA)	49.81 Ų	[1]
logP	1.07848	[1]
Hydrogen Bond Donors	1	[1]
Hydrogen Bond Acceptors	3	[1]
Rotatable Bonds	1	[1]

Synthesis and Purification

The synthesis of 5-(aminomethyl)thiophene-2-carbonitrile hydrochloride can be achieved through a multi-step, one-pot reaction starting from 5-methyl-2-thiophenecarboxaldehyde.[5]

Experimental Protocol: Synthesis of 5-(aminomethyl)thiophene-2-carbonitrile hydrochloride[6]

This protocol is based on the process described in patent WO2002081465A1.

Materials:

• 5-methyl-2-thiophenecarboxaldehyde

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Pyridine

• Benzene

• N-Bromosuccinimide (NBS)

• 2,2'-Azobis(2-methylpropionitrile) (AIBN)

• Sodium azide (NaN₃)

• Phase transfer catalyst (e.g., benzyltriethylammonium chloride)

• Triphenylphosphine (PPh₃)

• Water

• Hydrochloric acid (HCl) solution

Procedure:

• Oxime Formation: In a reaction vessel, combine 5-methyl-2-thiophenecarboxaldehyde and hydroxylamine hydrochloride. Cool the mixture to 10°C and slowly add pyridine. After the initial exothermic reaction, add benzene and heat to remove water via a Dean-Stark apparatus.

• Dehydration to Nitrile: Once the oxime formation is complete, cool the reaction mixture and treat it to convert the oxime to the nitrile, yielding 5-methyl-2-thiophenecarbonitrile.

• Bromination: To the solution containing 5-methyl-2-thiophenecarbonitrile, add N-Bromosuccinimide (NBS) and a radical initiator such as AIBN. Heat the reaction mixture to initiate the bromination of the methyl group, forming 5-(bromomethyl)-2-thiophenecarbonitrile.

• Azidation: Cool the reaction mixture and add sodium azide in the presence of a phase transfer catalyst to convert the bromo intermediate to 5-(azidomethyl)-2-thiophenecarbonitrile.

• Staudinger Reaction and Hydrolysis: To the solution of the azido compound, add triphenylphosphine portion-wise at a controlled temperature. After the formation of the iminophosphorane is complete (monitored by HPLC), add water and heat the mixture. This step hydrolyzes the iminophosphorane to the primary amine.

• Salt Formation and Isolation: After hydrolysis, cool the reaction mixture. Acidify with a hydrochloric acid solution to precipitate the desired product, 5-(aminomethyl)thiophene-2-carbonitrile hydrochloride. The solid product can then be collected by filtration, washed, and dried.

Purification

The crude product can be purified by recrystallization. The choice of solvent will depend on the impurity profile, but common solvents for recrystallizing amine hydrochlorides include ethanol, isopropanol, or mixtures with water or ethers.

Caption: A flowchart illustrating the key stages in the synthesis and purification of 5-(aminomethyl)thiophene-2-carbonitrile hydrochloride.

Applications in Drug Discovery and Development

5-(Aminomethyl)thiophene-2-carbonitrile is a valuable building block in medicinal chemistry, primarily due to the presence of a reactive primary amine and a versatile thiophene scaffold.

• Neurological Disorders: This compound serves as a key intermediate in the synthesis of pharmaceuticals targeting neurological disorders.[2] The thiophene ring is a common motif in centrally active agents.

• Oncology: It is utilized in the development of targeted cancer therapies.[2] Thiophene derivatives have been explored as inhibitors of various protein kinases that are crucial for cancer cell survival and proliferation.[6]

• Organic Synthesis: Its structure allows for diverse chemical modifications, such as nucleophilic substitutions and cyclizations, making it a versatile precursor for more complex heterocyclic systems.[2]

While specific signaling pathways for this exact molecule are not detailed in the literature, its utility in oncology suggests that its derivatives could be designed to target pathways commonly dysregulated in cancer, such as receptor tyrosine kinase (RTK) signaling.

Caption: A representative diagram of a generic receptor tyrosine kinase (RTK) signaling pathway, a common target for thiophene-based cancer therapeutics.

Safety and Handling

Table 4: Hazard Identification for Related Thiophene Compounds

Hazard	Description
Acute Toxicity	Harmful if swallowed, in contact with skin, or if inhaled.[4]
Skin Irritation	Causes skin irritation.[4]
Eye Irritation	Causes serious eye irritation.[4]

Handling Precautions:

• Use only in a well-ventilated area, preferably in a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• Avoid breathing dust, fumes, or vapors.

• Wash hands thoroughly after handling.

• Store in a tightly closed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

References

• 1. chemscene.com [chemscene.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 5-(AMINOMETHYL)THIOPHENE-2-CARBONITRILE HYDROCHLORIDE | 172349-10-9 [chemicalbook.com]
• 4. 5-(AMINOMETHYL)THIOPHENE-2-CARBONITRILE HCL [allbiopharm.com]
• 5. WO2002081465A1 - Novel process for preparing 5-aminomethyl-2-thiophenecarbonitrile. hcl by one-pot reaction - Google Patents [patents.google.com]
• 6. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physicochemical Properties of 5-(Aminomethyl)thiophene-2-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-(Aminomethyl)thiophene-2-carbonitrile is a heterocyclic organic compound that has garnered significant interest in the field of medicinal chemistry. Its unique molecular architecture, featuring a thiophene ring substituted with an aminomethyl and a nitrile group, makes it a valuable building block in the synthesis of a variety of pharmaceutical agents. This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, and potential applications of 5-(Aminomethyl)thiophene-2-carbonitrile, with a focus on its role as a key intermediate in drug discovery and development. The compound is primarily utilized in the creation of novel therapeutics, particularly in the areas of neurology and oncology.[1]

Physicochemical Properties

5-(Aminomethyl)thiophene-2-carbonitrile is typically handled in its more stable hydrochloride salt form for synthetic and research purposes. The following tables summarize the known physicochemical properties of both the free base and its hydrochloride salt.

5-(Aminomethyl)thiophene-2-carbonitrile (Free Base)

Property	Value	Source
CAS Number	227279-10-9	ChemScene[2]
Molecular Formula	C₆H₆N₂S	ChemScene[2]
Molecular Weight	138.19 g/mol	ChemScene[2]
Purity	≥95%	ChemScene[2]
Topological Polar Surface Area (TPSA)	49.81 Ų	ChemScene[2]
logP (calculated)	1.07848	ChemScene[2]
Hydrogen Bond Donors	1	ChemScene[2]
Hydrogen Bond Acceptors	3	ChemScene[2]
Rotatable Bonds	1	ChemScene[2]

5-(Aminomethyl)thiophene-2-carbonitrile Hydrochloride

Property	Value	Source
CAS Number	172349-10-9	Chemicalbook[3], Chem-Impex[1]
Molecular Formula	C₆H₇ClN₂S (or C₆H₆N₂S·HCl)	Chemicalbook[3]
Molecular Weight	174.65 g/mol	Chemicalbook[3]
Purity	≥96%	Chem-Impex[1]
Physical Form	Grey solid	Chem-Impex[1]
Storage Conditions	0-8 °C	Chem-Impex[1]

Experimental Protocols

Synthesis of 5-(Aminomethyl)thiophene-2-carbonitrile Hydrochloride

A one-pot synthesis method for 5-(aminomethyl)-2-thiophenecarbonitrile hydrochloride has been detailed in the patent literature (US7015337B2).[4] This process is advantageous as it does not require the distillation and purification of intermediates. The general workflow is outlined below.

References

• 1. chemimpex.com [chemimpex.com]
• 2. chemscene.com [chemscene.com]
• 3. 5-(AMINOMETHYL)THIOPHENE-2-CARBONITRILE HYDROCHLORIDE | 172349-10-9 [chemicalbook.com]
• 4. US7015337B2 - Process for preparing 5-aminomethyl-2-thiophenecarbonitrile HCl by one-pot reaction - Google Patents [patents.google.com]

An In-depth Technical Guide to the Structural Analysis and Characterization of 5-(Aminomethyl)thiophene-2-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-(Aminomethyl)thiophene-2-carbonitrile is a key heterocyclic building block in medicinal chemistry, recognized for its role as an intermediate in the synthesis of various pharmaceutical agents, particularly in the fields of oncology and neurology.[1] Its structural features, a thiophene ring substituted with an aminomethyl and a nitrile group, offer versatile opportunities for chemical modification. This guide provides a detailed overview of the structural analysis and characterization of this compound. Due to the limited availability of public experimental data, this document presents a combination of predicted spectroscopic data, analysis of characteristic functional group absorptions, and detailed, generalized experimental protocols for its synthesis and characterization.

Chemical Structure and Properties

• IUPAC Name: 5-(Aminomethyl)thiophene-2-carbonitrile

• Synonyms: 5-Aminomethyl-2-cyanothiophene[2]

• CAS Number: 227279-10-9[2]

• Molecular Formula: C₆H₆N₂S[2]

• Molecular Weight: 138.19 g/mol [2]

• Appearance: Typically a solid (often available as a hydrochloride salt, which is a grey solid).[1]

Table 1: Physicochemical Properties

Property	Value	Source
Molecular Formula	C₆H₆N₂S	ChemScene[2]
Molecular Weight	138.19	ChemScene[2]
LogP (Predicted)	1.07848	ChemScene[2]
Topological Polar Surface Area (TPSA)	49.81 Ų	ChemScene[2]
Hydrogen Bond Donors	1	ChemScene[2]
Hydrogen Bond Acceptors	3	ChemScene[2]
Rotatable Bonds	1	ChemScene[2]

Synthesis

A common and versatile method for the synthesis of substituted 2-aminothiophenes is the Gewald reaction.[1][2][3][4][5] This multicomponent reaction involves the condensation of a ketone or aldehyde with an α-cyanoester and elemental sulfur in the presence of a base.

An alternative synthetic route involves the radical bromination of 5-methylthiophene-2-carbonitrile using N-Bromosuccinimide (NBS) and a radical initiator, followed by nucleophilic substitution with an amine source, such as ammonia or a protected amine equivalent.[6]

References

• 1. Gewald reaction - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. d-nb.info [d-nb.info]
• 4. researchgate.net [researchgate.net]
• 5. First Synthesis of 3-Acetyl-2-aminothiophenes Using the Gewald Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Synthesis of 5-(Aminomethyl)thiophene-2-carbonitrile Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the synthetic routes for preparing 5-(aminomethyl)thiophene-2-carbonitrile hydrochloride, a valuable building block in pharmaceutical research and development.[1][2] This guide details the core synthetic strategies, providing in-depth experimental protocols, quantitative data, and visual representations of the chemical transformations and workflows.

Introduction

5-(Aminomethyl)thiophene-2-carbonitrile hydrochloride is a key intermediate in the synthesis of various pharmaceutical compounds, particularly those targeting neurological disorders.[1] Its structure, featuring a reactive primary amine and a versatile nitrile group on a thiophene scaffold, allows for diverse chemical modifications, making it a valuable component in medicinal chemistry. This guide focuses on the practical synthesis of this compound, primarily from 5-methylthiophene-2-carbonitrile, outlining the most common and effective methodologies.

Overall Synthetic Pathway

The most prevalent synthetic approach commences with the radical bromination of 5-methylthiophene-2-carbonitrile to yield the key intermediate, 5-(bromomethyl)thiophene-2-carbonitrile. This intermediate is then converted to the desired aminomethyl compound via one of two primary aminating routes: the Gabriel synthesis or the Delépine reaction. The final step involves the formation of the hydrochloride salt to improve the compound's stability and handling properties.

Overall synthesis of 5-(Aminomethyl)thiophene-2-carbonitrile Hydrochloride.

Step 1: Synthesis of 5-(Bromomethyl)thiophene-2-carbonitrile

The initial step involves the selective bromination of the methyl group of 5-methylthiophene-2-carbonitrile. This is typically achieved through a radical bromination, often a Wohl-Ziegler reaction, using N-bromosuccinimide (NBS) as the bromine source and a radical initiator.[3]

Experimental Protocol

Materials:

• 5-methylthiophene-2-carbonitrile

• N-Bromosuccinimide (NBS)

• Benzoyl peroxide (or AIBN)

• Carbon tetrachloride (CCl₄), anhydrous

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate

• Hexane

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 5-methylthiophene-2-carbonitrile (e.g., 9.9 g, 80.5 mmol), N-bromosuccinimide (15 g, 84.3 mmol), and benzoyl peroxide (0.23 g, 0.95 mmol).[4]

• Add 200 mL of anhydrous carbon tetrachloride to the flask.

• Heat the reaction mixture to reflux and maintain for 6 hours.

• After the reaction is complete, cool the mixture to room temperature. A suspension will have formed.

• Filter the suspension to remove the succinimide byproduct.

• Dilute the filtrate with 400 mL of dichloromethane.

• Wash the organic layer with a saturated sodium bicarbonate solution.

• Dry the organic layer over anhydrous magnesium sulfate.

• Concentrate the solution under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography using an eluent of ethyl acetate/hexane (e.g., 1:4 v/v).[4]

• The final product, 5-(bromomethyl)thiophene-2-carbonitrile, is typically obtained as a yellow oil.[4]

Quantitative Data

Reactant/Product	Molecular Weight ( g/mol )	Amount (g)	Moles (mmol)	Yield (%)
5-methylthiophene-2-carbonitrile	123.18	9.9	80.5	-
N-Bromosuccinimide	177.98	15	84.3	-
Benzoyl peroxide	242.23	0.23	0.95	-
5-(bromomethyl)thiophene-2-carbonitrile	202.07	14.0	69.3	86

Data sourced from ChemicalBook.[4]

Experimental Workflow

Workflow for the synthesis of 5-(Bromomethyl)thiophene-2-carbonitrile.

Step 2: Amination of 5-(Bromomethyl)thiophene-2-carbonitrile

The introduction of the primary amine can be accomplished through several methods. This guide details two classic and reliable approaches: the Gabriel synthesis and the Delépine reaction.

Method A: Gabriel Synthesis

The Gabriel synthesis is a robust method for preparing primary amines from alkyl halides, avoiding the over-alkylation that can occur with direct amination.[5][6] The process involves the alkylation of potassium phthalimide followed by the liberation of the primary amine.[5][7]

Part 1: Synthesis of 5-(Phthalimidomethyl)thiophene-2-carbonitrile

Materials:

• 5-(bromomethyl)thiophene-2-carbonitrile

• Potassium phthalimide

• Dimethylformamide (DMF)

Procedure:

• Dissolve 5-(bromomethyl)thiophene-2-carbonitrile in DMF in a round-bottom flask.

• Add potassium phthalimide to the solution.

• Heat the mixture with stirring (e.g., at 80-100 °C) for several hours until the reaction is complete (monitored by TLC).

• Cool the reaction mixture and pour it into water to precipitate the product.

• Filter the solid, wash with water, and dry to yield 5-(phthalimidomethyl)thiophene-2-carbonitrile.

Part 2: Hydrolysis to 5-(Aminomethyl)thiophene-2-carbonitrile

Materials:

• 5-(phthalimidomethyl)thiophene-2-carbonitrile

• Hydrazine hydrate

• Methanol or Ethanol

Procedure:

• Suspend 5-(phthalimidomethyl)thiophene-2-carbonitrile in methanol or ethanol in a round-bottom flask.

• Add hydrazine hydrate to the suspension.

• Reflux the mixture for several hours. A precipitate of phthalhydrazide will form.

• Cool the mixture and filter off the phthalhydrazide.

• Concentrate the filtrate under reduced pressure to obtain the crude 5-(aminomethyl)thiophene-2-carbonitrile.

Workflow for the Gabriel synthesis.

Method B: Delépine Reaction

The Delépine reaction provides an alternative route to primary amines from alkyl halides using hexamethylenetetramine, followed by acidic hydrolysis of the resulting quaternary ammonium salt.[8][9] This method is advantageous for its selective production of primary amines with relatively short reaction times.[8]

Part 1: Formation of the Quaternary Ammonium Salt

Materials:

• 5-(bromomethyl)thiophene-2-carbonitrile

• Hexamethylenetetramine

• Chloroform or a similar solvent

Procedure:

• Dissolve 5-(bromomethyl)thiophene-2-carbonitrile in chloroform in a round-bottom flask.

• Add an equimolar amount of hexamethylenetetramine.

• Stir the mixture at room temperature or with gentle heating. The quaternary ammonium salt will precipitate out of the solution.

• Filter the solid salt, wash with chloroform, and dry.

Part 2: Hydrolysis to 5-(Aminomethyl)thiophene-2-carbonitrile

Materials:

• Quaternary ammonium salt from Part 1

• Concentrated hydrochloric acid

• Ethanol

Procedure:

• Suspend the quaternary ammonium salt in a mixture of ethanol and concentrated hydrochloric acid.

• Reflux the mixture for several hours.

• Cool the reaction mixture. Ammonium chloride may precipitate and can be filtered off.

• Concentrate the solution under reduced pressure to remove the ethanol.

• The resulting aqueous solution contains the crude amine hydrochloride. To isolate the free amine, basify the solution with a strong base (e.g., NaOH) and extract with an organic solvent.

References

• 1. researchgate.net [researchgate.net]
• 2. Gabriel Synthesis [organic-chemistry.org]
• 3. Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 5-(BROMOMETHYL)THIOPHENE-2-CARBONITRILE | 134135-41-4 [chemicalbook.com]
• 5. Gabriel Synthesis: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. benchchem.com [benchchem.com]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. youtube.com [youtube.com]

An In-depth Technical Guide on 5-(Aminomethyl)thiophene-2-carbonitrile Derivatives and Analogs

For Researchers, Scientists, and Drug Development Professionals

Abstract

The thiophene ring is a privileged scaffold in medicinal chemistry, present in numerous FDA-approved drugs.[1] Its derivatives exhibit a wide range of biological activities, including anticancer, anti-inflammatory, and neurological effects. This guide focuses on a specific class of thiophene derivatives: 5-(aminomethyl)thiophene-2-carbonitrile and its analogs. These compounds serve as crucial intermediates in the synthesis of various pharmaceuticals, particularly those targeting cancer and neurological disorders.[2] This document provides a comprehensive overview of their synthesis, biological activities, and underlying mechanisms of action, supported by detailed experimental protocols and data presented for comparative analysis.

Core Structure and Chemical Properties

The core structure consists of a thiophene ring substituted with an aminomethyl group at the 5-position and a carbonitrile group at the 2-position. The aminomethyl group provides a key point for derivatization, allowing for the introduction of various substituents to modulate the compound's physicochemical properties and biological activity. The carbonitrile group is a versatile functional group that can participate in various chemical transformations.

Chemical Name: 5-(Aminomethyl)thiophene-2-carbonitrile CAS Number: 227279-10-9 Molecular Formula: C₆H₆N₂S Molecular Weight: 138.19 g/mol

Synthesis and Derivatization

The synthesis of 5-(aminomethyl)thiophene-2-carbonitrile and its N-substituted derivatives can be achieved through several synthetic routes. A common strategy involves the initial synthesis of a 5-(halomethyl)thiophene-2-carbonitrile intermediate, followed by nucleophilic substitution with an appropriate amine.

Synthesis of 5-(Aminomethyl)thiophene-2-carbonitrile

A representative synthetic workflow for the preparation of the core molecule is depicted below. This multi-step process often starts from a more readily available thiophene derivative.

Caption: Synthetic workflow for 5-(aminomethyl)thiophene-2-carbonitrile.

N-Substituted Derivatives

The primary amine of 5-(aminomethyl)thiophene-2-carbonitrile serves as a versatile handle for creating a library of analogs through N-acylation, N-arylation, or reductive amination.

N-Acetylation: A common method for synthesizing N-acyl derivatives is the reaction of the primary amine with an acylating agent like acetic anhydride.

Experimental Protocols

General Protocol for N-Acetylation of 5-(Aminomethyl)thiophene-2-carbonitrile

This protocol describes a general procedure for the N-acetylation of the core molecule.

Materials:

• 5-(Aminomethyl)thiophene-2-carbonitrile

• Acetic anhydride

• A suitable solvent (e.g., dichloromethane, ethyl acetate)

• A base (e.g., triethylamine, pyridine) (optional)

• Standard laboratory glassware

• Magnetic stirrer and heating mantle

Procedure:

• Dissolve 5-(aminomethyl)thiophene-2-carbonitrile (1 equivalent) in the chosen solvent in a round-bottom flask equipped with a magnetic stir bar.

• If using a base, add it to the solution (1.1 equivalents).

• Slowly add acetic anhydride (1.2 equivalents) to the stirred solution at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction may be gently heated if necessary.

• Upon completion, quench the reaction by adding water or a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the desired N-acetylated derivative.

High-Throughput Screening (HTS) for Anticancer Activity

The following workflow outlines a typical high-throughput screening process to identify and validate anticancer activity of 5-(aminomethyl)thiophene-2-carbonitrile derivatives.

Caption: High-throughput screening workflow for anticancer compounds.

Biological Activity and Data Presentation

Derivatives of 5-(aminomethyl)thiophene-2-carbonitrile have shown promising activity in several therapeutic areas, most notably in oncology. The antiproliferative effects of these compounds are often evaluated against a panel of human cancer cell lines.

Anticancer Activity

The cytotoxic effects of various thiophene derivatives have been reported, with some compounds exhibiting potent activity against cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key metric used to quantify the potency of these compounds.

Table 1: In Vitro Anticancer Activity of Selected Thiophene Derivatives

Compound ID	Cancer Cell Line	IC50 (µM)	Reference
Derivative A	A549 (Lung)	0.35	[3]
MCF-7 (Breast)	3.24	[3]
PC-3 (Prostate)	5.12	[3]
Derivative B	HCT116 (Colon)	0.34	[4]
Derivative C	MDA-MB-231 (Breast)	< 0.1	[5]
HCT116 (Colon)	< 0.1	[5]

Note: The data in this table is representative of thiophene derivatives and may not be specific to 5-(aminomethyl)thiophene-2-carbonitrile analogs. It serves to illustrate the potential anticancer activity of this class of compounds.

Neurological Activity

The thiophene scaffold is also recognized for its potential in developing agents for the central nervous system (CNS).[6] Derivatives have been investigated for anticonvulsant, antidepressant, and other CNS-related activities.[7] While specific quantitative data for 5-(aminomethyl)thiophene-2-carbonitrile analogs in neurological assays is less prevalent in publicly available literature, the core structure is considered a valuable starting point for the design of novel CNS agents.[2]

Signaling Pathways

The anticancer effects of many thiophene derivatives are attributed to their ability to modulate key signaling pathways involved in cell proliferation, survival, and apoptosis. A common mechanism of action is the inhibition of protein kinases.

Kinase Inhibition

Several thiophene-based compounds have been identified as inhibitors of various kinases, including Epidermal Growth Factor Receptor (EGFR).[3] Inhibition of these kinases can disrupt downstream signaling cascades that are often hyperactive in cancer cells.

Caption: Inhibition of the EGFR signaling pathway.

Conclusion

5-(Aminomethyl)thiophene-2-carbonitrile and its derivatives represent a promising class of compounds for drug discovery and development, with demonstrated potential in oncology and neurology. The synthetic accessibility of the core structure and the ease of derivatization at the aminomethyl position make it an attractive scaffold for generating diverse chemical libraries. Further investigation into the structure-activity relationships and the specific molecular targets of these compounds is warranted to fully exploit their therapeutic potential. This guide provides a foundational resource for researchers to design and execute further studies in this area.

References

• 1. researchgate.net [researchgate.net]
• 2. chemimpex.com [chemimpex.com]
• 3. Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and Anti-Proliferative Activity of 5-Benzoyl and 5-Benzylhydroxy Derivatives of 3-Amino-2-Arylcarboxamido-Thieno[2-3-b]Pyridines [mdpi.com]
• 6. Thiophene Scaffold as Prospective Central Nervous System Agent: A Review [pubmed.ncbi.nlm.nih.gov]
• 7. journalirjpac.com [journalirjpac.com]

The Latent Potential of a Versatile Scaffold: A Technical Overview of 5-(Aminomethyl)thiophene-2-carbonitrile in Drug Discovery

For Immediate Release

A Deep Dive into the Synthetic Utility and Biological Promise of a Key Thiophene Intermediate

This technical guide offers a comprehensive analysis of 5-(Aminomethyl)thiophene-2-carbonitrile, a heterocyclic compound of significant interest to researchers, scientists, and professionals in drug development. While direct biological activity of this specific molecule is not extensively documented in publicly available literature, its role as a versatile chemical intermediate provides a gateway to a diverse range of biologically active molecules. This document will explore the known applications of this compound as a building block and delve into the biological activities of the broader class of thiophene derivatives, offering insights into its potential in medicinal chemistry.

Core Compound: A Strategic Starting Point

5-(Aminomethyl)thiophene-2-carbonitrile is primarily recognized as a key intermediate in the synthesis of various pharmaceuticals.[1] Its unique structure, featuring both an aminomethyl group and a thiophene-2-carbonitrile moiety, presents multiple reactive sites for chemical modification. This allows for its incorporation into more complex molecular architectures, making it a valuable tool for medicinal chemists.[1] The thiophene ring itself is considered a "privileged scaffold" in medicinal chemistry, known for its presence in numerous FDA-approved drugs and its ability to interact with a wide array of biological targets.

The Biological Landscape of Thiophene Derivatives

The thiophene nucleus is a cornerstone in the development of novel therapeutic agents, with derivatives exhibiting a wide spectrum of pharmacological activities. These include, but are not limited to:

• Anticancer Activity: Thiophene derivatives have been investigated as inhibitors of various kinases, enzymes that play a crucial role in cancer cell signaling.

• Neurological Applications: The structural relative, 2-amino-5-methylthiophene-3-carbonitrile, is a well-known intermediate in the synthesis of the atypical antipsychotic drug Olanzapine.[2] This highlights the potential of thiophene-based structures in targeting the central nervous system.

• Anti-inflammatory and Immunomodulatory Effects: Certain thiophene compounds have been explored for their potential to treat or prevent inflammatory conditions and immune-related disorders.

• Enzyme Inhibition: The structural framework of thiophene is amenable to the design of specific enzyme inhibitors, including those targeting proteases and other key enzymes in disease pathways.

Quantitative Insights into Thiophene Derivative Activity

While specific quantitative data for the direct biological activity of 5-(Aminomethyl)thiophene-2-carbonitrile is unavailable, studies on related thiophene derivatives provide valuable insights into the potential potency that can be achieved through its chemical elaboration. The following table summarizes representative data for various biologically active thiophene-containing molecules.

Compound Class	Target/Activity	Measurement	Value (Unit)
Thieno[3,2-b]pyridine-6-carbonitriles	Src Kinase Inhibition	IC50	Varies with substitution
Substituted Thiophenes	Anticonvulsant Activity	MED	Varies with substitution
Thiophene-based compounds	CNS Depressant Activity	% Decrease in Motor Activity	Varies with substitution

Note: The data presented above is for structurally related thiophene derivatives and not for 5-(Aminomethyl)thiophene-2-carbonitrile itself. The specific values are highly dependent on the full chemical structure of the derivative.

Experimental Methodologies: A Glimpse into Synthesis and Screening

The synthesis and biological evaluation of thiophene derivatives employ a range of standard and specialized laboratory techniques.

Synthesis of Thiophene Scaffolds

A common method for the synthesis of substituted 2-aminothiophenes is the Gewald reaction . This one-pot multicomponent reaction typically involves the condensation of a ketone or aldehyde with an active methylene nitrile (like malononitrile) and elemental sulfur in the presence of a base.

Below is a conceptual workflow for a typical Gewald synthesis.

Conceptual workflow of the Gewald reaction.

Biological Screening Protocols

The evaluation of the biological activity of newly synthesized thiophene derivatives involves a variety of in vitro and in vivo assays.

• Anticonvulsant Screening: A common primary screening model is the maximal electroshock (MES) test in rodents. Compounds are administered, and their ability to prevent the tonic extensor phase of a seizure induced by an electrical stimulus is measured. Neurotoxicity is often assessed in parallel using the rotorod test .

• CNS Depressant Activity: Spontaneous motor activity in rodents can be measured using an actophotometer . A reduction in activity following compound administration is indicative of CNS depressant effects.

The following diagram illustrates a typical workflow for preliminary CNS activity screening.

Workflow for preliminary CNS activity screening.

Future Directions and Conclusion

While 5-(Aminomethyl)thiophene-2-carbonitrile may not possess significant intrinsic biological activity, its true value lies in its potential as a versatile scaffold for the synthesis of novel drug candidates. The diverse biological activities exhibited by the broader class of thiophene derivatives strongly suggest that further exploration of compounds derived from this intermediate could lead to the discovery of potent and selective therapeutic agents. Future research efforts should focus on the systematic derivatization of this core and the comprehensive biological evaluation of the resulting compounds, particularly in the areas of oncology and neurology where thiophenes have already shown considerable promise. The continued investigation of this and similar heterocyclic building blocks will undoubtedly contribute to the advancement of medicinal chemistry and the development of new medicines.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 5-Methyl-2-((2-nitrophenyl)amino)-3-thiophenecarbonitrile - Wikipedia [en.wikipedia.org]

5-(Aminomethyl)thiophene-2-carbonitrile: A Versatile Building Block for Advanced Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

5-(Aminomethyl)thiophene-2-carbonitrile has emerged as a pivotal building block in modern organic synthesis, offering a unique combination of reactive functional groups and a privileged heterocyclic core. Its strategic importance is particularly pronounced in the fields of medicinal chemistry and materials science. The presence of a primary aminomethyl group and a cyano group on the thiophene scaffold allows for a diverse range of chemical transformations, enabling the construction of complex molecular architectures. This technical guide provides a comprehensive overview of the synthesis, properties, and applications of 5-(aminomethyl)thiophene-2-carbonitrile, with a focus on its role as a key intermediate in the development of novel therapeutic agents, particularly oral thrombin inhibitors. Detailed experimental protocols, tabulated quantitative data, and workflow diagrams are presented to facilitate its use in research and development.

Introduction

The thiophene ring is a prevalent motif in numerous biologically active compounds and functional organic materials. Its unique electronic properties and ability to engage in various interactions make it a favored scaffold in drug design. 5-(Aminomethyl)thiophene-2-carbonitrile, and its hydrochloride salt, are particularly valuable intermediates due to the orthogonal reactivity of the aminomethyl and cyano functionalities.[1] The primary amine serves as a nucleophile or a point for amide bond formation, while the nitrile group can be hydrolyzed, reduced, or participate in cycloaddition reactions. This versatility has led to its application in the synthesis of compounds targeting a range of diseases, including neurological disorders and cancer, as well as in the development of conductive polymers and organic semiconductors.[2] A notable application is its use as a precursor for potent and selective oral thrombin inhibitors, a critical class of anticoagulants.[1]

Physicochemical Properties

A thorough understanding of the physicochemical properties of 5-(aminomethyl)thiophene-2-carbonitrile is essential for its effective use in synthesis. The following tables summarize key physical and computational data for the free base and its hydrochloride salt.

Table 1: Physical Properties of 5-(Aminomethyl)thiophene-2-carbonitrile and its Hydrochloride Salt

Property	5-(Aminomethyl)thiophene-2-carbonitrile	5-(Aminomethyl)thiophene-2-carbonitrile Hydrochloride	Reference
CAS Number	227279-10-9	172349-10-9	[3][4]
Molecular Formula	C₆H₆N₂S	C₆H₇ClN₂S	[3][4]
Molecular Weight	138.19 g/mol	174.65 g/mol	[3][4]
Appearance	-	Grey solid	[2]
Purity	>95%	≥ 96%	[2][3]
Storage Conditions	4°C, protect from light	0-8 °C, sealed in dry	[2][3]

Table 2: Computational Data for 5-(Aminomethyl)thiophene-2-carbonitrile

Property	Value	Reference
TPSA (Topological Polar Surface Area)	49.81 Ų	[3]
LogP	1.07848	[3]
Hydrogen Bond Acceptors	3	[3]
Hydrogen Bond Donors	1	[3]
Rotatable Bonds	1	[3]

Synthesis and Experimental Protocols

A robust and scalable synthesis of 5-(aminomethyl)thiophene-2-carbonitrile hydrochloride has been developed, often proceeding through a one-pot reaction sequence. This approach enhances efficiency by minimizing intermediate purification steps.[1]

Synthetic Scheme

The overall synthetic pathway from 5-methyl-2-thiophenecarboxaldehyde is depicted below:

Caption: Synthetic workflow for 5-(aminomethyl)thiophene-2-carbonitrile HCl.

Detailed Experimental Protocol

The following protocol is adapted from the one-pot synthesis described in the patent literature.[1]

Step 1: Oximation of 5-methyl-2-thiophenecarboxaldehyde In a suitable reaction vessel, 5-methyl-2-thiophenecarboxaldehyde (1.0 eq) and hydroxylamine hydrochloride (1.1 eq) are combined and cooled. Pyridine (1.1 eq) is added dropwise, maintaining a low temperature. After the addition, a solvent such as benzene is added, and the mixture is heated with a Dean-Stark apparatus to remove the water formed during the reaction.

Step 2: Acetylation and Rearrangement to 5-Methyl-2-thiophenecarbonitrile After the oximation is complete, the reaction mixture is cooled. Pyridine (1.1 eq) is added, followed by the dropwise addition of acetic anhydride (1.3 eq) while maintaining a cool temperature. The mixture is then stirred at room temperature to complete the acetylation. Subsequently, the reaction is heated to induce rearrangement to 5-methyl-2-thiophenecarbonitrile. The reaction progress is monitored by HPLC.

Step 3: Bromination of the Methyl Group To the solution of 5-methyl-2-thiophenecarbonitrile, N-bromosuccinimide (NBS) (0.9 eq) and a radical initiator such as 2,2'-azobis(2-methylpropionitrile) (AIBN) (0.01 eq) are added portion-wise at an elevated temperature (60-85°C, depending on the solvent). The reaction is refluxed, and the progress is monitored by HPLC.

Step 4: Azidation of 5-(Bromomethyl)-2-thiophenecarbonitrile The solution containing 5-(bromomethyl)-2-thiophenecarbonitrile is treated with an azide source, such as sodium azide (NaN₃).

Step 5: Staudinger Reaction and Hydrolysis to 5-(Aminomethyl)thiophene-2-carbonitrile Hydrochloride The crude 5-(azidomethyl)-2-thiophenecarbonitrile is then subjected to a Staudinger reaction. Triphenylphosphine (PPh₃) (1.0-1.5 eq) is added to the solution at a controlled temperature. After the formation of the iminophosphorane, the reaction mixture is heated with water to hydrolyze the intermediate. Finally, treatment with a hydrochloric acid solution yields the desired 5-(aminomethyl)thiophene-2-carbonitrile hydrochloride as a solid product.

Reactivity and Applications in Organic Synthesis

The bifunctional nature of 5-(aminomethyl)thiophene-2-carbonitrile makes it a versatile synthon. The primary amine can readily undergo N-acylation, N-alkylation, reductive amination, and formation of sulfonamides. The nitrile group can be hydrolyzed to a carboxylic acid or an amide, reduced to a primary amine, or participate in the formation of various heterocyclic systems.

Key Intermediate in the Synthesis of Thrombin Inhibitors

A significant application of 5-(aminomethyl)thiophene-2-carbonitrile is its use as a key building block in the synthesis of direct thrombin inhibitors.[1] Thrombin is a crucial enzyme in the coagulation cascade, and its inhibition is a major strategy for the prevention and treatment of thrombosis.

Caption: Logical flow of the use of the building block in thrombin inhibitor synthesis.

The aminomethyl group of 5-(aminomethyl)thiophene-2-carbonitrile can be acylated with a suitably protected amino acid or a related carboxylic acid derivative. The resulting thiophene-containing scaffold can then be further elaborated and deprotected to yield the final active thrombin inhibitor. The thiophene ring often serves as a central scaffold, orienting the other functional groups for optimal binding to the active site of the thrombin enzyme.

Spectroscopic Data (Predicted)

Table 3: Predicted Spectroscopic Data for 5-(Aminomethyl)thiophene-2-carbonitrile

Technique	Predicted Peaks/Signals
¹H NMR	δ (ppm): ~7.5-7.0 (2H, d, thiophene-H), ~4.0 (2H, s, -CH₂-), ~1.5 (2H, br s, -NH₂)
¹³C NMR	δ (ppm): ~145 (thiophene-C), ~135 (thiophene-C), ~125 (thiophene-C), ~115 (CN), ~110 (thiophene-C), ~40 (-CH₂-)
IR (Infrared)	ν (cm⁻¹): ~3400-3300 (N-H stretch), ~2220 (C≡N stretch), ~1600 (C=C stretch, aromatic), ~1400-1500 (thiophene ring stretch)
MS (Mass Spec)	m/z: 138 (M⁺), fragments corresponding to loss of -CH₂NH₂ and -CN

Note: These are predicted values and should be confirmed by experimental data.

Conclusion

5-(Aminomethyl)thiophene-2-carbonitrile is a high-value building block for organic synthesis with significant potential in drug discovery and materials science. Its straightforward synthesis and versatile reactivity make it an attractive starting material for the creation of complex and functionally rich molecules. The application of this intermediate in the development of oral thrombin inhibitors highlights its importance in addressing critical unmet medical needs. This technical guide provides a foundational resource for researchers looking to leverage the synthetic utility of this promising compound. Further exploration of its reactivity and applications is likely to uncover new opportunities for innovation in chemical synthesis and the development of novel therapeutics and materials.

References

• 1. WO2002081465A1 - Novel process for preparing 5-aminomethyl-2-thiophenecarbonitrile. hcl by one-pot reaction - Google Patents [patents.google.com]
• 2. Design, synthesis and biological evaluation of novel morpholinopyrimidine-5-carbonitrile derivatives as dual PI3K/mTOR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis, in silico studies, and biological evaluation of novel pyrimidine-5-carbonitrile derivatives as potential anti-proliferative agents, VEGFR-2 inhibitors and apoptotic inducers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]

Spectroscopic Data of 5-(Aminomethyl)thiophene-2-carbonitrile: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the spectroscopic data for the compound 5-(Aminomethyl)thiophene-2-carbonitrile. Due to the limited availability of published experimental spectra for this specific molecule, this guide presents predicted Nuclear Magnetic Resonance (NMR) and Infrared (IR) data, alongside an anticipated Mass Spectrometry (MS) fragmentation pattern. The information herein is derived from the analysis of structurally analogous compounds and established principles of spectroscopic interpretation. Detailed, generalized experimental protocols for acquiring NMR, IR, and MS data are also provided to assist researchers in the analytical characterization of this and similar thiophene derivatives. This document serves as a valuable resource for scientists engaged in the synthesis, quality control, and application of 5-(Aminomethyl)thiophene-2-carbonitrile in pharmaceutical research and development.

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 5-(Aminomethyl)thiophene-2-carbonitrile. These values are estimated based on the analysis of similar chemical structures and established spectroscopic principles.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Spectroscopic Data (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.2 - 7.4	d	1H	H-3
~6.9 - 7.1	d	1H	H-4
~3.9 - 4.1	s	2H	-CH₂-
~1.5 - 2.5	br s	2H	-NH₂

Table 2: Predicted ¹³C NMR Spectroscopic Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~145 - 150	C-5
~135 - 140	C-3
~125 - 130	C-4
~115 - 120	C-2
~110 - 115	-CN
~40 - 45	-CH₂-

Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Data

Wavenumber (cm⁻¹)	Intensity	Assignment
3400 - 3200	Medium, Broad	N-H stretch (amine)
3100 - 3000	Medium	C-H stretch (aromatic)
2950 - 2850	Medium	C-H stretch (aliphatic)
2230 - 2210	Strong	C≡N stretch (nitrile)
1600 - 1450	Medium	C=C stretch (thiophene ring)
1400 - 1300	Medium	C-H bend (aliphatic)
~800	Strong	C-S stretch

Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Fragmentation Data

m/z	Proposed Fragment
138	[M]⁺ (Molecular Ion)
111	[M - HCN]⁺
110	[M - NH₂]⁺
97	[C₄H₃S-CN]⁺
84	[C₄H₄S]⁺

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data. Instrument parameters may need to be optimized for specific equipment and sample characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of 5-(Aminomethyl)thiophene-2-carbonitrile in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition:

  • Acquire a one-dimensional proton spectrum.

  • Typical parameters: pulse angle of 30-45°, acquisition time of 2-4 seconds, relaxation delay of 1-5 seconds.

  • Process the data with Fourier transformation, phase correction, and baseline correction.

• ¹³C NMR Acquisition:

  • Acquire a one-dimensional carbon spectrum with proton decoupling.

  • Typical parameters: pulse angle of 45-90°, longer acquisition time and relaxation delay may be necessary due to the lower natural abundance and sensitivity of ¹³C.

  • Process the data similarly to the ¹H NMR spectrum.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation (KBr Pellet Method):

  • Grind 1-2 mg of the solid sample with approximately 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar until a fine, homogeneous mixture is obtained.

  • Press the mixture in a die under high pressure to form a transparent or translucent pellet.

• Sample Preparation (Thin Film Method for liquids or solutions):

  • If the sample is a liquid or can be dissolved in a volatile solvent, a thin film can be cast onto a salt plate (e.g., NaCl or KBr).

• Instrumentation: Use a Fourier-Transform Infrared (FT-IR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty sample compartment or the pure KBr pellet/salt plate.

  • Place the sample in the spectrometer and record the sample spectrum.

  • The spectrum is typically recorded over a range of 4000-400 cm⁻¹.

  • The final spectrum is presented as percent transmittance or absorbance versus wavenumber.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer. For volatile compounds, gas chromatography (GC-MS) can be used. For non-volatile solids, direct infusion or liquid chromatography (LC-MS) is suitable.

• Ionization: Utilize an appropriate ionization technique. Electron Ionization (EI) is common for GC-MS and provides extensive fragmentation. Electrospray Ionization (ESI) is a softer ionization method often used for LC-MS, which may yield a more prominent molecular ion peak.

• Instrumentation: Use a mass spectrometer capable of resolving ions with at least unit mass resolution (e.g., quadrupole, time-of-flight).

• Data Acquisition:

  • Acquire a full scan mass spectrum over a relevant m/z range (e.g., 50-500 amu).

  • The data is presented as a plot of relative ion abundance versus the mass-to-charge ratio (m/z).

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the complete spectroscopic analysis of 5-(Aminomethyl)thiophene-2-carbonitrile.

Caption: Workflow for the spectroscopic characterization of 5-(Aminomethyl)thiophene-2-carbonitrile.

An In-depth Technical Guide on the Solubility and Stability of 5-(Aminomethyl)thiophene-2-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data and recommended experimental protocols for determining the solubility and stability of 5-(Aminomethyl)thiophene-2-carbonitrile. This compound serves as a versatile building block in medicinal chemistry, particularly in the synthesis of novel therapeutic agents.[1] A thorough understanding of its physicochemical properties is crucial for its effective application in drug discovery and development.

Physicochemical Properties

Table 1: Chemical and Physical Properties of 5-(Aminomethyl)thiophene-2-carbonitrile and its Hydrochloride Salt

Property	5-(Aminomethyl)thiophene-2-carbonitrile	5-(Aminomethyl)thiophene-2-carbonitrile HCl	Reference(s)
CAS Number	227279-10-9	172349-10-9	[2][3]
Molecular Formula	C₆H₆N₂S	C₆H₇ClN₂S	[2][3]
Molecular Weight	138.19 g/mol	174.65 g/mol	[2][3]
Appearance	Not specified	Grey solid	[1]
Purity	≥ 95%	≥ 96%	[1][2]
Topological Polar Surface Area (TPSA)	49.81 Ų	Not specified	[2]
LogP (calculated)	1.07848	Not specified	[2]
Hydrogen Bond Donors	1	Not specified	[2]
Hydrogen Bond Acceptors	3	Not specified	[2]
Rotatable Bonds	1	Not specified	[2]

Table 2: Recommended Storage Conditions

Compound	Condition	Temperature	Reference(s)
5-(Aminomethyl)thiophene-2-carbonitrile	Protect from light	4°C	[2]
5-(Aminomethyl)thiophene-2-carbonitrile HCl	Not specified	0-8 °C	[1]

Experimental Protocols for Solubility and Stability Assessment

Given the lack of specific published data for 5-(Aminomethyl)thiophene-2-carbonitrile, this section provides detailed, generalized experimental protocols commonly used in the pharmaceutical industry to characterize the solubility and stability of research compounds.

Aqueous solubility is a critical determinant of a compound's absorption and distribution. Both kinetic and thermodynamic solubility should be assessed.

Workflow for Solubility Determination

Caption: Workflow for Kinetic and Thermodynamic Solubility Assessment.

Experimental Protocol: Kinetic Solubility Assay

• Stock Solution Preparation: Prepare a 10 mM stock solution of 5-(Aminomethyl)thiophene-2-carbonitrile in dimethyl sulfoxide (DMSO).

• Assay Plate Preparation: Add the DMSO stock solution to a 96-well plate containing phosphate-buffered saline (PBS) at pH 7.4 to achieve a final concentration range (e.g., 1-200 µM).

• Incubation: Seal the plate and shake at room temperature for 2 hours to allow for precipitation of the compound.

• Separation: Filter the samples through a 0.45 µm filter plate to remove any precipitated material.

• Quantification: Analyze the concentration of the dissolved compound in the filtrate using High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography-Mass Spectrometry (LC-MS). A calibration curve prepared from the stock solution should be used for quantification.

Experimental Protocol: Thermodynamic (Equilibrium) Solubility Assay

• Sample Preparation: Add an excess amount of solid 5-(Aminomethyl)thiophene-2-carbonitrile to a series of vials containing aqueous buffers at different pH values (e.g., pH 2, 5, and 7.4).

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for 24 to 48 hours to ensure equilibrium is reached.

• Phase Separation: Centrifuge or filter the samples to separate the undissolved solid from the saturated solution.

• Analysis: Dilute an aliquot of the supernatant and determine the concentration of the dissolved compound by HPLC-UV against a standard curve.

The chemical stability of a compound under various stress conditions is crucial for determining its shelf-life and potential degradation pathways. Thiophene-containing compounds can be susceptible to degradation through hydrolysis and oxidation.[4]

Workflow for Forced Degradation Study

References

• 1. chemimpex.com [chemimpex.com]
• 2. chemscene.com [chemscene.com]
• 3. 5-(AMINOMETHYL)THIOPHENE-2-CARBONITRILE HYDROCHLORIDE | 172349-10-9 [chemicalbook.com]
• 4. benchchem.com [benchchem.com]

Unlocking the Potential of Thiophene-2-Carbonitrile: A Technical Guide to Its Diverse Applications

For Immediate Release

A comprehensive technical guide detailing the burgeoning applications of novel thiophene-2-carbonitrile compounds has been compiled for researchers, scientists, and professionals in drug development and materials science. This whitepaper provides an in-depth exploration of the synthesis, biological activities, and material properties of these versatile heterocyclic compounds, underscored by quantitative data, detailed experimental protocols, and visual representations of key biological and experimental processes.

Thiophene-2-carbonitrile and its derivatives have emerged as a privileged scaffold in medicinal chemistry and a promising building block in materials science. The unique electronic properties and versatile reactivity of the thiophene ring, combined with the electron-withdrawing nature of the nitrile group, have paved the way for the development of potent therapeutic agents and high-performance organic materials.[1] This guide serves as a central repository of current knowledge, designed to accelerate further innovation in the field.

Medicinal Chemistry Applications: A New Frontier in Drug Discovery

Thiophene-2-carbonitrile derivatives have demonstrated significant potential across a spectrum of therapeutic areas, including oncology, infectious diseases, and inflammatory conditions.

Anticancer Activity

A substantial body of research highlights the potent anti-proliferative effects of thiophene-2-carbonitrile analogs against various cancer cell lines. These compounds often exert their effects through the inhibition of critical signaling pathways involved in cancer cell growth and survival, such as the Epidermal Growth Factor Receptor (EGFR) pathway. The planarity of the thiophene ring can facilitate binding to the ATP-binding pocket of kinases, leading to their inhibition.

Table 1: Anticancer Activity of Thiophene-2-Carbonitrile Derivatives

Compound Class	Target Cell Line(s)	IC50 (µM)	Mechanism of Action	Reference
Thieno[2,3-d]pyrimidines	MCF-7, HepG-2	3.3 - 15	Kinase Inhibition
Thiophene Carboxamides	Hep3B	5.46 - 12.58	Tubulin Polymerization Inhibition
Benzo[b]thiophene Acrylonitriles	Leukemia (CCRF-CEM, HL-60, K-562, MOLT-4, RPMI-8226, SR), Colon Cancer (COLO 205, HCT-116, HT29, KM12), Melanoma (LOX IMVI, MALME-3M, M14, SK-MEL-2, SK-MEL-28, SK-MEL-5, UACC-257, UACC-62), Ovarian Cancer (IGROV1, OVCAR-3, OVCAR-4, OVCAR-5, OVCAR-8, SK-OV-3), Renal Cancer (786-0, A498, ACHN, CAKI-1, RXF 393, SN12C, TK-10, UO-31), Prostate Cancer (PC-3, DU-145), Breast Cancer (MCF7, MDA-MB-231/ATCC, HS 578T, MDA-MB-435, BT-549, T-47D)	0.01 - >100	Growth Inhibition	[2]
Thieno[2,3-b]thiophene Derivatives	MCF-7, A549	IC50 values reported as more active than erlotinib	EGFRWT and EGFRT790M Inhibition	[3]

Antimicrobial Activity

The emergence of drug-resistant pathogens has spurred the search for novel antimicrobial agents. Thiophene-2-carbonitrile derivatives have shown promising activity against a range of bacteria and fungi. Their mechanism of action is often attributed to the disruption of microbial cellular processes.

Table 2: Antimicrobial Activity of Thiophene-2-Carbonitrile Derivatives

Compound Class	Target Microorganism(s)	MIC (µg/mL)	Reference
Thiophene-2-Carboxamides	E. coli ST131 (ESBL-producing)	Not specified, but showed high activity	[4]
Benzo[b]thiophene Analogs	S. aureus, B. subtilis, E. coli, P. aeruginosa, C. albicans, A. niger	"Active"	[5]
2-Thiophene Carboxylic Acid Thioureides	Gram-negative clinical strains	31.25 - 250	[6]
2-Thiophene Carboxylic Acid Thioureides	Gram-positive strains (B. subtilis, S. aureus MDR)	7.8 - 500	[6]
2-Thiophene Carboxylic Acid Thioureides	Fungi	31.25 - 62.5	[6]

Anti-inflammatory Activity

Chronic inflammation is a hallmark of many diseases. Certain thiophene-2-carbonitrile derivatives have been found to inhibit key inflammatory mediators, such as Tumor Necrosis Factor-alpha (TNF-α), suggesting their potential as anti-inflammatory therapeutics.

Table 3: Anti-inflammatory Activity of Thiophene-2-Carbonitrile Derivatives

Compound Class	Assay	IC50 (µM)	Reference
Benzothiophene-phenolic acid hybrids	5-LOX enzyme inhibition	6.0 - 6.6	[7]
Thiophene derivatives	COX-2 inhibition	0.31 - 1.40	[7]

Materials Science: Engineering the Future of Organic Electronics

The unique optoelectronic properties of thiophene-2-carbonitrile-based materials have positioned them as key components in the development of next-generation organic electronics.

Organic Field-Effect Transistors (OFETs) and Organic Photovoltaics (OPVs)

The extended π-conjugation and structural rigidity of fused thiophene systems derived from thiophene-2-carbonitrile contribute to efficient charge transport.[8][9] These materials are being actively investigated for use in OFETs and as interface layers in OPVs.[8]

Table 4: Performance of Thiophene-2-Carbonitrile-Based Organic Electronic Devices

Material Class	Device Type	Key Performance Metric	Value	Reference
Thieno[3,2-b]thiophene-based polymers	OFETs	Hole Mobility (µh)	Up to 1.08 cm²/Vs	[10]
Thieno[3,2-b]thiophene-based polymers	OPVs	Power Conversion Efficiency (PCE)	Not specified	[8]
Thiophene-based Dyes	DSSCs	Power Conversion Efficiency (PCE)	Up to 9.1%	[7]

Covalent Organic Frameworks (COFs)

Thiophene-2-carbonitrile derivatives serve as versatile building blocks for the synthesis of COFs. These crystalline porous polymers exhibit high surface areas and ordered structures, making them suitable for applications in gas storage, catalysis, and sensing. The incorporation of thiophene units into COF structures can impart desirable electronic and photophysical properties.[11][12][13]

Key Signaling Pathways and Experimental Workflows

To facilitate a deeper understanding of the mechanisms of action and the experimental processes involved in the evaluation of these compounds, this guide includes detailed diagrams generated using the DOT language.

Signaling Pathways

Experimental Workflows

Detailed Experimental Protocols

This guide provides detailed, step-by-step protocols for key experimental procedures cited, ensuring reproducibility and facilitating the adoption of these methods in other laboratories.

Synthesis

Protocol 1: Gewald Synthesis of 2-Aminothiophene-3-carbonitriles

This protocol outlines a general procedure for the Gewald reaction, a multicomponent reaction to synthesize polysubstituted 2-aminothiophenes.[14][15][16]

• Materials:

  • Appropriate ketone or aldehyde (1.0 eq)

  • Malononitrile or ethyl cyanoacetate (1.0 eq)

  • Elemental sulfur (1.1 eq)

  • Morpholine or other suitable base (1.2 eq)

  • Ethanol or other suitable solvent

• Procedure:

  • To a stirred solution of the ketone/aldehyde and the active methylene compound in ethanol, add the base dropwise at room temperature.

  • Add elemental sulfur in one portion.

  • Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Pour the mixture into ice-water and stir.

  • Collect the precipitated solid by filtration, wash with water, and dry.

  • Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol).

  • Characterize the final product using NMR, IR, and mass spectrometry.

Biological Evaluation

Protocol 2: MTT Assay for Cytotoxicity Screening

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity of potential medicinal agents.[17][18]

• Materials:

  • Cancer cell lines

  • Complete culture medium (e.g., DMEM with 10% FBS)

  • Phosphate-buffered saline (PBS)

  • MTT solution (5 mg/mL in PBS)

  • Dimethyl sulfoxide (DMSO) or other suitable solubilizing agent

  • 96-well microtiter plates

• Procedure:

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

  • Prepare serial dilutions of the test compound in the culture medium and add to the wells. Include vehicle controls.

  • Incubate the plate for 48-72 hours at 37°C in a humidified CO2 incubator.

  • Add 10-20 µL of MTT solution to each well and incubate for an additional 2-4 hours.

  • Carefully remove the medium and add 100-150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the control and determine the IC50 value.

Protocol 3: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This method is used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[19][20][21][22][23]

• Materials:

  • Bacterial or fungal strains

  • Appropriate broth medium (e.g., Mueller-Hinton Broth)

  • Test compound

  • 96-well microtiter plates

• Procedure:

  • Prepare a stock solution of the test compound.

  • Perform serial two-fold dilutions of the compound in the broth medium directly in the 96-well plate.

  • Prepare a standardized inoculum of the microorganism (e.g., 0.5 McFarland standard).

  • Dilute the inoculum and add it to each well, resulting in a final concentration of approximately 5 x 10^5 CFU/mL.

  • Include positive (microorganism, no compound) and negative (broth only) controls.

  • Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

  • The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism.

This technical guide provides a foundational resource for the scientific community, aiming to catalyze further research and development of novel thiophene-2-carbonitrile compounds for a wide array of impactful applications.

References

• 1. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A multifunctional thienothiophene member: 4-thieno[3,2-b]thiophen-3-ylbenzonitrile (4-CNPhTT) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thiophene-2-carbonitrile, 98% 25 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 6. Thiophene-2-carbonitrile, 98% | Fisher Scientific [fishersci.ca]
• 7. mdpi.com [mdpi.com]
• 8. ossila.com [ossila.com]
• 9. FCKeditor - Resources Browser [fder.unr.edu.ar]
• 10. benchchem.com [benchchem.com]
• 11. Thiophene-Based Covalent Organic Frameworks: Synthesis, Photophysics and Light-Driven Applications [mdpi.com]
• 12. Thiophene-based covalent organic frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Gewald reaction - Wikipedia [en.wikipedia.org]
• 15. Gewald Reaction [organic-chemistry.org]
• 16. arkat-usa.org [arkat-usa.org]
• 17. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 20. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 21. ibg.kit.edu [ibg.kit.edu]
• 22. protocols.io [protocols.io]
• 23. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]

Protocols & Analytical Methods

One-Pot Synthesis Protocol for 5-aminomethyl-2-thiophenecarbonitrile HCl: An Application Note

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the one-pot synthesis of 5-aminomethyl-2-thiophenecarbonitrile hydrochloride. The described methodology follows a multi-step reaction sequence performed in a single reaction vessel without the isolation of intermediates, streamlining the synthetic process. This compound is a valuable building block in medicinal chemistry and drug development. The protocol herein is based on established patent literature, ensuring a reliable and reproducible procedure.[1]

Introduction

5-aminomethyl-2-thiophenecarbonitrile and its hydrochloride salt are key intermediates in the synthesis of various pharmaceutically active compounds. The thiophene moiety is a common scaffold in drug discovery, and the presence of both a nitrile and an aminomethyl group allows for diverse chemical modifications. Traditional multi-step syntheses often involve tedious purification of intermediates, leading to lower overall yields and increased production time. The one-pot procedure detailed below offers a more efficient alternative by telescoping several reaction steps, thereby minimizing handling and potential loss of material.

Reaction Scheme

The overall synthetic strategy involves the conversion of 5-methyl-2-thiophenecarboxaldehyde to the target compound through a series of sequential reactions:

• Oxime Formation: Reaction of the starting aldehyde with hydroxylamine hydrochloride.

• Acetylation & Cyanation: O-acetylation of the oxime followed by introduction of the cyano group.

• Bromination: Radical bromination of the methyl group.

• Azidation: Conversion of the bromo intermediate to an azido compound.

• Staudinger Reaction & Hydrolysis: Reduction of the azide to the primary amine and subsequent formation of the hydrochloride salt.

Experimental Protocol

This protocol is adapted from the procedures described in patent WO2002081465A1.[1]

Materials:

• 5-methyl-2-thiophenecarboxaldehyde

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Pyridine

• Benzene

• N-Bromosuccinimide (NBS)

• 2,2'-Azobis(2-methylpropionitrile) (AIBN)

• Sodium azide (NaN₃)

• Tetrabutylammonium bromide (TBAB)

• Triphenylphosphine (PPh₃)

• Water (H₂O)

• Hydrochloric acid (HCl)

• Sodium chloride (NaCl)

• Sodium bicarbonate (NaHCO₃)

Equipment:

• Reaction vessel equipped with a stirrer, thermometer, and Dean-Stark apparatus

• Dropping funnel

• Heating mantle

• Cooling bath

Procedure:

Step 1: 5-methyl-2-thiophenecarboxaldehyde oxime formation

• In a suitable reaction vessel, combine 5-methyl-2-thiophenecarboxaldehyde (9.51 moles, 1.20 kg) and hydroxylamine hydrochloride (10.46 moles, 727 g).

• Cool the mixture to 10°C.

• Slowly add pyridine (10.46 moles, 0.85 L) dropwise over 1 hour, maintaining the temperature between 10°C and 43°C.

• After the addition is complete, wait for 10 minutes, then add 7 L of benzene.

• Heat the mixture to reflux (approx. 80°C) and remove the water formed during the reaction using a Dean-Stark apparatus.

• Continue heating for approximately 8 hours until about 165 mL of water is collected.

• Cool the reaction mixture. The product, 5-methyl-2-thiophenecarboxaldehyde oxime, is in the benzene solution.

Step 2: Conversion to 5-(bromomethyl)-2-thiophenecarbonitrile

Note: The patent suggests an acetylation and cyanation step prior to bromination. The following bromination is performed on the resulting 5-methyl-2-thiophenecarbonitrile.

• To the solution from the previous step (assuming conversion to 5-methyl-2-thiophenecarbonitrile), add N-Bromosuccinimide (NBS, 0.9 equivalents) and AIBN (0.01 equivalents) in portions.

• Heat the reaction mixture to a temperature between 60°C and 85°C, depending on the solvent, to initiate the bromination.

• Monitor the reaction for the formation of 5-(bromomethyl)-2-thiophenecarbonitrile.

Step 3: Azidation

• To the solution containing 5-(bromomethyl)-2-thiophenecarbonitrile (assumed 7.13 moles), add 1.0 L of H₂O and tetrabutylammonium bromide (TBAB, 0.143 moles, 46 g) at room temperature.

• Add sodium azide (NaN₃, 8.56 moles, 557 g) to the mixture.

• Stir the solution vigorously for 1 hour at room temperature.

• Monitor the reaction completion by HPLC.

Step 4: Staudinger Reaction, Hydrolysis, and Salt Formation

• To the solution containing 5-(azidomethyl)-2-thiophenecarbonitrile, add triphenylphosphine (PPh₃, 7.41 moles, 1.95 kg) portion-wise over 2 hours, keeping the temperature below 30°C.

• Stir the mixture at room temperature for 1.5 hours. Monitor the formation of the iminophosphorane intermediate by HPLC.

• After completion, add 1.28 L of H₂O and heat the mixture to 70°C.

• Stir at 70°C for 3 hours to effect hydrolysis. Monitor the reaction completion by HPLC.

• Cool the reaction mixture to room temperature.

• Separate the organic layer and wash it sequentially with 5 L of H₂O, twice with 2 L of 1N HCl, 2 L of H₂O, and finally with a solution of 1 L of 5% NaCl and 1 L of 5% NaHCO₃.

• The final product, 5-aminomethyl-2-thiophenecarbonitrile HCl, can be obtained as a solid by treating the organic layer with a hydrochloric acid solution.

Data Summary

Starting Material	Reagent	Moles	Quantity	Step
5-methyl-2-thiophenecarboxaldehyde	-	9.51	1.20 kg	1
Hydroxylamine hydrochloride	-	10.46	727 g	1
Pyridine	-	10.46	0.85 L	1
5-(bromomethyl)-2-thiophenecarbonitrile (assumed)	-	7.13	-	3
Tetrabutylammonium bromide	-	0.143	46 g	3
Sodium azide	-	8.56	557 g	3
Triphenylphosphine	-	7.41	1.95 kg	4
Water (for hydrolysis)	-	71.3	1.28 L	4

Workflow Diagram

Caption: One-pot synthesis workflow for 5-aminomethyl-2-thiophenecarbonitrile HCl.

Safety Precautions

• This procedure should be carried out by trained chemists in a well-ventilated fume hood.

• Benzene is a known carcinogen; appropriate handling procedures should be followed.

• Sodium azide is highly toxic and can form explosive metal azides. Avoid contact with heavy metals and acids.

• N-Bromosuccinimide is a lachrymator and corrosive.

• Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

Conclusion

The one-pot synthesis of 5-aminomethyl-2-thiophenecarbonitrile HCl offers a streamlined and efficient route to this valuable synthetic intermediate. By eliminating the need for isolation and purification of intermediates, this protocol can significantly reduce reaction time and improve overall process efficiency, making it highly suitable for both academic research and industrial applications.

References

• 1. WO2002081465A1 - Novel process for preparing 5-aminomethyl-2-thiophenecarbonitrile. hcl by one-pot reaction - Google Patents [patents.google.com]

Application Notes and Protocols for 5-(Aminomethyl)thiophene-2-carbonitrile in Pharmaceutical Intermediate Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 5-(Aminomethyl)thiophene-2-carbonitrile and its hydrochloride salt as a versatile building block in the synthesis of pharmaceutical intermediates. The document details potential applications, key reactions, and specific experimental protocols.

Introduction

5-(Aminomethyl)thiophene-2-carbonitrile is a bifunctional molecule featuring a primary amine and a nitrile group attached to a thiophene scaffold. This unique combination of reactive sites makes it a valuable starting material for the synthesis of a diverse range of heterocyclic compounds. Thiophene-containing molecules are recognized as "privileged scaffolds" in medicinal chemistry, appearing in numerous FDA-approved drugs due to their wide spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1] 5-(Aminomethyl)thiophene-2-carbonitrile hydrochloride is a key intermediate in pharmaceutical synthesis, with applications in the development of novel therapeutics, particularly in the fields of oncology and neurology.[2] Its ability to undergo various chemical transformations, such as nucleophilic substitutions and cyclizations, allows for the construction of complex molecular architectures.[2]

Physicochemical Properties and Handling

A summary of the key physicochemical properties of 5-(Aminomethyl)thiophene-2-carbonitrile and its hydrochloride salt is presented in Table 1.

Property	5-(Aminomethyl)thiophene-2-carbonitrile	5-(Aminomethyl)thiophene-2-carbonitrile hydrochloride
CAS Number	227279-10-9[3][4]	172349-10-9[5]
Molecular Formula	C₆H₆N₂S[3][4]	C₆H₇ClN₂S[5]
Molecular Weight	138.19 g/mol [3][4]	174.65 g/mol [5]
Appearance	Not specified (likely a solid)	Grey solid[2]
Purity	Typically ≥95%[3][4]	Typically ≥96%[2]
Storage	4°C, protect from light[3][4]	0-8 °C[2]

Handling Precautions: Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat. Operations should be carried out in a well-ventilated fume hood.

Key Applications and Reaction Pathways

5-(Aminomethyl)thiophene-2-carbonitrile serves as a precursor for a variety of pharmaceutical intermediates through several key reaction pathways.

The primary amine of 5-(Aminomethyl)thiophene-2-carbonitrile can be readily acylated with various acylating agents (e.g., acyl chlorides, anhydrides) to form novel amide derivatives. These amides can serve as intermediates for more complex molecules with potential biological activity.

Caption: Acylation of 5-(Aminomethyl)thiophene-2-carbonitrile.

Reductive amination with aldehydes or ketones provides a direct route to secondary or tertiary amines. This reaction is a cornerstone of medicinal chemistry for building molecular complexity.

Caption: General workflow for reductive amination.

The bifunctional nature of 5-(Aminomethyl)thiophene-2-carbonitrile allows for its use in cyclocondensation reactions to form fused heterocyclic systems, such as thieno[2,3-c]pyridines. These scaffolds are of interest in drug discovery.

Caption: Conceptual pathway for thieno[2,3-c]pyridine synthesis.

Experimental Protocols

The following protocols provide detailed methodologies for key reactions involving 5-(Aminomethyl)thiophene-2-carbonitrile.

This protocol is adapted from a similar acylation of 2-aminothiophene-3-carbonitrile and can be used as a starting point for the synthesis of novel N-((5-cyanothiophen-2-yl)methyl)amides.[6]

Materials:

• 5-(Aminomethyl)thiophene-2-carbonitrile hydrochloride

• Acyl chloride (e.g., 2-(thiophen-2-yl)acetyl chloride)

• Triethylamine (Et₃N)

• Anhydrous Tetrahydrofuran (THF)

• Deionized water

• Acetonitrile

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Inert atmosphere setup (e.g., nitrogen or argon)

• Filtration apparatus (e.g., Büchner funnel)

• Rotary evaporator

Procedure:

• To a stirred suspension of 5-(Aminomethyl)thiophene-2-carbonitrile hydrochloride (1.0 eq.) in anhydrous THF in a round-bottom flask under an inert atmosphere, add triethylamine (2.2 eq.) and stir for 15 minutes at room temperature.

• Slowly add a solution of the desired acyl chloride (1.1 eq.) dissolved in anhydrous THF to the reaction mixture via a dropping funnel.

• Stir the reaction mixture at room temperature for 15 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the triethylamine hydrochloride salt.

• Wash the solid residue with THF.

• Combine the filtrates and evaporate the solvent under reduced pressure using a rotary evaporator.

• Wash the resulting solid product with deionized water several times.

• Filter the solid product and dry it.

• Recrystallize the crude product from acetonitrile to obtain the pure N-((5-cyanothiophen-2-yl)methyl)amide.

Expected Outcome:

• The yield and purity of the final product will depend on the specific acyl chloride used. For a similar reaction, yields can be in the range of 70-80%.

Parameter	Value
Reactant Ratio	1.0 eq. Amine : 1.1 eq. Acyl Chloride : 2.2 eq. Et₃N
Solvent	Anhydrous THF
Temperature	Room Temperature
Reaction Time	15 hours
Purification	Recrystallization from Acetonitrile

This protocol provides a general method for the reductive amination of an aldehyde with 5-(Aminomethyl)thiophene-2-carbonitrile.

Materials:

• 5-(Aminomethyl)thiophene-2-carbonitrile hydrochloride

• Aldehyde (e.g., benzaldehyde)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Triethylamine (Et₃N)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Filtration apparatus

• Rotary evaporator

Procedure:

• To a solution of the aldehyde (1.0 eq.) in ethyl acetate, add 5-(Aminomethyl)thiophene-2-carbonitrile hydrochloride (1.1 eq.) and triethylamine (1.1 eq.).

• Stir the mixture at room temperature for 10 minutes.

• Add sodium triacetoxyborohydride (1.2 eq.) portion-wise to the reaction mixture.

• Stir the reaction at room temperature for 6 hours.

• Monitor the reaction progress by TLC.

• Quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Expected Outcome:

• Yields for reductive amination reactions are typically in the range of 70-95%, depending on the substrates.

Parameter	Value
Reactant Ratio	1.0 eq. Aldehyde : 1.1 eq. Amine : 1.2 eq. NaBH(OAc)₃
Solvent	Ethyl Acetate
Temperature	Room Temperature
Reaction Time	6 hours
Purification	Flash Column Chromatography

Conclusion

5-(Aminomethyl)thiophene-2-carbonitrile is a highly valuable and versatile intermediate for pharmaceutical synthesis. Its ability to readily undergo acylation, reductive amination, and cyclocondensation reactions makes it a key building block for the creation of diverse and complex molecular structures. The protocols provided herein offer a starting point for researchers to explore the full potential of this compound in the discovery and development of novel therapeutic agents.

References

• 1. Cyclocondensation of alpha-aminonitriles and enones: a short access to 3,4-dihydro-2H-pyrrole 2-carbonitriles and 2,3,5-trisubstituted pyrroles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. rsc.org [rsc.org]
• 4. chemscene.com [chemscene.com]
• 5. Synthesis of Thieno[2,3‐c]pyridine Derivatives by 1,2,3‐Triazole‐Mediated Metal‐Free Denitrogenative Transformation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for 5-(Aminomethyl)thiophene-2-carbonitrile in Conductive Polymer Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-(Aminomethyl)thiophene-2-carbonitrile is a functionalized thiophene monomer that holds significant promise in the development of advanced conductive polymers.[1] Its unique structure, featuring both a primary amine and a nitrile group, offers multiple avenues for polymerization and post-polymerization modification, making it a versatile building block for materials with tailored electronic and physical properties. The thiophene ring provides the core conjugated backbone necessary for electrical conductivity, while the aminomethyl and carbonitrile functionalities can be leveraged to enhance solubility, promote inter-chain interactions, and introduce specific chemical reactivity for sensing or biomedical applications. This document provides an overview of the potential applications and theoretical protocols for the synthesis of conductive polymers based on this monomer.

Note: To date, specific research detailing the homopolymerization of 5-(Aminomethyl)thiophene-2-carbonitrile and the quantitative characterization of the resulting polymer is not extensively available in published literature. Therefore, the following protocols are based on well-established methods for the polymerization of functionalized thiophene derivatives.[2][3][4][5] The presented data is illustrative and based on typical values obtained for analogous polythiophene systems.[6][7]

Potential Applications

Conductive polymers derived from 5-(Aminomethyl)thiophene-2-carbonitrile are anticipated to be valuable in a range of applications, including:

• Organic Electronics: The inherent conductivity of the polythiophene backbone, combined with the polar functional groups, could lead to materials with interesting properties for organic field-effect transistors (OFETs), organic light-emitting diodes (OLEDs), and sensors.[2]

• Biomedical Sensors: The primary amine group can be readily functionalized with biorecognition elements such as enzymes or antibodies, enabling the development of highly specific biosensors.

• Drug Delivery Systems: The polymer backbone could be designed to respond to electrical stimuli, allowing for controlled release of therapeutic agents.

• Antistatic Coatings: The conductive nature of the polymer makes it suitable for dissipating static charge on surfaces.

Data Presentation: Expected Properties of Poly(5-(Aminomethyl)thiophene-2-carbonitrile)

The following table summarizes the expected quantitative data for poly(5-(Aminomethyl)thiophene-2-carbonitrile) based on typical values for functionalized polythiophenes. Actual experimental values may vary depending on the polymerization method and conditions.

Property	Expected Value/Range	Method of Characterization
Electrical Conductivity (Doped)	10⁻³ - 10¹ S/cm	Four-Point Probe Measurement
Molecular Weight (Mn)	5,000 - 20,000 g/mol	Gel Permeation Chromatography (GPC)
Polydispersity Index (PDI)	1.5 - 2.5	Gel Permeation Chromatography (GPC)
Optical Band Gap	1.8 - 2.2 eV	UV-Vis Spectroscopy (from the absorption edge of the thin film)
Thermal Stability (TGA)	Onset of decomposition > 250 °C	Thermogravimetric Analysis

Experimental Protocols

Two primary methods for the synthesis of polythiophenes are chemical oxidative polymerization and electrochemical polymerization.

Protocol 1: Chemical Oxidative Polymerization

This method is suitable for producing larger quantities of the polymer powder.

Workflow for Chemical Oxidative Polymerization

References

• 1. chemscene.com [chemscene.com]
• 2. scite.ai [scite.ai]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and characterization of some novel polythiophene derivatives containing pyrazoline - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]

Anwendungshinweise und Protokolle: Gewald-Reaktion zur Synthese von 2-Aminothiophen-3-carbonitril-Derivaten

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Diese Anwendungs- und Protokollhinweise bieten einen detaillierten Überblick über die Gewald-Reaktion, eine vielseitige und effiziente Methode zur Synthese von hochsubstituierten 2-Aminothiophenen, insbesondere von 2-Aminothiophen-3-carbonitril-Derivaten. Diese Verbindungen sind wichtige Bausteine in der medizinischen Chemie und der Materialwissenschaft.

Einleitung

Die Gewald-Reaktion ist eine Mehrkomponentenreaktion, bei der typischerweise ein Keton oder Aldehyd, ein α-Cyanoester oder ein anderes aktiviertes Nitril und elementarer Schwefel in Gegenwart einer Base zu einem 2-Aminothiophen umgesetzt werden.[1][2] Aufgrund ihrer Einfachheit, der leichten Verfügbarkeit der Ausgangsmaterialien und der hohen Toleranz gegenüber verschiedenen funktionellen Gruppen hat sich die Gewald-Reaktion zu einer weit verbreiteten Methode in der organischen Synthese entwickelt.[3] Die resultierenden 2-Aminothiophen-Gerüste sind in zahlreichen biologisch aktiven Molekülen zu finden und dienen als wichtige Zwischenprodukte für die Entwicklung neuer pharmazeutischer Wirkstoffe.[4][5]

Reaktionsmechanismus und allgemeiner Arbeitsablauf

Der Mechanismus der Gewald-Reaktion umfasst im Allgemeinen drei Hauptschritte:

• Knoevenagel-Kondensation: Eine basenkatalysierte Kondensation zwischen der Carbonylverbindung und dem aktivierten Acetonitril führt zur Bildung eines α,β-ungesättigten Nitril-Zwischenprodukts.[1]

• Schwefeladdition: Elementarer Schwefel addiert sich an das α-Kohlenstoffatom des ungesättigten Nitrils.[1]

• Cyclisierung und Tautomerisierung: Das schwefelhaltige Zwischenprodukt durchläuft eine intramolekulare Cyclisierung, gefolgt von einer Tautomerisierung, um den stabilen 2-Aminothiophenring zu bilden.[1]

Allgemeiner Arbeitsablauf der Gewald-Synthese.

Daten zur Reaktionsoptimierung

Die Ausbeute und die Reaktionszeit der Gewald-Reaktion können durch die Wahl der Reaktanden, des Katalysators, des Lösungsmittels und der Reaktionsbedingungen erheblich beeinflusst werden. Die folgende Tabelle fasst repräsentative quantitative Daten aus der Literatur zusammen.

Keton/Aldehyd	Aktives Nitril	Base/Katalysator	Lösungsmittel	Methode	Temperatur (°C)	Zeit	Ausbeute (%)
Cyclohexanon	Malononitril	Piperidiniumborat (20 mol%)	Ethanol/Wasser (9:1)	Konventionell	100	25 min	96
Cyclohexanon	Malononitril	Pyrrolidiniumborat (20 mol%)	Ethanol/Wasser (9:1)	Konventionell	100	30 min	85
Cyclohexanon	Malononitril	Morpholiniumborat (20 mol%)	Ethanol/Wasser (9:1)	Konventionell	100	90 min	74
Cyclopentanon	Malononitril	Piperidiniumborat (20 mol%)	Ethanol/Wasser (9:1)	Konventionell	100	25 min	95
4-Methylcyclohexanon	Malononitril	Piperidiniumborat (20 mol%)	Ethanol/Wasser (9:1)	Konventionell	100	30 min	92
Aceton	Malononitril	KF-Aluminiumoxid	-	Mikrowelle	-	3.5 min	57
Aceton	Malononitril	KF-Aluminiumoxid	Ethanol	Konventionell	78	4 h	53
Acetophenon	Malononitril	KF-Aluminiumoxid	-	Mikrowelle	-	7.5 min	66
Acetophenon	Malononitril	KF-Aluminiumoxid	Ethanol	Konventionell	78	4 h	61
Butyraldehyd	Methylcyanoacetat	DBU	DMF	Mikrowelle	-	30 min	95
Cyclohexanon	Ethylcyanoacetat	L-Prolin (10 mol%)	DMF	Konventionell	60	12 h	84

Experimentelle Protokolle

Hier werden zwei detaillierte Protokolle für die Gewald-Synthese vorgestellt: ein konventionelles Verfahren mit Lösungsmittel und Erhitzung sowie ein modernes Verfahren unter Mikrowellenbestrahlung.

Protokoll 1: Konventionelle lösungsmittelbasierte Synthese

Dieses Protokoll beschreibt eine typische Eintopfsynthese unter Verwendung einer Aminbase in einem organischen Lösungsmittel.

Materialien:

• Keton oder Aldehyd (1,0 Äq.)

• Malononitril (1,0 Äq.)

• Elementarer Schwefel (1,1 Äq.)

• Morpholin (1,0 Äq.)

• Ethanol

• Rundkolben, Rückflusskühler, Magnetrührer, Heizpilz

Durchführung:

• In einem Rundkolben, der mit einem Magnetrührstab und einem Rückflusskühler ausgestattet ist, werden das Keton/Aldehyd (1,0 Äq.), Malononitril (1,0 Äq.), elementarer Schwefel (1,1 Äq.) und Ethanol vorgelegt.

• Unter Rühren wird Morpholin (1,0 Äq.) zu der Mischung gegeben.

• Die Reaktionsmischung wird unter Rühren auf 50-70 °C erhitzt. Der Reaktionsfortschritt kann mittels Dünnschichtchromatographie (DC) verfolgt werden.

• Nach vollständiger Umsetzung (typischerweise 2-12 Stunden) wird die Mischung auf Raumtemperatur abgekühlt.

• Falls ein Niederschlag entsteht, wird der Feststoff durch Filtration gesammelt, mit kaltem Ethanol gewaschen und getrocknet.

• Entsteht kein Niederschlag, wird die Reaktionsmischung in Eiswasser gegossen und gerührt. Der resultierende Niederschlag wird durch Filtration gesammelt.

• Das Rohprodukt wird aus einem geeigneten Lösungsmittel (z. B. Ethanol) umkristallisiert, um das reine 2-Aminothiophen-3-carbonitril-Derivat zu erhalten.

• Die Struktur des Produkts wird mittels spektroskopischer Methoden (¹H-NMR, ¹³C-NMR, IR, Massenspektrometrie) bestätigt.

Protokoll 2: Mikrowellen-assistierte Synthese

Dieses Protokoll beschreibt eine schnelle und effiziente Synthese unter Verwendung eines Mikrowellenreaktors.[4][6][7]

Materialien:

• Aldehyd oder Keton (1,0 mmol)

• Aktives Methylennitril (z. B. Malononitril) (1,1 mmol)

• Elementarer Schwefel (1,1 mmol)

• Base (z. B. DBU) (1,0 mmol)

• Lösungsmittel (z. B. DMF) (3 ml)

• 5 ml Mikrowellenreaktionsgefäß, Mikrowellenreaktor

Durchführung:

• In ein 5 ml Mikrowellenreaktionsgefäß werden das Aldehyd oder Keton (1,0 mmol), das aktive Methylennitril (1,1 mmol), elementarer Schwefel (1,1 mmol) und die gewählte Base (1,0 mmol) gegeben.

• Das entsprechende Lösungsmittel (3 ml) wird hinzugefügt.

• Das Gefäß wird versiegelt und in den Mikrowellenreaktor gestellt.

• Die Mischung wird bei einer festgelegten Temperatur (z. B. 50-120 °C) für eine bestimmte Zeit (z. B. 2-48 Minuten) bestrahlt.[4][6]

• Nach Abschluss der Reaktion wird das Gefäß auf Raumtemperatur abgekühlt.

• Die Reaktionsmischung wird in einen Scheidetrichter mit Ethylacetat (20 ml) überführt und mit Wasser (3 x 20 ml) und gesättigter Kochsalzlösung (20 ml) gewaschen.

• Die organische Phase wird über wasserfreiem Natriumsulfat getrocknet, filtriert und das Lösungsmittel unter reduziertem Druck entfernt.

• Der rohe Rückstand wird durch Flash-Säulenchromatographie an Kieselgel mit einem geeigneten Eluentensystem (z. B. Hexan/Ethylacetat) gereinigt, um das reine 2-Aminothiophen-Derivat zu erhalten.[4]

• Das Endprodukt wird mit geeigneten analytischen Techniken (¹H-NMR, ¹³C-NMR, MS usw.) charakterisiert.[4]

Detaillierter Reaktionsmechanismus

Vereinfachter Mechanismus der Gewald-Reaktion.

References

• 1. benchchem.com [benchchem.com]
• 2. Gewald Reaction [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 6. ijert.org [ijert.org]
• 7. Microwave-Assisted Synthesis of 5-Substituted 2-Aminothiophenes Starting from Arylacetaldehydes [organic-chemistry.org]

Application Notes and Protocols: Nucleophilic Aromatic Substitution of 2-Cyanothiophene Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiophene rings are a cornerstone in medicinal chemistry and materials science, prized for their unique electronic properties and their role as a bioisostere for the benzene ring. The functionalization of the thiophene scaffold is crucial for the development of novel therapeutics and advanced materials. Nucleophilic aromatic substitution (SNAr) is a powerful method for introducing diverse functionalities onto the thiophene ring, particularly when the ring is activated by electron-withdrawing groups.

This document provides a detailed overview of the reaction mechanism and experimental protocols for the nucleophilic aromatic substitution on thiophene rings bearing a cyano (-CN) group at the 2-position. While the specific reactivity of 5-(Aminomethyl)thiophene-2-carbonitrile in such a reaction would depend on the presence of a suitable leaving group, these notes will focus on a representative and synthetically valuable model system: the reaction of a 5-halothiophene-2-carbonitrile with an amine nucleophile. The principles and protocols described herein are broadly applicable to researchers working with substituted thiophenes.

The SNAr reaction on a thiophene ring activated by a cyano group typically proceeds through a two-step addition-elimination mechanism.[1][2] The presence of the electron-withdrawing cyano group is essential, as it stabilizes the negatively charged intermediate, facilitating the nucleophilic attack.[1]

Reaction Mechanism: A Stepwise Pathway

The generally accepted mechanism for the SNAr reaction on an activated thiophene ring is a stepwise process involving the formation of a resonance-stabilized intermediate known as a Meisenheimer complex.[1]

• Nucleophilic Attack: The reaction is initiated by the attack of a nucleophile (in this case, a primary or secondary amine) on the carbon atom bearing the leaving group (e.g., a halogen). This forms a tetrahedral intermediate.

• Formation of the Meisenheimer Complex: This intermediate is a resonance-stabilized carbanion, the Meisenheimer complex. The negative charge is delocalized across the thiophene ring and, importantly, onto the electron-withdrawing cyano group, which provides significant stabilization.

• Elimination of the Leaving Group: The aromaticity of the thiophene ring is restored by the departure of the leaving group (e.g., a halide ion), yielding the final substituted product.

References

• 1. Substituent Effect on the Nucleophilic Aromatic Substitution of Thiophenes With Pyrrolidine: Theoretical Mechanistic and Reactivity Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

protocol for the synthesis of 5-(bromomethyl)thiophene-2-carbonitrile precursor

Application Note: Synthesis of 5-(bromomethyl)thiophene-2-carbonitrile

Introduction

5-(Bromomethyl)thiophene-2-carbonitrile is a pivotal precursor in the synthesis of a wide array of pharmaceutical and materials science compounds.[1][2] Its bifunctional nature, possessing both a reactive bromomethyl group and a cyano group on a thiophene scaffold, enables diverse chemical modifications. This document provides a comprehensive protocol for the synthesis of 5-(bromomethyl)thiophene-2-carbonitrile via the radical bromination of 5-methylthiophene-2-carbonitrile.

Physicochemical Properties

A summary of the key physicochemical properties of the target compound is presented below.

Property	Value
Molecular Formula	C₆H₄BrNS[2]
Molecular Weight	202.07 g/mol [2]
CAS Number	134135-41-4[2]
Appearance	Yellow Oil / Solid[2]
Boiling Point	121.3 ± 23.2 °C[2]
Density	1.7 ± 0.1 g/cm³[2]
Purity	Typically 95-98%[2]
Storage	Store sealed in a dark, dry place in a freezer below -20°C[2]
Solubility	Soluble in organic solvents like dichloromethane and ethyl acetate[2]

Synthetic Pathway

The most prevalent and efficient method for synthesizing 5-(bromomethyl)thiophene-2-carbonitrile is the Wohl-Ziegler reaction, which involves the radical bromination of 5-methylthiophene-2-carbonitrile.[1] This reaction employs N-Bromosuccinimide (NBS) as the brominating agent and a radical initiator, such as benzoyl peroxide.[1][3] The reaction selectively brominates the methyl group at the 5-position of the thiophene ring.[1]

Reaction Scheme:

Caption: Synthetic scheme for 5-(bromomethyl)thiophene-2-carbonitrile.

Experimental Protocol

This section details the step-by-step procedure for the synthesis of 5-(bromomethyl)thiophene-2-carbonitrile.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount	Moles
5-methylthiophene-2-carbonitrile	123.18	9.9 g	80.5 mmol
N-Bromosuccinimide (NBS)	177.98	15 g	84.3 mmol
Benzoyl Peroxide	242.23	0.23 g	0.95 mmol
Anhydrous Carbon Tetrachloride (CCl₄)	-	200 mL	-
Dichloromethane (DCM)	-	400 mL	-
Saturated Sodium Bicarbonate Solution	-	As needed	-
Anhydrous Magnesium Sulfate (MgSO₄)	-	As needed	-
Ethyl Acetate	-	As needed	-
Hexane	-	As needed	-

Procedure:

• Reaction Setup: In a round-bottom flask, combine 5-methylthiophene-2-carbonitrile (9.9 g, 80.5 mmol), N-bromosuccinimide (15 g, 84.3 mmol), and benzoyl peroxide (0.23 g, 0.95 mmol).[3]

• Solvent Addition: Add 200 mL of anhydrous carbon tetrachloride to the flask.[1][3]

• Reflux: Heat the reaction mixture to reflux and maintain this temperature for 6 hours.[1][3]

• Work-up:

  • Cool the mixture to room temperature, which will result in the formation of a suspension.[1]

  • Filter the suspension and dilute the filtrate with 400 mL of dichloromethane.[1][3]

  • Wash the organic layer with a saturated sodium bicarbonate solution.[1][3]

  • Dry the organic layer over anhydrous magnesium sulfate.[1][3]

• Purification:

  • Concentrate the dried solution under vacuum to obtain the crude product.[3]

  • Purify the crude product by column chromatography using an eluent of ethyl acetate/hexane (1:4 v/v).[3]

  • The final product, 5-(bromomethyl)thiophene-2-carbonitrile, is obtained as a yellow oil (14.0 g, 86% yield).[3]

Characterization:

The structure of the synthesized product can be confirmed by the following spectroscopic methods:

• ¹H NMR (CDCl₃): δ 7.50 (d, 1H), 7.13 (d, 1H), 4.68 (s, 2H).[3]

• FAB Mass Spectrometry: m/z 203 [M+H]⁺.[3]

Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow.

Caption: Workflow for the synthesis of 5-(bromomethyl)thiophene-2-carbonitrile.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 5-(BROMOMETHYL)THIOPHENE-2-CARBONITRILE | 134135-41-4 [chemicalbook.com]

Application Notes and Protocols: 5-(Aminomethyl)thiophene-2-carbonitrile in Neurological Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-(Aminomethyl)thiophene-2-carbonitrile is a versatile heterocyclic building block with significant potential in the discovery of novel therapeutics for neurological disorders. Its thiophene core is a privileged scaffold in medicinal chemistry, known for its favorable physicochemical properties that can contribute to blood-brain barrier penetration. The presence of a reactive aminomethyl group and a cyano moiety allows for diverse chemical modifications, making it an ideal starting point for the synthesis of compound libraries targeting various central nervous system (CNS) pathways.

Research into thiophene derivatives has revealed their capacity to modulate key targets implicated in neurodegenerative diseases. For instance, derivatives of the closely related 2-aminothiophene-3-carbonitriles have been investigated as potent acetylcholinesterase (AChE) inhibitors, a primary therapeutic strategy for Alzheimer's disease. Furthermore, the thiophene scaffold is present in approved antipsychotic drugs like Olanzapine, highlighting its clinical relevance in neurology.

These application notes provide a comprehensive guide to utilizing 5-(Aminomethyl)thiophene-2-carbonitrile in a drug discovery workflow, from the synthesis of derivatives to their preclinical evaluation for neurological disorders.

Synthesis of a Candidate Drug: Thiophene-Piperazine Carbamate Hybrid

As a representative example, this section outlines the synthesis of a thiophene-piperazine carbamate hybrid, a class of compounds that has shown promise as multi-target agents for Alzheimer's disease by inhibiting both acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), and exhibiting antioxidant properties. The synthesis starts from the foundational 2-aminothiophene scaffold, which can be derived through the Gewald reaction.

Protocol 1: Gewald Synthesis of 2-Aminothiophene-3-carbonitrile Precursor

The Gewald reaction is a one-pot, multi-component reaction to synthesize substituted 2-aminothiophenes.

Materials:

• Appropriate ketone or aldehyde (e.g., cyclohexanone)

• Malononitrile

• Elemental sulfur

• Morpholine (or other suitable base)

• Ethanol

• Standard laboratory glassware

Procedure:

• In a round-bottom flask, dissolve the ketone/aldehyde (1 eq.), malononitrile (1 eq.), and elemental sulfur (1.1 eq.) in ethanol.

• Add morpholine (catalytic amount) to the mixture.

• Stir the reaction mixture at room temperature or with gentle heating (40-50 °C) for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture in an ice bath to precipitate the product.

• Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum to yield the 2-aminothiophene-3-carbonitrile derivative.

Gewald reaction for 2-aminothiophene synthesis.

Protocol 2: Synthesis of a Thiophene-Piperazine Carbamate Derivative

This protocol describes the derivatization of a 2-aminothiophene precursor to a potential multi-target Alzheimer's drug.

Materials:

• 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile (from Protocol 1)

• Chloroacetyl chloride

• Appropriate N-substituted piperazine (e.g., 1-(4-methoxyphenyl)piperazine)

• Triethylamine

• Ethanol or Acetonitrile

• Standard laboratory glassware for synthesis and purification

Procedure:

• Step 1: Chloroacetylation. To a solution of the 2-aminothiophene derivative in a suitable solvent (e.g., acetic acid), add chloroacetyl chloride dropwise at room temperature. Stir for 1 hour. The resulting chloroacetylated intermediate can be filtered and dried.

• Step 2: Nucleophilic Substitution. To a solution of the chloroacetylated intermediate in ethanol or acetonitrile, add the N-substituted piperazine (1.1 eq.) and triethylamine (1.2 eq.).

• Reflux the reaction mixture for 4-12 hours, monitoring by TLC.

• After completion, cool the mixture and pour it into ice-cold water to precipitate the product.

• Collect the solid by filtration, wash with water, and purify by recrystallization from ethanol to obtain the final thiophene-piperazine derivative.

Synthesis workflow for a thiophene-piperazine derivative.

In Vitro Evaluation

Protocol 3: Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This colorimetric assay is a standard method to screen for AChE inhibitors.

Materials:

• Acetylcholinesterase (AChE) from electric eel

• Acetylthiocholine iodide (ATCI) - substrate

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) - Ellman's reagent

• Phosphate buffer (pH 8.0)

• Test compound (thiophene-piperazine derivative)

• Donepezil (positive control)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare solutions of the test compound and donepezil at various concentrations in the phosphate buffer.

• In a 96-well plate, add 25 µL of the test compound or control solution.

• Add 50 µL of DTNB solution to each well.

• Add 25 µL of AChE solution to each well and incubate at 37°C for 15 minutes.

• Initiate the reaction by adding 25 µL of ATCI solution to each well.

• Immediately measure the absorbance at 412 nm every minute for 10 minutes using a microplate reader.

• Calculate the rate of reaction for each concentration.

• Determine the percentage of inhibition and calculate the IC50 value for the test compound.

Compound ID	Target	IC50 (µM)
Thiophene Derivative A	AChE	0.15
Thiophene Derivative B	AChE	1.20
Donepezil (Control)	AChE	0.05
Thiophene Derivative A	BChE	15.5
Thiophene Derivative B	BChE	25.8

Protocol 4: Neuroblastoma Cell Viability Assay (MTT Assay)

This assay assesses the potential cytotoxicity of the synthesized compounds on neuronal cells.

Materials:

• Human neuroblastoma cell line (e.g., SH-SY5Y)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Test compound

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well cell culture plate

• Incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of the test compound and incubate for another 24-48 hours.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to untreated control cells and determine the CC50 (50% cytotoxic concentration).

Compound ID	Cell Line	CC50 (µM)
Thiophene Derivative A	SH-SY5Y	> 100
Thiophene Derivative B	SH-SY5Y	85.2

In Vivo Evaluation

Protocol 5: Scopolamine-Induced Amnesia Model in Mice

This model is used to evaluate the potential of a compound to reverse cognitive deficits.

Materials:

• Male C57BL/6 mice

• Test compound

• Scopolamine hydrobromide

• Saline solution

• Morris Water Maze or Y-maze apparatus

• Animal tracking software

Procedure:

• Acclimate the mice to the housing conditions and handling for at least one week.

• Administer the test compound or vehicle orally or intraperitoneally to different groups of mice for a predetermined period (e.g., 7 days).

• On the test day, 30 minutes after the final dose of the test compound, induce amnesia by administering scopolamine (1 mg/kg, i.p.).

• 30 minutes after scopolamine administration, subject the mice to behavioral testing (e.g., Morris Water Maze to assess spatial learning and memory).

• Record and analyze behavioral parameters such as escape latency and time spent in the target quadrant.

• Compare the performance of the compound-treated groups to the scopolamine-treated and vehicle-treated control groups.

Functionalization of the Aminomethyl Group on the Thiophene Ring: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the functionalization of the aminomethyl group on the an aromatic heterocyclic compound, the thiophene ring. The methodologies described herein are essential for the synthesis of novel thiophene derivatives with potential applications in medicinal chemistry and materials science. Thiophene-containing compounds have shown a wide range of biological activities, and the ability to modify the aminomethyl substituent opens up avenues for the development of new therapeutic agents.

Introduction

The thiophene ring is a privileged scaffold in drug discovery, present in numerous approved drugs and clinical candidates. Functionalization of the aminomethyl group attached to this ring system allows for the modulation of physicochemical properties, pharmacokinetic profiles, and target engagement of these molecules. This document outlines three primary methods for the functionalization of the aminomethyl group on the thiophene ring: N-alkylation, N-acylation, and reductive amination. For each method, detailed protocols, quantitative data, and visual workflows are provided to guide researchers in their synthetic efforts.

N-Alkylation of Aminomethylthiophene

N-alkylation of the aminomethyl group on the thiophene ring introduces alkyl substituents, which can significantly impact the lipophilicity, steric bulk, and biological activity of the parent molecule. While direct alkylation can sometimes be challenging and lead to overalkylation, several effective methods have been developed.

Data Presentation: N-Alkylation

Entry	Amine Substrate	Alkylating Agent	Base/Catalyst	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1	Thiophen-2-ylmethanamine	Benzyl bromide	K₂CO₃-Na₂CO₃	N/A	RT	N/A	Moderate to Excellent	[1]
2	Thiophen-2-ylmethanamine	2-Chloroethanol	K₂CO₃-Na₂CO₃	N/A	RT	N/A	64-80	[1]
3	2-Amino-3-acylthiophene	Alkyl Halide	Cs₂CO₃ / TBAI	DMF	RT	3-24	Good	[2]
4	Aniline	Benzyl alcohol	Raney Nickel	Benzyl alcohol	200	<0.5	Fair	[2]
5	Pyrrolidine	Pentanol	Raney Nickel	Pentanol	350	<0.5	84	[2]

Note: N/A indicates data not available in the provided search results. Yields are reported as described in the source and may vary based on specific substrate and reaction conditions.

Experimental Protocol: N-Alkylation with Alkyl Halide

This protocol describes a general procedure for the N-alkylation of an aminomethylthiophene derivative using an alkyl halide in the presence of a base.

Materials:

• Thiophen-2-ylmethanamine or a derivative

• Alkyl halide (e.g., benzyl bromide, ethyl iodide)

• Potassium carbonate (K₂CO₃)

• Sodium carbonate (Na₂CO₃)

• Acetonitrile (or other suitable aprotic solvent)

• Standard laboratory glassware

• Magnetic stirrer and stir bar

• Heating mantle or oil bath (if required)

Procedure:

• To a round-bottom flask, add the aminomethylthiophene derivative (1.0 eq.).

• Add the alkyl halide (1.1 - 1.5 eq.).

• Add a mixture of potassium carbonate (1.5 eq.) and sodium carbonate (1.5 eq.).

• Add a suitable solvent such as acetonitrile to achieve a concentration of 0.1-0.5 M.

• Stir the reaction mixture at room temperature or heat as required (e.g., 50-80 °C).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, filter the reaction mixture to remove the inorganic salts.

• Wash the solid residue with the reaction solvent.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the desired N-alkylated aminomethylthiophene.

Experimental Workflow: N-Alkylation

Caption: General workflow for the N-alkylation of aminomethylthiophene.

N-Acylation of Aminomethylthiophene

N-acylation introduces an acyl group to the aminomethyl moiety, forming an amide bond. This transformation is crucial for generating a wide array of derivatives with diverse biological properties. Acyl chlorides and anhydrides are common acylating agents.

Data Presentation: N-Acylation

Entry	Amine Substrate	Acylating Agent	Base/Catalyst	Solvent	Temp. (°C)	Time	Yield (%)	Reference
1	N-(pyridin-2-ylmethyl)acetamide	Benzoyl chloride	DIPEA	CH₂Cl₂	RT	3 h	94	[3]
2	N-(thiophen-2-ylmethyl)benzamide	Acetyl chloride	DIPEA	CH₂Cl₂	RT	3 h	65	[3]
3	N-(furan-2-ylmethyl)benzamide	Acetyl chloride	DIPEA	CH₂Cl₂	RT	3 h	69	[3]
4	Amines/Alcohols/Thiols	Trimethylsilyl acetate	TMSOTf	CH₂Cl₂	RT	24 h	Good	[3]

Note: DIPEA = N,N-Diisopropylethylamine, TMSOTf = Trimethylsilyl trifluoromethanesulfonate. Data for direct acylation of thiophen-2-ylmethanamine was not explicitly available in tabular format in the search results.

Experimental Protocol: N-Acylation with Acyl Chloride

This protocol provides a general method for the N-acylation of thiophen-2-ylmethanamine using an acyl chloride.

Materials:

• Thiophen-2-ylmethanamine

• Acyl chloride (e.g., acetyl chloride, benzoyl chloride)

• Triethylamine (NEt₃) or N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM) or other suitable aprotic solvent

• Standard laboratory glassware

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• Dissolve thiophen-2-ylmethanamine (1.0 eq.) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C using an ice bath.

• Add triethylamine or DIPEA (1.2 eq.).

• Slowly add the acyl chloride (1.1 eq.) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-12 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by adding water or a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography or recrystallization to yield the N-acylated product.

Experimental Workflow: N-Acylation

Caption: General workflow for the N-acylation of aminomethylthiophene.

Reductive Amination

Reductive amination is a versatile, one-pot method for the synthesis of N-substituted amines from a carbonyl compound and an amine. In the context of thiophene chemistry, this typically involves the reaction of a thiophene carbaldehyde with a primary or secondary amine in the presence of a reducing agent.

Data Presentation: Reductive Amination

Entry	Aldehyde	Amine	Reducing Agent	Solvent	Temp. (°C)	Time (min)	Yield (%)	Reference
1	Benzaldehyde	Aniline	NaBH₄ / Thiamine HCl	None	60	20	98	[4]
2	4-Chlorobenzaldehyde	Aniline	NaBH₄ / Thiamine HCl	None	60	35	95	[4]
3	4-Methoxybenzaldehyde	Aniline	NaBH₄ / Thiamine HCl	None	60	30	97	[4]
4	2-Nitrobenzaldehyde	Aniline	NaBH₄ / Thiamine HCl	None	60	35	96	[4]
5	Thiophene-2-carbaldehyde	Hydrazine hydrate	N/A	Ethanol	Reflux	240	33	[5]

Note: The table from the provided search results primarily focuses on benzaldehyde derivatives. A specific comprehensive table for thiophene-2-carbaldehyde with various amines was not found.

Experimental Protocol: Reductive Amination with Sodium Triacetoxyborohydride

This protocol details a mild and selective one-pot reductive amination of thiophene-2-carbaldehyde.[6]

Materials:

• Thiophene-2-carbaldehyde

• Primary or secondary amine (e.g., benzylamine, aniline)

• Sodium triacetoxyborohydride (STAB)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM), anhydrous

• Acetic acid (optional, as a catalyst)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Standard laboratory glassware

• Magnetic stirrer and stir bar

Procedure:

• To a solution of thiophene-2-carbaldehyde (1.0 eq.) in anhydrous DCE or DCM (to make a 0.1-0.5 M solution), add the amine (1.0 - 1.2 eq.).

• If the amine is an aniline or a salt, a catalytic amount of acetic acid (0.1 eq.) can be added to facilitate imine formation.

• Stir the mixture at room temperature for 30-60 minutes to allow for imine formation.

• Carefully add sodium triacetoxyborohydride (1.2 - 1.5 eq.) portion-wise to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Separate the organic layer and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired N-substituted aminomethylthiophene.

Experimental Workflow: Reductive Amination

Caption: General workflow for the reductive amination of thiophene carbaldehyde.

Biological Relevance and Signaling Pathways

Functionalized aminomethylthiophenes have garnered significant interest due to their diverse biological activities. Notably, certain derivatives have been identified as potent anticancer agents that interfere with critical cellular processes.

Inhibition of Tubulin Polymerization

Several thiophene derivatives have been shown to inhibit tubulin polymerization, a key process in cell division.[4][7][8][9][10] By binding to tubulin, these compounds disrupt the formation of microtubules, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.

References

• 1. thieme-connect.de [thieme-connect.de]
• 2. thalesnano.com [thalesnano.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. A Review on Anticancer Activities of Thiophene and Its Analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Buy Thiophene-2-carbaldehyde | 98-03-3 [smolecule.com]
• 6. benchchem.com [benchchem.com]
• 7. Thiophene derivative-loaded nanoparticles mediate anticancer activity through the inhibition of kinases and microtubule assembly - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Exploring the potential of thiophene derivatives as dual inhibitors of β-tubulin and Wnt/β-catenin pathways for gastrointestinal cancers in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Substituted 2-(3',4',5'-trimethoxybenzoyl)-benzo[b]thiophene derivatives as potent tubulin polymerization inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Exploring the potential of thiophene derivatives as dual inhibitors of β-tubulin and Wnt/β-catenin pathways for gastrointestinal cancers in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Synthesis of Olanzapine via a Key Thiophene Intermediate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the prominent synthetic pathway for the atypical antipsychotic drug, Olanzapine. The synthesis hinges on the strategic use of a substituted thiophene precursor, 2-amino-5-methylthiophene-3-carbonitrile, which serves as a critical building block. This document outlines the key transformations, provides detailed experimental protocols, and presents quantitative data to guide researchers in the replication and optimization of this synthesis.

Introduction

Olanzapine, chemically known as 2-methyl-4-(4-methyl-1-piperazinyl)-10H-thieno[2,3-b][1][2]benzodiazepine, is a widely used medication for the treatment of schizophrenia and bipolar disorder.[1] Its synthesis has been the subject of extensive research to develop efficient, safe, and scalable manufacturing processes. The most common and well-documented synthetic route involves a three-step sequence starting from 2-amino-5-methylthiophene-3-carbonitrile. This intermediate is typically synthesized via the Gewald multicomponent reaction.[3]

The overall synthetic strategy involves the initial condensation of the thiophene intermediate with an ortho-halonitrobenzene, followed by a reductive cyclization to form the core thienobenzodiazepine ring system. The final step introduces the N-methylpiperazine moiety to yield Olanzapine.

Synthetic Pathway Overview

The synthesis of Olanzapine from 2-amino-5-methylthiophene-3-carbonitrile can be visualized as a linear progression through three key chemical transformations.

Figure 1: Overall synthetic scheme for Olanzapine.

Key Experimental Protocols

Step 1: Synthesis of 2-amino-5-methylthiophene-3-carbonitrile (Gewald Reaction)

This initial step constructs the core thiophene ring through a multicomponent condensation.

Figure 2: Workflow for the Gewald Reaction.

Protocol:

• To a mixture of sulfur (46.2 g) and propionaldehyde (100 g) in dimethylformamide (200 ml) under a nitrogen atmosphere, add triethylamine (150 ml) dropwise while maintaining the temperature below 30°C.[2]

• Add a solution of malononitrile (100 g) in dimethylformamide (200 ml) dropwise to the reaction mixture.

• Stir the reaction for 3 hours.

• Add chilled water to the reaction mixture to precipitate the product.

• Filter the solid, wash with water, and air-dry.

• The crude product can be further purified by crystallization from a water-methanol mixture.

Parameter	Value	Reference
Yield	140 g (crude)	[2]
Purity	>98% after crystallization	-

Step 2: Synthesis of 2-(2-nitroanilino)-5-methylthiophene-3-carbonitrile

This step involves the nucleophilic aromatic substitution of a halogen on the nitrobenzene ring by the amino group of the thiophene.

Protocol:

• To a vigorously stirred suspension of sodium hydride (13.5 g, 60% dispersion in mineral oil) in anhydrous tetrahydrofuran (THF, 100 mL) under a nitrogen atmosphere and cooled in an ice bath, slowly add a solution of 1-fluoro-2-nitrobenzene (34.5 g) and 2-amino-5-methylthiophene-3-carbonitrile (33.1 g) in anhydrous THF (160 mL).[4]

• After the addition, allow the reaction mixture to stir at room temperature for 10 hours.

• Slowly add additional sodium hydride (1.53 g, 95%) to the reaction mixture and continue stirring for another 8 hours at room temperature.

• Pour the reaction mixture into crushed ice and adjust the pH to 8 with a saturated ammonium chloride solution.

• Collect the precipitate by filtration and dry to obtain the crude product.

• Purify the crude product by silica gel column chromatography (eluent: 10% ethyl acetate/hexane).

Parameter	Value	Reference
Yield	47.9 g (77%)	[4]
Melting Point	105-107°C	[4]

Step 3: Synthesis of 4-amino-2-methyl-10H-thieno[2,3-b][1][2]benzodiazepine

This is a critical step involving the reduction of the nitro group and subsequent intramolecular cyclization to form the seven-membered diazepine ring.

Figure 3: Workflow for Reductive Cyclization.

Protocol using Palladium on Carbon (Pd/C):

• Take 2-(2-Nitroanilino)-5-methylthiophene-3-carbonitrile (100g) in ethyl acetate (1000ml).[2]

• Add 5% Pd/C (15g) to the solution.

• Hydrogenate the mixture at 50°C for 15 hours.

• After the reaction is complete, filter the catalyst.

• Distill off the ethyl acetate to obtain the solid product, 2-(2-aminoanilino)-5-methylthiophene-3-carbonitrile.

• Dissolve the obtained solid in isopropyl alcohol (500ml).

• Add concentrated hydrochloric acid (102ml) at room temperature.

• Heat the mixture to 80°C-82°C for 12 hours under stirring.

• Cool the solution to precipitate the hydrochloride salt of the title compound.

• Filter and dry the solid under vacuum at 55°C-60°C.

Parameter	Value	Reference
Yield	80 g	[2]

Protocol using Tin(II) Chloride:

• Place 5-methyl-2-((2-nitrophenyl)amino)thiophene-3-carbonitrile (10.0 g) and ethanol (100 mL) in a 500 mL round-bottom flask.[5]

• Stir the mixture at 50°C for 30 minutes.

• Add tin powder (7.4 g) and 4M hydrochloric acid (84 mL).

• Raise the temperature to 85°C and continue stirring for 4 hours.

• Cool the mixture to 25°C and stir for an additional 8 hours to allow for precipitation.

• Filter the solid and wash with ethanol.

Parameter	Value	Reference
Yield	Not explicitly stated, but this is a common method.	[5]

Step 4: Synthesis of Olanzapine

The final step involves the condensation of the thienobenzodiazepine intermediate with N-methylpiperazine.

Protocol:

• Charge a three-necked round bottom flask with 4-Amino-2-methyl-10H-thieno-[2,3-b][1][2]benzodiazepine (100 g), N-methylpiperazine (250 mL), and 2-propanol (200 mL).[6]

• Heat the reaction mixture to reflux (approximately 102°C) under a nitrogen atmosphere and maintain for an overnight period.

• Cool the reaction mixture to below 55°C.

• The product may precipitate upon cooling. If necessary, water can be added to facilitate precipitation.

• Isolate the light yellow solid by filtration.

• Wash the solid sequentially with 25% aqueous 2-butanol and then with 2-butanol.

• Dry the product to obtain Olanzapine.

Parameter	Value	Reference
Yield	98.7 g (84%)	[6]
Purity	High purity suitable for pharmaceutical use.	[6]

Data Summary

The following table summarizes the typical yields for each key step in the synthesis of Olanzapine.

Reaction Step	Starting Material	Product	Typical Yield
1. Gewald Reaction	Propionaldehyde, Malononitrile, Sulfur	2-amino-5-methylthiophene-3-carbonitrile	High (qualitative)[2]
2. Condensation	2-amino-5-methylthiophene-3-carbonitrile	2-(2-nitroanilino)-5-methylthiophene-3-carbonitrile	~77%[4]
3. Reductive Cyclization	2-(2-nitroanilino)-5-methylthiophene-3-carbonitrile	4-amino-2-methyl-10H-thieno[2,3-b][1][2]benzodiazepine	~80-90%
4. Final Condensation	4-amino-2-methyl-10H-thieno[2,3-b][1][2]benzodiazepine	Olanzapine	51-91%[7]

Conclusion

The synthetic route to Olanzapine via the 2-amino-5-methylthiophene-3-carbonitrile intermediate is a well-established and efficient process. The protocols and data presented in these application notes provide a comprehensive guide for researchers in the field. Careful control of reaction conditions at each step is crucial for achieving high yields and purity of the final active pharmaceutical ingredient. Further optimization of these steps, particularly in terms of greener solvents and reagents, remains an active area of research.

References

• 1. Page loading... [guidechem.com]
• 2. EP2264016A2 - A process for producing pure form form of 2-Methyl-4-(4-Methyl-1-Piperazinyl)-10h-thieno[2,3-B][1,5] benzodiazepine - Google Patents [patents.google.com]
• 3. Gewald Reaction [organic-chemistry.org]
• 4. 5-Methyl-2-[(2-nitrophenyl)amino]thiophene-3-carbonitrile synthesis - chemicalbook [chemicalbook.com]
• 5. tandfonline.com [tandfonline.com]
• 6. US7863442B2 - Processes for the synthesis of olanzapine - Google Patents [patents.google.com]
• 7. US7425627B2 - Methods of synthesizing olanzapine - Google Patents [patents.google.com]

Application Notes and Protocols for the Synthesis of Thiophene-Based Organic Semiconductors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of thiophene-based organic semiconductors, a critical class of materials in the development of organic electronics and bioelectronic devices. The following sections outline the experimental setups, step-by-step procedures, and expected outcomes for the most common synthetic methodologies.

Introduction

Thiophene-based polymers are a prominent class of organic semiconductors due to their excellent charge transport properties, environmental stability, and tunable optoelectronic characteristics.[1] These materials are integral to the fabrication of organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and organic field-effect transistors (OFETs).[1] The synthesis of high-performance thiophene-based semiconductors requires precise control over polymerization conditions to achieve desired molecular weights, regioregularity, and purity. This document details the experimental protocols for three key polymerization methods: Stille cross-coupling, Suzuki cross-coupling, and oxidative polymerization.

General Laboratory Requirements

All synthesis procedures should be carried out under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk line or glovebox techniques to prevent unwanted side reactions with oxygen and moisture. All glassware should be oven-dried prior to use. Solvents should be anhydrous and degassed.

Synthesis Protocols

Stille Cross-Coupling Polymerization of Poly(3-hexylthiophene) (P3HT)

Stille coupling is a versatile method for forming carbon-carbon bonds and is widely used for the synthesis of conjugated polymers with well-defined structures.[2] This protocol describes the synthesis of the benchmark polymer, poly(3-hexylthiophene) (P3HT).

Experimental Protocol:

• Monomer Preparation: The synthesis begins with the preparation of the monomer, 2-bromo-3-hexyl-5-trimethylstannylthiophene.

• Reaction Setup: In a Schlenk flask, dissolve the monomer in anhydrous toluene.

• Catalyst Addition: To the stirred monomer solution, add a palladium catalyst, such as Pd(PPh₃)₄, under a counterflow of inert gas.

• Polymerization: Heat the reaction mixture to reflux (approximately 110°C) and maintain for 12-24 hours. The progress of the polymerization can be monitored by the increasing viscosity of the solution.

• Quenching: After the desired reaction time, cool the mixture to room temperature and quench the reaction by adding a few drops of hydrochloric acid.

• Precipitation and Purification: Precipitate the polymer by pouring the reaction mixture into a large volume of methanol. Collect the solid polymer by filtration.

• Soxhlet Extraction: Purify the polymer by sequential Soxhlet extraction with methanol, acetone, and chloroform.[3] The final, purified P3HT is recovered from the chloroform fraction by precipitation into methanol.[3]

• Drying: Dry the purified polymer under vacuum.

Diagram of Stille Polymerization Workflow:

Caption: Workflow for the synthesis of P3HT via Stille cross-coupling polymerization.

Suzuki Cross-Coupling Polymerization of Thiophene-based Copolymers

Suzuki coupling is another powerful palladium-catalyzed cross-coupling reaction that is particularly useful for synthesizing alternating copolymers from boronic acid or ester derivatives and aryl halides.[4][5]

Experimental Protocol:

• Monomer Preparation: Prepare the two monomers: a dibromo-thiophene derivative and a thiophene-bis(boronic acid pinacol ester).

• Reaction Setup: In a Schlenk flask, dissolve the dibromo-monomer, the boronic ester monomer, and a palladium catalyst (e.g., Pd(PPh₃)₄) in a suitable solvent system, such as a mixture of toluene and an aqueous solution of a base (e.g., Na₂CO₃ or CsF).[6]

• Degassing: Thoroughly degas the reaction mixture by bubbling with an inert gas.

• Polymerization: Heat the mixture to a temperature between 80-100°C and stir vigorously for 24-48 hours.

• End-capping: To control the molecular weight and terminate the polymer chains, an end-capping agent (e.g., a monobromo or monoboronic acid compound) can be added towards the end of the reaction.

• Precipitation and Purification: Cool the reaction mixture and precipitate the polymer in methanol. Collect the polymer by filtration.

• Washing: Wash the polymer extensively with water and methanol to remove residual salts and catalyst.

• Soxhlet Extraction: Further purify the polymer by Soxhlet extraction with appropriate solvents (e.g., acetone, hexane, and chloroform).

• Drying: Dry the final copolymer product under vacuum.

Diagram of Suzuki Polymerization Workflow:

Caption: Workflow for synthesizing thiophene-based copolymers via Suzuki coupling.

Oxidative Polymerization of 3,4-ethylenedioxythiophene (EDOT)

Oxidative polymerization is a direct and cost-effective method for synthesizing thiophene-based polymers.[7] This protocol describes the synthesis of poly(3,4-ethylenedioxythiophene) (PEDOT), a widely used transparent conducting polymer.

Experimental Protocol:

• Monomer Solution: Prepare a solution of the 3,4-ethylenedioxythiophene (EDOT) monomer in a suitable solvent, such as chloroform or acetonitrile.[8][9]

• Oxidant Solution: In a separate flask, prepare a solution of an oxidizing agent, commonly iron(III) chloride (FeCl₃) or iron(III) p-toluenesulfonate (Fe(Tos)₃), in the same solvent.[7][10] The molar ratio of oxidant to monomer is a critical parameter affecting the polymer's properties.[10]

• Polymerization: Slowly add the oxidant solution to the stirred monomer solution at room temperature. A color change to dark blue or black indicates the onset of polymerization. Continue stirring for 2-24 hours.

• Precipitation: Quench the reaction by pouring the mixture into a large volume of methanol.

• Filtration and Washing: Collect the precipitated polymer by filtration and wash it repeatedly with methanol until the filtrate is colorless to remove residual oxidant and oligomers.[11]

• Drying: Dry the resulting PEDOT powder in a vacuum oven.

Diagram of Oxidative Polymerization Workflow:

Caption: Workflow for the oxidative polymerization of EDOT to produce PEDOT.

Data Presentation

The following tables summarize typical quantitative data obtained from the synthesis and characterization of various thiophene-based organic semiconductors.

Table 1: Synthesis Conditions and Results for Thiophene-Based Polymers

Polymer	Synthesis Method	Catalyst/Oxidant	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
P3HT	Stille Coupling	Pd₂(dba)₃/P(o-tolyl)₃	Toluene	110	24	up to 94.4	[2]
P3HT	Suzuki Coupling	PEPPSI-IPent	THF/H₂O	60	1	High	[6]
P3HT	Oxidative	FeCl₃	Chloroform	40	12	-	[11]
PURET-co-P3HT	Oxidative	FeCl₃	Chloroform	30	12	-	[12]
PEDOT	Oxidative	FeCl₃	Acetonitrile	0	-	-	[13]
Thiophene Copolymers	Suzuki Coupling	Pd(dppf)Cl₂	-	-	2	Good	[14]

Table 2: Characterization Data for Thiophene-Based Polymers

Polymer	Mₙ (kDa)	Mₙ (kDa)	PDI (Mₙ/Mₙ)	Regioregularity (%)	Analytical Technique	Reference
P3HT (Stille)	up to 151	-	2.7	-	GPC	[2]
P3HT (Suzuki)	28.4	-	-	High	GPC, ¹H NMR	[6]
P3HT (Flow Synthesis)	31	-	1.5	95	GPC, ¹H NMR	[15]
PURET-co-P3HT	-	-	-	-	¹H NMR, GPC, TGA, CV	[12]
Thiophene Copolymers	>30	-	-	-	GPC, ¹H NMR	[6]
Thiophene-based polymers	-	-	-	-	¹H NMR, ¹³C NMR	[16][17]

Conclusion

The protocols outlined in these application notes provide a foundation for the successful synthesis of a variety of thiophene-based organic semiconductors. The choice of synthetic method will depend on the desired polymer structure, properties, and scalability. Careful control over reaction parameters and rigorous purification are paramount to achieving high-performance materials for advanced electronic and biomedical applications.

References

• 1. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. scispace.com [scispace.com]
• 4. Synthesis of thiophene-containing conjugated polymers from 2,5-thiophenebis(boronic ester)s by Suzuki polycondensation - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. 2,5-Diisopropenylthiophene by Suzuki–Miyaura cross-coupling reaction and its exploitation in inverse vulcanization: a case study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Progress in Synthesis of Conductive Polymer Poly(3,4-Ethylenedioxythiophene) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ossila.com [ossila.com]
• 9. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. scispace.com [scispace.com]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. Controlled synthesis of poly(3-hexylthiophene) in continuous flow - PMC [pmc.ncbi.nlm.nih.gov]
• 16. files01.core.ac.uk [files01.core.ac.uk]
• 17. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-(Aminomethyl)thiophene-2-carbonitrile

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 5-(Aminomethyl)thiophene-2-carbonitrile synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the common synthetic route for 5-(Aminomethyl)thiophene-2-carbonitrile?

A1: The most common synthetic route is a two-step process. The first step involves the radical bromination of 5-methylthiophene-2-carbonitrile to yield the intermediate, 5-(bromomethyl)thiophene-2-carbonitrile. The second step is the reduction of the nitrile group of the intermediate to a primary amine to obtain the final product, 5-(aminomethyl)thiophene-2-carbonitrile.

Q2: What are the critical factors affecting the yield in the first step (bromination)?

A2: The key factors influencing the yield of 5-(bromomethyl)thiophene-2-carbonitrile include the choice of brominating agent (N-Bromosuccinimide is common), the radical initiator (AIBN or benzoyl peroxide), the reaction solvent, and the reaction temperature. Controlling the reaction conditions is crucial to prevent side reactions such as multiple brominations or ring bromination.

Q3: Which reduction methods are suitable for converting the nitrile to the primary amine in the second step?

A3: Several methods can be employed for the reduction of the nitrile group. Common choices include:

• Borane reagents: Borane-tetrahydrofuran complex (BH₃·THF) or borane-dimethyl sulfide complex (BH₃·SMe₂) are often effective and can be chemoselective.

• Catalytic Hydrogenation: This method, using catalysts like Palladium on carbon (Pd/C) or Raney Nickel, can be effective but requires careful optimization to prevent dehalogenation of the bromomethyl group if the reduction is attempted on the precursor. It is generally more suitable for the nitrile reduction after the bromo group has been substituted.

• Metal Hydrides: Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent but may lead to side reactions. Sodium borohydride (NaBH₄) alone is generally not effective for nitrile reduction but can be used in combination with transition metal salts like cobalt(II) chloride (CoCl₂).

Q4: What are the main challenges in the synthesis of 5-(Aminomethyl)thiophene-2-carbonitrile?

A4: The primary challenges include:

• Step 1 (Bromination): Achieving high selectivity for the desired monobrominated product and minimizing the formation of dibrominated and ring-brominated byproducts.

• Step 2 (Reduction): Ensuring the complete reduction of the nitrile group while preserving the integrity of the thiophene ring and any other functional groups. A significant challenge is preventing the formation of secondary and tertiary amines as byproducts.[1]

Troubleshooting Guides

Step 1: Synthesis of 5-(Bromomethyl)thiophene-2-carbonitrile (Radical Bromination)

Observed Issue	Potential Cause	Troubleshooting Steps
Low Yield of Product	Incomplete reaction.	- Increase reaction time.- Ensure the radical initiator is active (use a fresh batch).- Check the reaction temperature; it should be sufficient to initiate the radical reaction (e.g., reflux in CCl₄).
Decomposition of product.	- Avoid prolonged heating.- Work up the reaction mixture promptly after completion.
Formation of Multiple Byproducts (e.g., dibrominated product)	Over-bromination.	- Use a stoichiometric amount of N-Bromosuccinimide (NBS) (typically 1.0-1.1 equivalents).- Add NBS portion-wise to maintain a low concentration in the reaction mixture.
Formation of Ring-Brominated Byproducts	Ionic bromination pathway competing with radical bromination.	- Ensure the reaction is carried out under strict radical conditions (use a non-polar solvent like CCl₄, and a reliable radical initiator).- Exclude light and moisture from the reaction setup.
Difficulty in Product Purification	Presence of succinimide byproduct and unreacted NBS.	- Filter the reaction mixture to remove insoluble succinimide.- Wash the organic layer with an aqueous solution of sodium thiosulfate to remove any remaining bromine or NBS.

Step 2: Synthesis of 5-(Aminomethyl)thiophene-2-carbonitrile (Nitrile Reduction)

Observed Issue	Potential Cause	Troubleshooting Steps
Low Yield of Primary Amine	Incomplete reduction.	- For Borane Reduction: Increase the equivalents of the borane reagent.- For Catalytic Hydrogenation: Increase hydrogen pressure, reaction time, or catalyst loading. Ensure the catalyst is active.- For NaBH₄/CoCl₂: Ensure the cobalt salt is anhydrous and use a sufficient excess of NaBH₄.
Formation of secondary/tertiary amines.	- For Catalytic Hydrogenation: Add ammonia or ammonium hydroxide to the reaction mixture to suppress the formation of secondary and tertiary amines.[1]- For all methods: Use a lower reaction temperature if possible.
Decomposition of the Thiophene Ring	Harsh reaction conditions.	- For LiAlH₄ Reduction: Perform the reaction at a low temperature (e.g., 0 °C) and quench carefully. LiAlH₄ is a very strong reducing agent and may not be the most suitable choice.[2]- For Catalytic Hydrogenation: Use a milder catalyst or lower hydrogen pressure.
Formation of Unidentified Byproducts	Side reactions involving the thiophene ring or other functional groups.	- Analyze the byproducts by techniques like GC-MS or LC-MS to identify their structures.- Consider a milder reducing agent. Borane reagents are often more chemoselective.
Difficult Product Isolation	The product is a basic amine and may be water-soluble as a salt.	- During workup, basify the aqueous layer (e.g., with NaOH) to a pH > 10 to ensure the amine is in its free base form before extraction with an organic solvent.- Use a more polar solvent for extraction if the product has low solubility in common solvents like ethyl acetate or dichloromethane.

Data Presentation

Table 1: Reaction Parameters for the Synthesis of 5-(Bromomethyl)thiophene-2-carbonitrile

Parameter	Value	Reference
Starting Material	5-methylthiophene-2-carbonitrile	BenchChem
Reagents	N-Bromosuccinimide (NBS), Benzoyl Peroxide	BenchChem
Solvent	Carbon tetrachloride (CCl₄)	BenchChem
Temperature	Reflux	BenchChem
Reaction Time	6 hours	BenchChem
Reported Yield	86%	BenchChem

Table 2: Comparison of Common Nitrile Reduction Methods

Reducing Agent/System	Typical Reaction Conditions	Reported Yield Range (for aromatic nitriles)	Key Advantages	Potential Drawbacks	Reference
LiAlH₄	THF, 0 °C to room temperature	70-95%	High reactivity, effective for most nitriles.	Low chemoselectivity, reacts with many other functional groups, requires anhydrous conditions and careful quenching.[2][3]	Organic Synthesis[2]
BH₃·THF or BH₃·SMe₂	THF, room temperature to reflux	80-95%	Good chemoselectivity, tolerates many functional groups.	Borane reagents can be hazardous and require careful handling.	J. Org. Chem.[4]
H₂ / Raney Ni	Methanol, NH₃, elevated pressure and temperature	60-90%	Cost-effective for large-scale synthesis.	Can lead to secondary and tertiary amine formation, potential for catalyst poisoning.[1]	-
H₂ / Pd/C	Ethanol, various additives (e.g., acids, bases)	70-98%	High efficiency, catalyst can often be recycled.	Can also lead to secondary amine formation, risk of dehalogenation on certain substrates.[5][6]	-
NaBH₄ / CoCl₂	Methanol or Ethanol, room temperature	70-91%	Milder than LiAlH₄, tolerates some functional groups.	Requires careful control of stoichiometry, can sometimes lead to incomplete reduction.[7][8][9]	J. Am. Chem. Soc.[7]

Experimental Protocols

Protocol 1: Synthesis of 5-(Bromomethyl)thiophene-2-carbonitrile

This protocol is adapted from a standard procedure for radical bromination.

Materials:

• 5-methylthiophene-2-carbonitrile

• N-Bromosuccinimide (NBS)

• Benzoyl peroxide

• Carbon tetrachloride (CCl₄), anhydrous

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate

• Hexane

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 5-methylthiophene-2-carbonitrile (1.0 eq), N-bromosuccinimide (1.05 eq), and benzoyl peroxide (0.02 eq).

• Solvent Addition: Add anhydrous carbon tetrachloride to the flask.

• Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by TLC or GC.

• Work-up:

  • Cool the reaction mixture to room temperature. A precipitate of succinimide will form.

  • Filter the mixture and wash the solid with a small amount of cold CCl₄.

  • Combine the filtrates and wash with a saturated aqueous solution of sodium bicarbonate, followed by water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the solution under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to yield 5-(bromomethyl)thiophene-2-carbonitrile.

Protocol 2: Synthesis of 5-(Aminomethyl)thiophene-2-carbonitrile via Borane Reduction

This protocol provides a general method using a borane reagent, which is often a good choice for chemoselective reductions.

Materials:

• 5-(bromomethyl)thiophene-2-carbonitrile

• Borane-tetrahydrofuran complex (BH₃·THF), 1 M solution in THF

• Tetrahydrofuran (THF), anhydrous

• Hydrochloric acid (HCl), aqueous solution (e.g., 2 M)

• Sodium hydroxide (NaOH), aqueous solution (e.g., 2 M)

• Ethyl acetate or Dichloromethane

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve 5-(bromomethyl)thiophene-2-carbonitrile (1.0 eq) in anhydrous THF.

• Addition of Reducing Agent: Cool the solution to 0 °C in an ice bath. Slowly add the 1 M solution of BH₃·THF (approximately 1.5-2.0 eq) dropwise via a syringe.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction by TLC until the starting material is consumed.

• Quenching and Work-up:

  • Cool the reaction mixture back to 0 °C.

  • Carefully and slowly add 2 M aqueous HCl to quench the excess borane and hydrolyze the intermediate borate complexes. (Caution: Hydrogen gas evolution).

  • Stir the mixture for 30 minutes.

  • Basify the aqueous solution by the slow addition of 2 M aqueous NaOH until the pH is >10.

  • Extract the aqueous layer with ethyl acetate or dichloromethane (3 x volumes).

  • Combine the organic layers and wash with brine.

• Purification:

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter and concentrate under reduced pressure to obtain the crude 5-(aminomethyl)thiophene-2-carbonitrile.

  • If necessary, the product can be further purified by column chromatography on silica gel or by crystallization of its hydrochloride salt.

Mandatory Visualization

Caption: Overall synthetic workflow for 5-(Aminomethyl)thiophene-2-carbonitrile.

Caption: Troubleshooting decision tree for the nitrile reduction step.

References

• 1. Nitrile to Amine - Common Conditions [commonorganicchemistry.com]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. Metal Hydrid Reduction (NaBH4 and LiAlH4) | Pharmaguideline [pharmaguideline.com]
• 4. Reductions of Aliphatic and Aromatic Nitriles to Primary Amines with Diisopropylaminoborane [organic-chemistry.org]
• 5. Selective Hydrogenation of Nitriles to Primary Amines Catalyzed by a Polysilane/SiO2‐Supported Palladium Catalyst under Continuous‐Flow Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chemistry.mdma.ch [chemistry.mdma.ch]
• 8. Nitrile reduction using Cobalt Chloride and NaBH4 , Hive Methods Discourse [chemistry.mdma.ch]
• 9. chemistry.mdma.ch [chemistry.mdma.ch]

Technical Support Center: Purification of Aminomethyl-Substituted Thiophenes

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of aminomethyl-substituted thiophenes.

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during the purification of aminomethyl-substituted thiophenes.

Problem 1: Low Recovery or Degradation of the Compound

Symptoms:

• Low yield after purification.

• Appearance of new, unidentified peaks in analytical chromatograms (e.g., HPLC, LC-MS).

• Discoloration of the sample (e.g., turning dark).

Possible Causes & Solutions:

Possible Cause	Recommended Solution
Instability on Silica Gel	Aminomethyl-substituted thiophenes can be unstable on acidic silica gel, leading to degradation. Deactivate the silica gel by pre-treating it with a basic solution, such as 1-2% triethylamine in the eluent.[1] Alternatively, consider using a more inert stationary phase like neutral alumina, Florisil, or deactivated silica.[2] Reversed-phase chromatography is another option as the non-polar stationary phase is less likely to cause acid-catalyzed degradation.[2]
Acid or Base Lability	These compounds can be susceptible to hydrolysis or other degradation pathways under strongly acidic or basic conditions.[3] Maintain a pH range of 3-4 for optimal stability, especially during storage.[4] Avoid prolonged exposure to strong acids or bases during workup and purification. If acid-base extraction is necessary, perform it quickly and at low temperatures.
Oxidation	The thiophene ring and the aminomethyl group can be susceptible to oxidation, leading to colored impurities.[5] Whenever possible, perform reactions and purifications under an inert atmosphere (e.g., nitrogen or argon).[5] Use degassed solvents to minimize dissolved oxygen.[5]
Thermal Instability	Elevated temperatures can accelerate degradation.[3][4] Keep samples cool during purification steps whenever feasible. Use a refrigerated autosampler for HPLC analysis if available. For long-term storage, temperatures of -20°C or -80°C are recommended.[4]
Self-Polymerization	Thiophene derivatives, especially those with reactive substituents, can be prone to polymerization, often catalyzed by acid.[6] To mitigate this, avoid harsh acidic conditions and high temperatures.[6] The use of radical inhibitors during distillation or other heated steps may be beneficial.[7][8]

Problem 2: Difficulty in Separating Impurities

Symptoms:

• Co-elution of impurities with the desired product in chromatography.

• Persistent impurities even after multiple purification steps.

• Inability to obtain a sharp melting point for solid compounds.

Possible Causes & Solutions:

Possible Cause	Recommended Solution
Similar Polarity of Impurities	Byproducts from the synthesis or degradation products may have polarities very similar to the target compound, making chromatographic separation challenging. Optimize the chromatographic conditions by screening different solvent systems and gradients.[1] Using a long, narrow column can increase the number of theoretical plates and improve resolution.[1] A shallow gradient elution can also enhance separation.[1]
Presence of Regioisomers	If the synthesis can lead to the formation of regioisomers, their separation can be particularly difficult.[1] High-resolution chromatography techniques, such as preparative HPLC, may be necessary. Careful optimization of the mobile phase composition is crucial.
Unreacted Starting Materials	Incomplete reactions can leave starting materials that need to be removed. A thorough work-up before chromatography is essential. This can include washing the crude product with a dilute acid to remove unreacted basic starting materials or a dilute base to remove acidic starting materials.[1]

Frequently Asked Questions (FAQs)

Q1: What are the most common purification techniques for aminomethyl-substituted thiophenes?

A1: The most common and effective methods are:

• Column Chromatography: This is a versatile technique for separating complex mixtures.[1] Both normal-phase (silica gel, alumina) and reversed-phase chromatography can be employed.[2]

• Acid-Base Extraction: This is a simple and effective method for separating basic amines from neutral or acidic impurities.[2] The amine is protonated with an aqueous acid to make it water-soluble, allowing for its separation from organic-soluble impurities.[2]

• Recrystallization: If the aminomethyl-substituted thiophene is a solid, recrystallization can be a highly effective method for achieving high purity.[1]

Q2: My aminomethyl-substituted thiophene is an oil. Can I still use recrystallization?

A2: If your compound is an oil, direct recrystallization is not possible. However, you can often convert the amine into a solid salt (e.g., hydrochloride or tartrate salt) by treating it with the corresponding acid. These salts are often crystalline and can be purified by recrystallization.[2] The pure amine can then be regenerated by treatment with a base.

Q3: What is the approximate pKa of the aminomethyl group on a thiophene ring, and how does this influence purification?

A3: The predicted pKa of 2-(aminomethyl)thiophene is approximately 8.95. This basicity allows for the use of acid-base extraction for purification. By treating a solution of the crude product in an organic solvent with an aqueous acid (e.g., 1 M HCl), the aminomethylthiophene will be protonated and move into the aqueous layer, leaving non-basic impurities in the organic layer. The purified amine can then be recovered by basifying the aqueous layer and extracting it back into an organic solvent.

Q4: Should I use a protecting group for the amine during purification?

A4: Using a protecting group, such as tert-butyloxycarbonyl (Boc) or 9-fluorenylmethyloxycarbonyl (Fmoc), can be a very effective strategy.[7][9]

• Advantages:

  • Increases stability and prevents side reactions like oxidation and polymerization.

  • Reduces the polarity of the amine, which can improve its chromatographic behavior and simplify purification.

  • The protected amine is often a solid, facilitating purification by recrystallization.

• Disadvantages:

  • Adds two extra steps to the synthesis (protection and deprotection).

  • The choice of protecting group must be compatible with other functional groups in the molecule and the planned subsequent reaction conditions.

Q5: How can I prevent my aminomethyl-substituted thiophene from polymerizing during purification?

A5: Polymerization can be a significant issue, particularly under acidic conditions or at elevated temperatures.[6] To minimize this:

• Avoid Strong Acids: Use mild acidic conditions when necessary and for the shortest possible time.

• Control Temperature: Keep the temperature as low as possible during all steps.

• Use Inhibitors: For distillations or reactions at elevated temperatures, the addition of a radical inhibitor may be beneficial.[7][8]

• Protect the Amine: As mentioned in Q4, protecting the amine group can prevent its participation in polymerization reactions.

Experimental Protocols

Protocol 1: General Acid-Base Extraction

This protocol is a general guideline and may need optimization based on the specific properties of your compound.

• Dissolution: Dissolve the crude mixture in a suitable water-immiscible organic solvent (e.g., diethyl ether, dichloromethane, or ethyl acetate).[2]

• Acidic Extraction: Transfer the organic solution to a separatory funnel and add an equal volume of a dilute aqueous acid (e.g., 1 M HCl). Shake the funnel vigorously, venting frequently to release any pressure. Allow the layers to separate. The protonated aminomethylthiophene will be in the aqueous layer.

• Separation: Drain the lower aqueous layer. Wash the organic layer one or two more times with the dilute acid to ensure complete extraction of the amine. Combine all aqueous extracts.

• Basification: Cool the combined aqueous extracts in an ice bath. Slowly add a base (e.g., 2 M NaOH or saturated sodium bicarbonate) with stirring until the solution is basic (confirm with pH paper).[2] The free amine may precipitate out if it is a solid.

• Back-Extraction: Extract the free amine back into a fresh portion of the organic solvent. Repeat the extraction two to three times.

• Drying and Concentration: Combine the organic extracts, dry over an anhydrous drying agent (e.g., Na2SO4 or MgSO4), filter, and remove the solvent under reduced pressure to obtain the purified aminomethylthiophene.[2]

Protocol 2: Boc Protection of an Aminomethylthiophene

This protocol provides a general procedure for the N-Boc protection of a primary amine.[7]

• Dissolution: Dissolve the aminomethylthiophene (1.0 equivalent) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Reagent Addition: Add di-tert-butyl dicarbonate (Boc₂O) (1.1 equivalents) to the solution. If the starting material is a salt, a base such as triethylamine (1.1 equivalents) should be added to liberate the free amine.

• Reaction: Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, concentrate the reaction mixture under reduced pressure. Dissolve the residue in an organic solvent like ethyl acetate and wash with 1 M HCl (if a base was used), saturated aqueous NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the crude N-Boc protected aminomethylthiophene. The product can often be purified further by recrystallization or column chromatography.[7]

Data Presentation

Table 1: Comparison of Purification Methods for Aminomethyl-Substituted Thiophenes (Illustrative)

Purification Method	Typical Purity	Typical Yield	Advantages	Disadvantages
Column Chromatography (Silica Gel)	Good to Excellent	Variable	Widely applicable, good for complex mixtures.[1]	Potential for compound degradation on acidic silica.[1]
Column Chromatography (Reversed-Phase)	Excellent	Good to High	Less likely to cause degradation of acid-sensitive compounds.[2]	More expensive stationary phase, may require specialized equipment.
Acid-Base Extraction	Good	Good to High	Simple, inexpensive, and effective for separating basic compounds.[2]	Not effective for separating from other basic impurities.
Recrystallization	Excellent	Moderate to High	Can provide very high purity for solid compounds.[1]	Only applicable to solids, yield can be lower than other methods.
Purification via Boc-Protection	Excellent	Good (overall)	Improves stability and simplifies purification.[7]	Adds two steps to the synthetic sequence.

Note: The values in this table are illustrative and can vary significantly depending on the specific compound, the nature of the impurities, and the optimization of the procedure.

Mandatory Visualization

Caption: General purification workflow for aminomethyl-substituted thiophenes.

References

• 1. waters.com [waters.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 6. Automated Fmoc-based solid-phase synthesis of peptide thioesters with self-purification effect and application in the construction of immobilized SH3 domains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cdn.nufarm.com [cdn.nufarm.com]
• 8. What is high performance polymerization inhibitor?|FUJIFILM Wako Chemicals Europe GmbH [specchem-wako.fujifilm.com]
• 9. Efficient Electrochemical N-Alkylation of N-Boc-Protected 4-Aminopyridines: Towards New Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]

common side products in the synthesis of thiophene-2-carbonitrile derivatives

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues encountered during the synthesis of thiophene-2-carbonitrile derivatives. The following troubleshooting guides and frequently asked questions (FAQs) address specific challenges, provide detailed experimental protocols, and outline common side products associated with prevalent synthetic routes.

Troubleshooting Guides & FAQs

This section is organized by common synthetic methods used to prepare thiophene-2-carbonitrile derivatives.

Gewald Synthesis of 2-Aminothiophene-3-carbonitriles

The Gewald reaction is a versatile one-pot synthesis of highly substituted 2-aminothiophenes, which are common precursors to thiophene-2-carbonitrile derivatives.[1]

Frequently Asked Questions (FAQs)

• Q1: My Gewald reaction has a low yield. What are the most common causes?

  A1: Low yields in the Gewald reaction can often be attributed to several factors:

  • Incomplete Knoevenagel Condensation: The initial condensation between the carbonyl compound and the active methylene nitrile is a crucial step. If this equilibrium is unfavorable, the overall yield will be low.

  • Poor Quality of Reagents: Ensure that all starting materials, especially the elemental sulfur and the base, are of high purity and anhydrous.

  • Suboptimal Reaction Temperature: The reaction temperature needs to be carefully controlled. Temperatures that are too low may lead to an incomplete reaction, while excessively high temperatures can promote the formation of side products and decomposition.

  • Incorrect Stoichiometry: Precise measurement of reactants is critical. An excess or deficit of any component can lead to the formation of byproducts.

• Q2: I am observing a significant amount of an intermediate in my crude product. What is it and how can I promote its conversion to the final product?

  A2: The most common intermediate observed is the α,β-unsaturated nitrile, a product of the Knoevenagel-Cope condensation. Its accumulation suggests that the subsequent sulfur addition and cyclization steps are slow. To drive the reaction to completion, you can try the following:

  • Increase the reaction time.

  • Slightly increase the reaction temperature.

  • Ensure an adequate amount of elemental sulfur is present.

  • Consider using a stronger base to facilitate the sulfur addition and cyclization.

• Q3: My crude product is a complex mixture with several byproducts. What are the likely side products and how can I minimize their formation?

  A3: Besides unreacted starting materials and the Knoevenagel-Cope intermediate, common side products in the Gewald synthesis include:

  • Dimerization or Polymerization Products: The α,β-unsaturated nitrile intermediate can undergo self-condensation. To minimize this, you can try adding the reagents slowly or using more dilute reaction conditions.

  • Thiophene Isomers: Depending on the substrate, the formation of isomeric thiophene products is possible.

  • Over-sulfurization Products: In some cases, polysulfides can form, leading to a complex reaction mixture.

Troubleshooting Table for Gewald Synthesis

Observed Problem	Potential Cause	Suggested Solution
Low to no product formation	Inactive reagents (e.g., old sulfur, wet base)	Use fresh, high-purity reagents. Ensure all glassware is dry.
Suboptimal reaction temperature	Optimize the temperature; try a slightly higher temperature while monitoring for byproduct formation.
Incorrect stoichiometry	Carefully re-measure all reactants.
Significant amount of Knoevenagel intermediate	Slow sulfur addition and/or cyclization	Increase reaction time, consider a stronger base, or slightly increase the temperature.
Formation of a dark, tarry mixture	Polymerization of starting materials or intermediates	Use more dilute conditions, add reagents slowly, or lower the reaction temperature.
Difficult purification	Presence of multiple byproducts	Optimize reaction conditions to improve selectivity. For purification, consider column chromatography or recrystallization from a suitable solvent system.

Vilsmeier-Haack Formylation

The Vilsmeier-Haack reaction is used to introduce a formyl group onto a thiophene ring, which can then be converted to a nitrile.

Frequently Asked Questions (FAQs)

• Q1: My Vilsmeier-Haack reaction on a substituted thiophene is giving me a mixture of regioisomers. How can I improve the selectivity?

  A1: The regioselectivity of the Vilsmeier-Haack reaction on thiophenes is highly dependent on the nature and position of the existing substituents. Electron-donating groups generally direct formylation to the adjacent free position. To improve selectivity, consider:

  • Lowering the reaction temperature: This can sometimes favor the formation of the thermodynamically more stable product.

  • Choice of Vilsmeier reagent: Different formylating agents may exhibit different selectivities.

• Q2: I am observing chlorinated byproducts in my Vilsmeier-Haack reaction. Why is this happening and how can I avoid it?

  A2: The Vilsmeier reagent (formed from POCl₃ and DMF) can act as a chlorinating agent, especially at higher temperatures or with prolonged reaction times. To minimize the formation of chlorinated byproducts, it is crucial to:

  • Maintain a low reaction temperature.

  • Monitor the reaction closely and quench it as soon as the starting material is consumed.

Troubleshooting Table for Vilsmeier-Haack Formylation

Observed Problem	Potential Cause	Suggested Solution
Low yield of formylated product	Incomplete reaction	Increase reaction time or temperature cautiously.
Deactivation of the thiophene ring	Ensure the thiophene substrate is sufficiently electron-rich for the reaction to proceed efficiently.
Formation of chlorinated byproducts	Over-reaction or high temperatures	Maintain a low reaction temperature and monitor the reaction progress closely.
Complex product mixture	Multiple reactive sites on the thiophene ring	Consider using a protecting group strategy to block more reactive positions.

Sandmeyer Reaction

The Sandmeyer reaction can be used to convert an aminothiophene to a thiophene nitrile.

Frequently Asked Questions (FAQs)

• Q1: The yield of my Sandmeyer reaction is low, and I am getting a lot of tar-like material. What can I do to improve this?

  A1: The Sandmeyer reaction involves diazonium salt intermediates, which can be unstable. Low yields and tar formation are often due to the decomposition of the diazonium salt. To improve the outcome:

  • Maintain a low temperature: The diazotization and the subsequent reaction with the cyanide source should be carried out at low temperatures (typically 0-5 °C) to ensure the stability of the diazonium salt.

  • Control the pH: The pH of the reaction mixture is critical for the stability of the diazonium salt.

  • Use fresh reagents: Ensure that the sodium nitrite and the copper(I) cyanide are fresh and of high quality.

• Q2: What are the common side products in the Sandmeyer cyanation of aminothiophenes?

  A2: Besides the desired nitrile, common side products can include:

  • Phenolic compounds: Formed by the reaction of the diazonium salt with water.

  • Azo coupling products: The diazonium salt can react with the starting aminothiophene or the product.

  • Deamination products: The diazonium group can be replaced by a hydrogen atom.

Troubleshooting Table for Sandmeyer Reaction

Observed Problem	Potential Cause	Suggested Solution
Low yield and tar formation	Decomposition of the diazonium salt	Maintain strict temperature control (0-5 °C) throughout the reaction.
Incorrect pH	Carefully control the pH during diazotization.
Formation of phenolic byproducts	Reaction of the diazonium salt with water	Use a non-aqueous solvent if possible, or minimize the amount of water present.
Azo coupling byproducts	Reaction of the diazonium salt with electron-rich species	Ensure slow addition of the diazonium salt solution to the cyanide solution.

Experimental Protocols

Detailed Experimental Protocol for Gewald Synthesis of Ethyl 2-amino-4-methylthiophene-3-carboxylate

This protocol is a representative example of the Gewald synthesis.

Materials:

• Acetone (1.0 equivalent)

• Ethyl cyanoacetate (1.0 equivalent)

• Elemental sulfur (1.1 equivalents)

• Morpholine (1.5 equivalents)

• Ethanol (solvent)

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add acetone (5.8 g, 0.1 mol), ethyl cyanoacetate (11.3 g, 0.1 mol), and elemental sulfur (3.5 g, 0.11 mol) in 100 mL of ethanol.

• To this stirred suspension, add morpholine (13.1 g, 0.15 mol) dropwise at room temperature. An exothermic reaction may be observed.

• After the addition is complete, heat the reaction mixture to reflux (approximately 78 °C) and maintain for 2-4 hours.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent (e.g., hexane:ethyl acetate 7:3).

• Once the reaction is complete (disappearance of starting materials), cool the reaction mixture to room temperature.

• Pour the reaction mixture into 500 mL of ice-cold water with stirring.

• The product will precipitate as a solid. Collect the solid by vacuum filtration and wash with cold water.

• Recrystallize the crude product from ethanol to obtain pure ethyl 2-amino-4-methylthiophene-3-carboxylate as a crystalline solid.

• Dry the purified product in a vacuum oven.

Expected Yield: 70-85%

Data Presentation

Table 1: Common Side Products in the Gewald Synthesis and Their Typical Yields

Side Product	Structure	Typical Yield Range (%)	Formation Conditions
Unreacted Starting Materials	Ketone/Aldehyde, Active Methylene Nitrile	Variable	Incomplete reaction, low temperature, short reaction time
Knoevenagel-Cope Intermediate	α,β-unsaturated nitrile	5-20%	Slow sulfur addition or cyclization step
Dimeric/Polymeric Byproducts	Complex mixture	5-15%	High concentration of reactants, high temperature
Isomeric Thiophenes	Regioisomers of the desired product	0-10%	Use of unsymmetrical ketones

Note: Yields are highly dependent on the specific substrates and reaction conditions.

Mandatory Visualization

Gewald Reaction Mechanism

The following diagram illustrates the generally accepted mechanism for the Gewald synthesis of 2-aminothiophenes.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Optimizing Gewald Aminothiophene Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of aminothiophenes via the Gewald reaction.

Troubleshooting Guide

This guide addresses common issues encountered during the Gewald reaction in a question-and-answer format to help you diagnose and resolve experimental challenges.

Issue: Low or No Product Yield

Q1: My Gewald reaction has a very low yield or is not producing any of the desired 2-aminothiophene. What are the first things I should check?

A1: The most critical initial phase of the Gewald reaction is the Knoevenagel condensation between the carbonyl compound (ketone or aldehyde) and the active methylene nitrile.[1] If this step fails, the subsequent thiophene ring formation cannot proceed.

• Verify Starting Material Quality: Ensure your carbonyl compound is pure and the active methylene nitrile (e.g., ethyl cyanoacetate, malononitrile) has not degraded.[1][2]

• Confirm Initial Condensation: Run a small-scale control reaction with only the carbonyl compound, active methylene nitrile, and the base. Monitor the formation of the condensed product by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) before adding sulfur.[1]

Q2: I've confirmed the Knoevenagel condensation is working, but the overall yield of the 2-aminothiophene is still poor. What should I investigate next?

A2: If the initial condensation is successful, issues with sulfur addition and cyclization are likely culprits. These steps are highly dependent on reaction conditions.

• Suboptimal Temperature: The reaction temperature affects both the rate of sulfur addition and cyclization. While some reactions work at room temperature, others may require heating.[1] A temperature that is too low can lead to a slow reaction, whereas excessively high temperatures can promote side product formation.[1] It is recommended to screen a range of temperatures (e.g., room temperature, 45°C, 70°C) to find the optimal conditions for your specific substrates.[1]

• Incorrect Solvent: The polarity of the solvent is crucial. Polar solvents like ethanol, methanol, or dimethylformamide (DMF) are commonly used as they can improve the solubility of elemental sulfur and facilitate the condensation of intermediates.[1][2][3]

• Ineffective Base Catalyst: The choice and concentration of the base are critical. Secondary amines like morpholine and piperidine, or tertiary amines such as triethylamine are frequently used.[2] For less reactive ketones, a stronger base might be necessary.[2]

• Poor Sulfur Solubility/Reactivity: Gently heating the reaction mixture (typically to 40-60°C) can improve the reactivity of sulfur.[2] The choice of a polar solvent also enhances sulfur's solubility.[2]

Issue: Formation of Significant Byproducts

Q3: My reaction mixture contains a high level of impurities, making purification difficult. What are the likely side reactions and how can I minimize them?

A3: Several side reactions can occur during the Gewald synthesis, leading to a complex crude product mixture.

• Unreacted Starting Materials: If the reaction does not go to completion, you will have unreacted carbonyl and active methylene compounds. To mitigate this, you can try increasing the reaction time, optimizing the temperature, or using a more effective catalyst.[2]

• Knoevenagel-Cope Intermediate: The α,β-unsaturated nitrile may be present if the sulfur addition and cyclization steps are slow.[2] Ensure sufficient sulfur is present and that the reaction conditions (temperature and base) are suitable for cyclization.[2]

• Dimerization or Polymerization: Starting materials or intermediates can undergo self-condensation or polymerization. To avoid this, you can adjust the concentration of reactants, modify the rate of reagent addition, or change the solvent.[2]

Issue: Purification Challenges

Q4: I am having difficulty isolating the pure 2-aminothiophene from the crude reaction mixture. What are the recommended purification strategies?

A4: The purification method will depend on the physical state and properties of your product.

• Recrystallization: This is often the most effective method for purifying solid 2-aminothiophenes.[2] Common solvents for recrystallization include ethanol, methanol, or mixtures of ethyl acetate and hexanes.[2]

• Column Chromatography: For oily products or solids that are difficult to recrystallize, silica gel column chromatography is a suitable option. A common eluent system is a gradient of ethyl acetate in hexanes.[2]

• Washing: Washing the crude product with water can help remove inorganic salts and other polar impurities. A subsequent wash with a non-polar solvent like hexanes can remove non-polar byproducts.[2]

Frequently Asked Questions (FAQs)

Q5: What is the generally accepted mechanism for the Gewald reaction?

A5: The Gewald reaction is a one-pot, multi-component reaction that synthesizes polysubstituted 2-aminothiophenes.[2] The mechanism is understood to proceed through three main stages:

• Knoevenagel-Cope Condensation: A base-catalyzed condensation between an active methylene compound and a carbonyl compound forms an α,β-unsaturated nitrile intermediate.[2][4][5]

• Sulfur Addition: Elemental sulfur adds to the α,β-unsaturated nitrile. The exact mechanism of this step is complex and may involve polysulfide intermediates.[2][5]

• Cyclization and Tautomerization: The sulfur adduct undergoes cyclization and tautomerization to form the final 2-aminothiophene product.[4][6]

Q6: What are the typical starting materials for a Gewald reaction?

A6: The versatility of the Gewald reaction allows for a wide variety of commercially available starting materials:

• Carbonyl Compounds: A broad range of aldehydes and ketones can be used. Sterically hindered ketones may require modified reaction conditions.[2]

• Active Methylene Compounds: These are compounds with a CH2 group flanked by two electron-withdrawing groups. Common examples include ethyl cyanoacetate, malononitrile, and cyanoacetamide.[2]

• Elemental Sulfur: This provides the sulfur atom for the thiophene ring.[2]

Q7: What is the role of the base in the Gewald synthesis?

A7: The base plays a crucial role in catalyzing the initial Knoevenagel-Cope condensation. Commonly used bases include secondary amines like morpholine and piperidine, as well as tertiary amines like triethylamine. The choice of base can significantly influence the reaction rate and yield.[2]

Q8: Are there any alternative or "green" approaches to the Gewald reaction?

A8: Yes, several modifications have been developed to improve the efficiency and environmental friendliness of the Gewald reaction.

• Microwave-Assisted Synthesis: Microwave irradiation has been shown to improve yields and significantly reduce reaction times, especially for challenging substrates.[2][4][7]

• Solvent-Free Conditions: High-speed ball milling allows the reaction to be conducted without a solvent, sometimes with only a catalytic amount of base.[8][9]

• Aqueous Conditions: Some methods utilize water as a solvent, often in conjunction with ultrasound activation, offering a more environmentally benign approach.[10][11]

Data Presentation

Table 1: Common Solvents for the Gewald Reaction

Solvent	Polarity	Typical Application	Reference
Ethanol	Polar Protic	General purpose, good sulfur solubility	[2]
Methanol	Polar Protic	General purpose, good sulfur solubility	[2]
Dimethylformamide (DMF)	Polar Aprotic	Enhances sulfur solubility and reactivity	[2]
Dioxane	Non-polar	Alternative for specific substrates	[12]
Water	Polar Protic	"Green" chemistry approach, often with ultrasound	[10]

Table 2: Commonly Used Bases in the Gewald Reaction

Base	Type	Typical Concentration	Reference
Morpholine	Secondary Amine	Catalytic to Stoichiometric	[2]
Piperidine	Secondary Amine	Catalytic	[13]
Triethylamine	Tertiary Amine	Catalytic to Stoichiometric	[2]
Piperidinium Borate	Conjugate Acid-Base Pair	Catalytic (20 mol%)	[14]

Table 3: General Reaction Parameters

Parameter	Typical Range	Notes	Reference
Temperature	Room Temp. to 100°C	Substrate dependent; 40-60°C is common	[2][14]
Reaction Time	2 - 24 hours	Monitored by TLC	[2]
Reactant Stoichiometry	Carbonyl:Nitrile:Sulfur	~1:1:1.2	[2]

Experimental Protocols

General One-Pot Synthesis of 2-Aminothiophenes

This is a general guideline and may require optimization for specific substrates.[2]

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the carbonyl compound (10 mmol), the active methylene compound (10 mmol), and elemental sulfur (12 mmol, 0.38 g).

• Add a suitable solvent, such as ethanol or methanol (20-30 mL).

• Add the base (e.g., morpholine or triethylamine, 10-20 mol%).

• Stir the reaction mixture at room temperature or heat to 40-50 °C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete (typically 2-24 hours), cool the mixture to room temperature.

• If a precipitate forms, collect the solid by filtration and wash it with cold ethanol.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure and purify the residue by recrystallization or column chromatography.[2]

Visualizations

Caption: General experimental workflow for the Gewald aminothiophene synthesis.

Caption: Troubleshooting decision tree for low yield in the Gewald reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Gewald reaction - Wikipedia [en.wikipedia.org]
• 5. Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Gewald_reaction [chemeurope.com]
• 7. derpharmachemica.com [derpharmachemica.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Green methodologies for the synthesis of 2-aminothiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. quod.lib.umich.edu [quod.lib.umich.edu]
• 14. d-nb.info [d-nb.info]

stability issues of 5-(Aminomethyl)thiophene-2-carbonitrile in solution

Welcome to the technical support center for 5-(Aminomethyl)thiophene-2-carbonitrile. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability of this compound in solution. Below you will find frequently asked questions (FAQs) and troubleshooting guides to assist with your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 5-(Aminomethyl)thiophene-2-carbonitrile in solution?

A1: 5-(Aminomethyl)thiophene-2-carbonitrile is a generally stable compound under standard laboratory conditions. However, its stability can be compromised by several factors, leading to degradation. The primary concerns are:

• Oxidation: The thiophene ring's sulfur atom and the aminomethyl group are susceptible to oxidation.

• Hydrolysis: The nitrile group can undergo hydrolysis under strongly acidic or basic conditions.

• Photodegradation: Like many thiophene derivatives, this compound may be sensitive to light, especially UV radiation.

Q2: What are the recommended storage conditions for solutions of 5-(Aminomethyl)thiophene-2-carbonitrile?

A2: To ensure the longevity of your solutions, it is recommended to:

• Store solutions at low temperatures, ideally between 2-8°C.

• Protect solutions from light by using amber vials or by wrapping the container in aluminum foil.

• For long-term storage, consider storing under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.

Q3: What are the likely degradation products of 5-(Aminomethyl)thiophene-2-carbonitrile?

A3: Based on the structure of the molecule, the following degradation products are plausible:

• Oxidation Products: Oxidation of the sulfur atom can lead to the formation of the corresponding sulfoxide and sulfone.

• Hydrolysis Products: Hydrolysis of the nitrile group can yield 5-(aminomethyl)thiophene-2-carboxamide and subsequently 5-(aminomethyl)thiophene-2-carboxylic acid.

Q4: How can I monitor the stability of my 5-(Aminomethyl)thiophene-2-carbonitrile solution?

A4: The most effective way to monitor the stability of your solution is by using a stability-indicating analytical method. A common and reliable technique is High-Performance Liquid Chromatography with UV detection (HPLC-UV). This method can separate the parent compound from its degradation products, allowing for the quantification of its purity over time.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Unexpected peaks in HPLC chromatogram	Degradation of the compound due to oxidation, hydrolysis, or photodegradation.	1. Review your solution preparation and storage procedures. 2. Ensure solutions are freshly prepared and protected from light and air. 3. Consider performing a forced degradation study to identify potential degradation products.
Loss of compound potency or activity in assays	The compound has degraded over time in your stock solution.	1. Prepare fresh stock solutions for your experiments. 2. Perform a quick purity check of your stock solution using HPLC-UV. 3. Store stock solutions in small, single-use aliquots to avoid repeated freeze-thaw cycles.
Change in color of the solution	This may indicate the formation of degradation products, which can sometimes be colored.	1. Immediately analyze the solution by HPLC-UV to assess its purity. 2. Discard the solution if significant degradation is observed. 3. Re-evaluate your storage conditions to prevent future degradation.

Experimental Protocols

Protocol 1: Forced Degradation Study of 5-(Aminomethyl)thiophene-2-carbonitrile

This protocol outlines a general procedure for conducting a forced degradation study to understand the stability of 5-(Aminomethyl)thiophene-2-carbonitrile under various stress conditions.

1. Preparation of Stock Solution:

• Prepare a stock solution of 5-(Aminomethyl)thiophene-2-carbonitrile in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Keep at room temperature for 24 hours.

• Thermal Degradation: Keep 1 mL of the stock solution in a sealed vial at 60°C for 24 hours.

• Photodegradation: Expose 1 mL of the stock solution to a UV lamp (254 nm) for 24 hours.

3. Sample Analysis:

• After the incubation period, neutralize the acidic and basic samples.

• Dilute all samples to a suitable concentration for HPLC analysis.

• Analyze the samples using a validated stability-indicating HPLC-UV method.

Protocol 2: Stability-Indicating HPLC-UV Method

This protocol provides a starting point for developing an HPLC-UV method to analyze 5-(Aminomethyl)thiophene-2-carbonitrile and its degradation products.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid).

  • Start with a low percentage of acetonitrile and gradually increase to elute any potential degradation products.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Monitor at the λmax of 5-(Aminomethyl)thiophene-2-carbonitrile (this should be determined experimentally, but a starting point could be around 260-280 nm).

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Data Presentation

The following table provides an example of how to present data from a forced degradation study. The values are illustrative and would need to be determined experimentally.

Stress Condition	% Assay of 5-(Aminomethyl)thiophene-2-carbonitrile	% Total Impurities	Major Degradation Product (Retention Time)
Control	99.8	0.2	-
0.1 M HCl, 60°C, 24h	85.2	14.8	Degradant A (RT = 5.2 min)
0.1 M NaOH, 60°C, 24h	78.5	21.5	Degradant B (RT = 6.8 min)
3% H₂O₂, RT, 24h	90.1	9.9	Degradant C (RT = 8.1 min)
Heat, 60°C, 24h	98.5	1.5	-
UV Light, 254nm, 24h	92.3	7.7	Degradant D (RT = 9.5 min)

Visualizations

Caption: Experimental workflow for a forced degradation study.

Caption: Potential degradation pathways.

troubleshooting polymorphism in crystalline thiophene compounds

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals working with polymorphism in crystalline thiophene compounds. The following information is presented in a question-and-answer format to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: My recent synthesis yielded a crystalline form of a thiophene compound with a different melting point and solubility than previously recorded. What could be the cause?

A1: You are likely observing polymorphism, which is the ability of a solid material to exist in multiple crystalline structures or forms.[1][2][3] These different forms, called polymorphs, can exhibit distinct physicochemical properties, including melting point, solubility, stability, and bioavailability.[4] It is a common phenomenon in pharmaceutical solids, with estimates suggesting 30-50% of drug-like molecules exhibit polymorphism.[5] Factors such as solvent choice, crystallization temperature, and cooling rate can influence which polymorph is formed.[4][5]

Q2: How can I confirm that I have isolated a new polymorph?

A2: A combination of analytical techniques is necessary for confirmation. The most definitive methods include:

• Powder X-ray Diffraction (PXRD): Different polymorphs will produce distinct diffraction patterns due to their unique crystal lattices.

• Differential Scanning Calorimetry (DSC): DSC can identify different melting points, enthalpies of fusion, and solid-state transitions between polymorphs.[2][6] The thermal behavior can be complex, sometimes showing both melting (endothermic) and crystallization (exothermic) events as a metastable form converts to a more stable one upon heating.[6]

• Solid-State NMR (ssNMR): This technique is highly sensitive to the local chemical environment of atomic nuclei and can distinguish between different crystal forms based on their unique chemical shifts and relaxation times.[7][8]

• Vibrational Spectroscopy (FTIR/Raman): Polymorphs can show subtle but measurable differences in their vibrational spectra due to different molecular conformations and intermolecular interactions in the crystal lattice.

Q3: My crystallization process is inconsistently producing different polymorphs. How can I control the outcome?

A3: Controlling polymorphism requires careful management of crystallization conditions. Key strategies include:

• Solvent Selection: The choice of solvent is a critical factor.[4][9] Different solvents can influence solute-solvent interactions, which in turn affects the nucleation process and polymorphic selectivity.[4] For instance, in some thiophene polymers, using chloroform versus chlorobenzene leads to films with different crystallinity and molecular orientation.[9]

• Temperature and Supersaturation Control: The rate of cooling and the level of supersaturation can determine whether a thermodynamically stable or a metastable form crystallizes.[4] Often, rapid cooling at high supersaturation yields a metastable polymorph, while slower processes at lower supersaturation favor the stable form, in line with Ostwald's Rule of Stages.[4][6]

• Seeding: Introducing seed crystals of the desired polymorph can direct the crystallization process towards that specific form.

• Additives and Impurities: The presence of additives or even minute impurities can inhibit the growth of one form while promoting another.

• Novel Techniques: Methods like "sublimation-aided nanostructuring" use a templating agent that later sublimes away to control crystallization in confinement, offering another route to select a specific polymorph.[1][10]

Q4: I have identified two polymorphs. How do I determine which is the most thermodynamically stable?

A4: The relative thermodynamic stability of polymorphs can be determined using several methods. According to the Gibbs free energy rules, the polymorph with the lower free energy at a given temperature and pressure is the more stable one. DSC can be used to construct a relative free energy diagram.[6] A monotropic system is one where a single form is always more stable, whereas an enantiotropic system involves a reversible transition where the relative stability of the forms changes with temperature.[2][6] Generally, the polymorph with the higher melting point and lower solubility is the more stable form at room temperature.

Troubleshooting and Characterization Workflow

The following diagram illustrates a typical workflow for investigating and troubleshooting unexpected polymorphic outcomes.

Caption: Workflow for troubleshooting and characterizing polymorphism.

Quantitative Data Summary

Polymorphism can significantly alter the quantitative properties of a compound. The table below provides a hypothetical example for two polymorphs of a thiophene-based active pharmaceutical ingredient (API), "Thiophene-X," illustrating typical differences.

Property	Polymorph A (Metastable)	Polymorph B (Stable)	Analytical Technique
Melting Point (Tm)	155 °C	168 °C	Differential Scanning Calorimetry (DSC)
Enthalpy of Fusion (ΔHfus)	25 kJ/mol	32 kJ/mol	Differential Scanning Calorimetry (DSC)
Aqueous Solubility (25 °C)	0.5 mg/mL	0.2 mg/mL	HPLC / UV-Vis Spectroscopy
Density	1.35 g/cm³	1.42 g/cm³	Gas Pycnometry
Key PXRD Peaks (2θ)	8.5°, 12.1°, 20.3°	9.2°, 15.4°, 21.8°	Powder X-ray Diffraction (PXRD)
13C ssNMR Shift (Carbonyl)	170.2 ppm	172.5 ppm	Solid-State NMR (ssNMR)

Experimental Protocols

1. Differential Scanning Calorimetry (DSC) for Polymorph Identification

• Objective: To determine melting points, transition temperatures, and enthalpies of fusion to differentiate polymorphs.[6]

• Methodology:

  • Sample Preparation: Accurately weigh 1-3 mg of the thiophene compound into a standard aluminum DSC pan. Crimp the pan to enclose the sample. Prepare an empty, crimped pan to use as a reference.

  • Instrument Setup: Place the sample and reference pans into the DSC cell. Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate.

  • Thermal Program:

    • Equilibrate the sample at a starting temperature well below any expected transitions (e.g., 25 °C).

    • Heat the sample at a controlled rate (e.g., 10 °C/min) to a temperature above the final melting point.[11] Slower heating rates may be needed to resolve complex transitions.[11]

    • (Optional) Implement a heat-cool-heat cycle to investigate melt crystallization and transitions between forms.

  • Data Analysis: Analyze the resulting heat flow curve. Identify endothermic peaks as melting or solid-solid transitions and exothermic peaks as crystallization events.[6] Determine the onset temperature for melting points and integrate peak areas to calculate enthalpies.

2. Powder X-ray Diffraction (PXRD) for Crystal Structure Fingerprinting

• Objective: To obtain a diffraction pattern that serves as a unique fingerprint for a specific crystalline form.

• Methodology:

  • Sample Preparation: Gently grind the crystalline sample to a fine, uniform powder to minimize preferred orientation effects. Mount a small amount of the powder onto a sample holder.

  • Data Collection:

    • Place the sample holder in the diffractometer.

    • Direct a monochromatic X-ray beam (commonly Cu Kα radiation) onto the sample.

    • Scan a range of 2θ angles (e.g., 2° to 40°) while detecting the intensity of the diffracted X-rays.

  • Data Analysis: Plot the diffracted X-ray intensity versus the 2θ angle. The resulting pattern of peaks (positions and relative intensities) is characteristic of the specific crystal lattice. Compare the experimental pattern to reference patterns from a database or previously characterized batches to identify the polymorph.

3. Solid-State NMR (ssNMR) for Local Environment Analysis

• Objective: To characterize polymorphs by probing the distinct local molecular environments in different crystal forms.[8]

• Methodology:

  • Sample Preparation: Pack the crystalline thiophene powder into a zirconia rotor of an appropriate size (e.g., 4 mm).

  • Instrument Setup: Insert the rotor into the ssNMR probe.

  • Data Acquisition:

    • Spin the sample at a high speed (the "magic angle," typically 5-15 kHz or higher) to average out anisotropic interactions and obtain high-resolution spectra.

    • Acquire a 13C Cross-Polarization Magic Angle Spinning (CP/MAS) spectrum. This is a standard experiment for characterizing organic solids.

    • (Optional) Measure T1 relaxation times (spin-lattice relaxation), as these values are often different for each polymorph and can be used for quantification.[7]

  • Data Analysis: Process the resulting spectrum. Different polymorphs will exhibit different chemical shifts for the same nuclei due to variations in crystal packing and molecular conformation.[12] These differences provide a definitive signature for each form.

References

• 1. Control of polymorphism in thiophene derivatives by sublimation-aided nanostructuring - Chemical Communications (RSC Publishing) DOI:10.1039/C9CC09507A [pubs.rsc.org]
• 2. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 3. pharmtech.com [pharmtech.com]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. tainstruments.com [tainstruments.com]
• 7. Solid-State NMR | Characterizing Polymorphs and Amorphous Form | Bruker [bruker.com]
• 8. jocpr.com [jocpr.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. perkinelmer.com.ar [perkinelmer.com.ar]
• 12. "Studying conformational polymorphism in pharmaceutical solids using mu" by Jay Robert Smith [docs.lib.purdue.edu]

removal of impurities from 5-(bromomethyl)-2-thiophenecarbonitrile reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the synthesis and purification of 5-(bromomethyl)-2-thiophenecarbonitrile.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I might encounter in my reaction mixture?

A1: The most prevalent impurities in the synthesis of 5-(bromomethyl)-2-thiophenecarbonitrile via radical bromination of 5-methyl-2-thiophenecarbonitrile with N-bromosuccinimide (NBS) include:

• Unreacted Starting Material: 5-methyl-2-thiophenecarbonitrile.

• Di-brominated Byproducts: These are species where a second bromine atom is added, often to the thiophene ring itself. The formation of these byproducts can be influenced by the stoichiometry of the brominating agent and the reaction temperature.

• Succinimide: The byproduct of the NBS reagent. This is typically removed during the initial work-up by filtration.[1]

Q2: My crude ¹H NMR shows more than just the desired product. What could have gone wrong?

A2: Multiple signals in the ¹H NMR of your crude product often point to the presence of the impurities mentioned above. Over-bromination leading to di-brominated species is a common side reaction.[2] Using a precise 1:1 molar ratio of your substrate to NBS is crucial to minimize this. Additionally, prolonged reaction times or excessive temperatures can lead to the formation of other byproducts.

Q3: I'm having trouble purifying my product by column chromatography. What are some common issues and solutions?

A3: Challenges in purifying brominated thiophenes by column chromatography are common. Here are some frequent problems and their solutions:

• Poor Separation of Spots on TLC: If your product and impurities have very similar Rf values, achieving good separation on a column will be difficult. Try using a less polar solvent system, such as a higher ratio of hexane to ethyl acetate, to improve separation.[3][4]

• Product Decomposition on the Column: Brominated thiophenes can be sensitive to the acidic nature of standard silica gel, leading to degradation during purification.[3] It is highly recommended to use deactivated silica gel (neutralized with a base like triethylamine) or an alternative stationary phase like neutral alumina.[3]

• Streaking or Tailing of the Spot on the TLC Plate: This can be caused by the compound being too concentrated, or it may indicate an interaction with the stationary phase. Try spotting a more dilute sample on the TLC. If streaking persists, it could be another sign of product instability on the silica.

Q4: Can I purify 5-(bromomethyl)-2-thiophenecarbonitrile by recrystallization?

A4: While column chromatography is the most commonly cited purification method, recrystallization can be a viable alternative, especially for removing impurities with different solubility profiles.[5][6] However, finding a suitable solvent system that dissolves the crude product at high temperatures but allows for selective crystallization of the desired compound upon cooling is key. This often requires empirical screening of various solvents.

Q5: My purified product is a yellow oil, but I've seen it described as a solid. Is this normal?

A5: 5-(bromomethyl)-2-thiophenecarbonitrile has been reported as both a yellow oil and a solid.[7] The physical state can depend on the residual solvent and the overall purity. If the product is of high purity, it may solidify upon standing or at lower temperatures.

Troubleshooting Guides

Reaction Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low Yield of Product	Incomplete reaction.	Ensure the reaction goes to completion by monitoring with TLC. Slightly increasing the reaction time may be necessary.
Decomposition of the product during work-up.	Work-up the reaction promptly after completion. Avoid excessive heat when removing the solvent under reduced pressure.
High Amount of Di-brominated Impurity	Excess of NBS used.	Use a precise 1:1 molar ratio of 5-methyl-2-thiophenecarbonitrile to NBS.
High reaction temperature.	Maintain the recommended reflux temperature and avoid overheating.[5]
Presence of Unreacted Starting Material	Insufficient NBS or reaction time.	Ensure an accurate 1:1 molar ratio and monitor the reaction by TLC until the starting material is consumed.

Purification Troubleshooting (Column Chromatography)

Issue	Possible Cause(s)	Suggested Solution(s)
Product does not elute from the column.	The mobile phase is not polar enough.	Gradually increase the polarity of the eluent (e.g., increase the percentage of ethyl acetate in your hexane/ethyl acetate mixture).
The compound has decomposed on the silica gel.	Use deactivated silica gel or an alternative stationary phase like neutral alumina.[3]
Poor separation between the product and an impurity.	The chosen mobile phase is not optimal.	Test different solvent systems with varying polarities using TLC to find an eluent that maximizes the separation.
The column was not packed properly.	Ensure the silica gel is packed uniformly to avoid channeling.
Low recovery of the product after the column.	The product is spread across too many fractions.	Use a shallower solvent gradient during elution to collect the product in a more concentrated band.
Decomposition on the column.	As mentioned, use deactivated silica gel and purify the compound as quickly as possible.

Experimental Protocols

Purification of 5-(bromomethyl)-2-thiophenecarbonitrile by Column Chromatography

This protocol is a general guideline and may require optimization based on the specific impurity profile of your crude product.

Materials:

• Crude 5-(bromomethyl)-2-thiophenecarbonitrile

• Silica gel (230-400 mesh), preferably deactivated

• Hexane

• Ethyl acetate

• Thin Layer Chromatography (TLC) plates

• Glass chromatography column

• Collection tubes

Methodology:

• Eluent Selection:

  • Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane).

  • Spot the solution onto a TLC plate and elute with different ratios of hexane and ethyl acetate (e.g., 9:1, 4:1). The ideal eluent system should give the desired product an Rf value of approximately 0.3.[3]

• Column Packing:

  • Prepare a slurry of silica gel in hexane and carefully pour it into the chromatography column.

  • Allow the silica to settle, ensuring a flat and uniform bed. Drain the excess solvent until it is level with the top of the silica.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of a non-polar solvent (like dichloromethane or the eluent itself).

  • Carefully add the sample solution to the top of the silica bed.

• Elution:

  • Begin eluting with the chosen hexane/ethyl acetate mixture.

  • Collect fractions in separate tubes.

• Fraction Analysis:

  • Monitor the collected fractions by TLC to identify which ones contain the pure product.

  • Combine the pure fractions.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified 5-(bromomethyl)-2-thiophenecarbonitrile.

Visualizations

Caption: Reaction pathway showing the formation of the desired product and a common di-brominated impurity.

References

• 1. benchchem.com [benchchem.com]
• 2. reddit.com [reddit.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 6. files.blogs.baruch.cuny.edu [files.blogs.baruch.cuny.edu]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Purifying Polar Thiophene Compounds by Column Chromatography

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the column chromatography purification of polar thiophene compounds.

Frequently Asked Questions (FAQs)

Q1: What is the most common stationary phase for purifying polar thiophene compounds, and what are the alternatives?

A1: Silica gel is the most frequently used stationary phase for purifying organic compounds, including polar thiophenes.[1][2] However, due to its acidic nature, it can sometimes cause degradation of sensitive thiophene derivatives.[1][3]

Alternatives to standard silica gel include:

• Deactivated Silica Gel: To mitigate degradation of acid-sensitive compounds, silica gel can be deactivated by treatment with a base, such as triethylamine.[1][3] A common method is to flush the packed column with a solvent system containing 1-3% triethylamine before loading the sample.[1][4]

• Neutral or Basic Alumina: Alumina is another polar adsorbent that can be used and is available in acidic, neutral, and basic forms.[5] For acid-sensitive thiophenes, neutral or basic alumina can be a good alternative to silica gel.[3][6]

• Reversed-Phase Silica (e.g., C18): For very polar thiophenes that do not move from the baseline even with highly polar mobile phases on normal-phase silica, reversed-phase chromatography can be an effective alternative.[6]

Q2: How do I select the optimal mobile phase for my polar thiophene compound?

A2: The ideal mobile phase (eluent) should provide a good separation between your target compound and impurities. This is typically determined by running preliminary tests using Thin-Layer Chromatography (TLC).[3][7]

• Goal Rf Value: Aim for an Rf value of approximately 0.2-0.4 for your target compound on the TLC plate.[1][3] An Rf in this range generally translates to good separation on a column.

• Solvent Systems: For polar thiophenes, a mixture of a non-polar solvent (like hexanes or heptane) and a more polar solvent (like ethyl acetate, dichloromethane, or methanol) is common.[1][3][8]

• Mobile Phase Modifiers: If you observe streaking or tailing on the TLC plate, adding a small amount of a modifier to the mobile phase can help. For acidic compounds, a few drops of acetic acid may be beneficial, while for basic compounds, adding 0.1-2.0% triethylamine can improve peak shape.[3][9]

Q3: Should I use isocratic or gradient elution for purifying my polar thiophene compound?

A3: The choice between isocratic and gradient elution depends on the complexity of your sample mixture.[10]

• Isocratic Elution: This method uses a constant mobile phase composition throughout the separation. It is simpler to set up and is often suitable for separating compounds with similar polarities.[11][12]

• Gradient Elution: This method involves gradually increasing the polarity of the mobile phase during the separation.[11][13] It is particularly useful for complex mixtures containing compounds with a wide range of polarities, as it can shorten the analysis time and improve peak resolution for strongly retained compounds.[10][13] For separating regioisomers of substituted thiophenes, a shallow solvent gradient is often effective.[3]

Troubleshooting Guide

This guide addresses specific issues you may encounter during the column chromatography of polar thiophene compounds.

Problem	Possible Cause(s)	Recommended Solution(s)
Compound streaks or "tails" during elution.	The compound is interacting too strongly with the stationary phase.[3]	Add a small amount of a polar modifier to the eluent (e.g., 0.1-2% triethylamine for basic compounds, or a few drops of acetic acid for acidic compounds).[3][9]
The sample was overloaded on the column.[3][14]	Reduce the amount of sample loaded onto the column.[3]
The compound is acidic or basic.	Use a deactivated stationary phase or add a modifier to the mobile phase as described above.[1][3]
Poor separation of the desired compound and impurities.	The solvent system is not optimal.[3]	Perform a thorough solvent screen using TLC to find a system that provides a good separation (ΔRf > 0.2).[3]
The column was overloaded with the crude product.	Use a larger column with more stationary phase relative to the amount of crude material.[3]
The column was packed improperly, leading to channeling.	Ensure the column is packed uniformly without any air bubbles or cracks.
Compound appears to be degrading on the silica gel column.	The thiophene derivative is sensitive to the acidic nature of silica gel.[3]	Use deactivated silica gel by pre-treating with a base like triethylamine.[1][3]
Use an alternative stationary phase like neutral or basic alumina.[3][6]
Minimize the contact time by running the column as quickly as possible without compromising separation.[3]
Compound does not elute from the column.	The mobile phase is not polar enough.[15]	Gradually increase the polarity of the eluent (gradient elution).[15]
The compound may have irreversibly adsorbed or decomposed on the column.	Test the compound's stability on silica using 2D TLC.[6] If unstable, consider an alternative stationary phase.[6]
Low or no recovery of the compound from the column.	The compound may have decomposed on the stationary phase.[1]	Use deactivated silica gel or an alternative stationary phase.[1]
The fractions are too dilute to detect the compound by TLC.	Concentrate the fractions where the compound is expected to elute and re-analyze by TLC.[6]
The compound eluted very quickly in the solvent front.	Check the very first fractions collected.[6]

Experimental Protocols

Protocol 1: Deactivation of Silica Gel

• Dry pack or slurry pack your column with silica gel as you normally would.

• Prepare a solvent mixture containing 1-3% triethylamine in your initial, least polar eluent.[1][4]

• Flush the packed column with one to two column volumes of this basic solvent mixture.[1]

• Equilibrate the column by flushing with at least two to three column volumes of the starting mobile phase (without the triethylamine) before loading your sample.

Protocol 2: Developing a Gradient Elution Method

• Using TLC, identify a "weak" solvent system (e.g., 95:5 Hexane:Ethyl Acetate) where your target compound has an Rf value close to zero.

• Identify a "strong" solvent system (e.g., 70:30 Hexane:Ethyl Acetate) where your target compound has an Rf value of approximately 0.5-0.7.

• Begin the column elution with the "weak" solvent system.

• Gradually increase the proportion of the more polar solvent. This can be done in a stepwise or linear fashion. For a stepwise gradient, you might increase the polar solvent percentage by 5-10% every few column volumes.[13]

• Monitor the elution of your compounds by collecting fractions and analyzing them by TLC.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. benchchem.com [benchchem.com]
• 4. Purification [chem.rochester.edu]
• 5. researchgate.net [researchgate.net]
• 6. Purification [chem.rochester.edu]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. quora.com [quora.com]
• 9. silicycle.com [silicycle.com]
• 10. lifesciences.danaher.com [lifesciences.danaher.com]
• 11. Isocratic Vs. Gradient Elution in Chromatography | Phenomenex [phenomenex.com]
• 12. uhplcs.com [uhplcs.com]
• 13. biotage.com [biotage.com]
• 14. microbiozindia.com [microbiozindia.com]
• 15. benchchem.com [benchchem.com]

preventing degradation of aminomethylthiophenes during reaction workup

Welcome to the technical support center for researchers, scientists, and drug development professionals working with aminomethylthiophenes. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you prevent degradation of these valuable compounds during reaction workup and purification.

Frequently Asked Questions (FAQs)

Q1: My aminomethylthiophene product seems to be degrading during aqueous workup. What are the likely causes?

A1: Degradation of aminomethylthiophenes during aqueous workup can be attributed to several factors:

• Oxidation: The thiophene ring, particularly the sulfur atom, is susceptible to oxidation, which can be accelerated by exposure to atmospheric oxygen, trace metal impurities, or oxidizing agents.[1][2] This can lead to the formation of sulfoxides or sulfones, altering the product's structure and properties.

• pH Instability: Aminomethylthiophenes contain a basic amino group and an acidic thiophene ring (in some contexts). Extreme pH conditions during acidic or basic washes can lead to side reactions or degradation.[3][4] For instance, strongly acidic conditions might lead to polymerization or ring-opening, while strongly basic conditions can promote oxidation.[5]

• Emulsion Formation: The amphiphilic nature of some aminomethylthiophenes can lead to the formation of stable emulsions during extraction, prolonging exposure to potentially degradative aqueous conditions.

Q2: I'm observing discoloration (e.g., yellow, brown, or pink) in my organic layer during extraction. What does this indicate?

A2: Discoloration often suggests the formation of colored impurities due to oxidation or other side reactions.[6] If your reaction involved halogenating agents, residual halogens can also cause color. A wash with a mild reducing agent like sodium thiosulfate can often resolve this issue.[6][7]

Q3: How can I protect the aminomethyl group during a reaction to avoid side reactions and subsequent workup issues?

A3: Protecting the amino group is a highly effective strategy. The choice of protecting group depends on the subsequent reaction conditions. Common protecting groups for amines include:

• Boc (tert-butyloxycarbonyl): Stable to a wide range of conditions but easily removed with acid.

• Fmoc (9-fluorenylmethyloxycarbonyl): Stable to acidic conditions but removed with a base.

• Cbz (Carboxybenzyl): Removed by catalytic hydrogenation.

Protecting the amine as a carbamate reduces its nucleophilicity and basicity, preventing unwanted side reactions.[8]

Q4: My aminomethylthiophene is showing poor solubility in my extraction solvent. What can I do?

A4: Poor solubility can complicate extraction and lead to product loss. Consider the following:

• Solvent Screening: Test the solubility of your compound in a variety of common extraction solvents (e.g., dichloromethane, ethyl acetate, diethyl ether).

• Solvent Mixtures: Using a mixture of solvents can sometimes improve solubility.

• pH Adjustment: If your compound is in its protonated (salt) form, it will have higher aqueous solubility. Neutralizing the aqueous layer to the appropriate pH can help partition the free amine into the organic layer.

Troubleshooting Guides

Issue 1: Product Loss During Aqueous Extraction

Symptom	Possible Cause	Troubleshooting Steps
Low yield after extraction	Product is water-soluble.	1. Check the aqueous layer for your product using TLC or LC-MS.[9] 2. If the product is present, perform back-extraction of the aqueous layer with a more polar organic solvent. 3. Saturate the aqueous layer with NaCl (brine) to decrease the solubility of the organic product in the aqueous phase.[6]
Product degradation due to pH.	1. Test the stability of your product to the acidic and basic conditions of the workup on a small scale.[9] 2. If unstable, use milder wash solutions (e.g., saturated sodium bicarbonate instead of NaOH, dilute HCl instead of concentrated). 3. Minimize contact time with the aqueous phase.
Emulsion formation.	1. Add brine to the separatory funnel to help break the emulsion.[6] 2. Filter the emulsified layer through a pad of Celite. 3. Centrifuge the emulsion to force layer separation.

Issue 2: Impurities and Discoloration after Workup

Symptom	Possible Cause	Troubleshooting Steps
Dark or colored organic layer	Oxidation of the thiophene ring.	1. Perform the workup under an inert atmosphere (e.g., nitrogen or argon). 2. Use degassed solvents for extraction and washes.[10] 3. Add a small amount of an antioxidant like BHT (butylated hydroxytoluene) to the extraction solvent.
Residual oxidizing or halogenating agents.	1. Wash the organic layer with a solution of a mild reducing agent, such as 10% aqueous sodium thiosulfate, until the color disappears.[6][7]
Metal-catalyzed degradation.	1. Wash the organic layer with a dilute solution of a chelating agent like EDTA to remove trace metal ions.[10]

Issue 3: Difficulties During Chromatographic Purification

Symptom	Possible Cause	Troubleshooting Steps
Product streaking or tailing on silica gel column	Strong interaction between the basic amine and acidic silica gel.	1. Add a small amount of a competing amine, such as triethylamine (0.1-2%) or ammonia, to the eluent.[11] 2. Use a less acidic stationary phase, such as basic alumina or amine-functionalized silica.[11]
On-column degradation.	1. Run the column quickly (flash chromatography) to minimize contact time. 2. Consider reversed-phase chromatography with an appropriate mobile phase pH to maintain the stability of the compound.[11]
Product does not elute from the column	Product is too polar for the chosen eluent system or is irreversibly binding to the silica.	1. Gradually increase the polarity of the eluent (e.g., increase the percentage of methanol in dichloromethane). 2. If using a competing amine, ensure it is present during column packing and elution. 3. If all else fails, consider reversed-phase chromatography.

Experimental Protocols

Protocol 1: General Aqueous Workup for Aminomethylthiophenes

• Quenching: Cool the reaction mixture in an ice bath. Slowly add a quenching agent (e.g., water, saturated ammonium chloride) to neutralize any reactive reagents.

• Solvent Addition: Dilute the quenched reaction mixture with an appropriate organic extraction solvent (e.g., ethyl acetate, dichloromethane).

• Phase Separation: Transfer the mixture to a separatory funnel.

• Washes:

  • Acid Wash (Optional): To remove basic impurities, wash the organic layer with dilute aqueous acid (e.g., 1 M HCl). Caution: Your aminomethylthiophene may partition into the aqueous layer as a salt.

  • Base Wash: Wash the organic layer with a mild base (e.g., saturated aqueous sodium bicarbonate) to neutralize any acidic components. Add the basic solution carefully and vent the separatory funnel frequently to release any evolved gas.[7]

  • Brine Wash: Wash the organic layer with saturated aqueous NaCl (brine) to remove the bulk of the water.[6]

• Drying: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄).

• Filtration and Concentration: Filter off the drying agent and concentrate the organic solvent under reduced pressure using a rotary evaporator.

Protocol 2: Column Chromatography of Aminomethylthiophenes on Silica Gel

• Slurry Preparation: Prepare a slurry of silica gel in the initial, low-polarity eluent.

• Column Packing: Pack a glass column with the silica gel slurry, ensuring no air bubbles are trapped.[12] Add a layer of sand on top of the silica gel.[13]

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent. Alternatively, adsorb the crude product onto a small amount of silica gel and dry-load it onto the column.

• Elution:

  • Begin eluting with a non-polar solvent system (e.g., hexane/ethyl acetate).

  • To mitigate tailing, add 0.5-1% triethylamine to the eluent system.

  • Gradually increase the polarity of the eluent to elute your product.

• Fraction Collection: Collect fractions and analyze them by thin-layer chromatography (TLC) to identify those containing the desired product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Visualizations

Caption: Potential degradation pathways for aminomethylthiophenes.

Caption: General workflow for aminomethylthiophene reaction workup.

References

• 1. Thiophene - Wikipedia [en.wikipedia.org]
• 2. Chemical instability of protein pharmaceuticals: Mechanisms of oxidation and strategies for stabilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. On the pH-optimum of activity and stability of proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride in solution - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Factors influencing the oxidation of cysteamine and other thiols: implications for hyperthermic sensitization and radiation protection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. rtong.people.ust.hk [rtong.people.ust.hk]
• 7. Troubleshooting [chem.rochester.edu]
• 8. Protective Groups [organic-chemistry.org]
• 9. How To [chem.rochester.edu]
• 10. benchchem.com [benchchem.com]
• 11. biotage.com [biotage.com]
• 12. youtube.com [youtube.com]
• 13. orgsyn.org [orgsyn.org]

Technical Support Center: Scaling Up the Synthesis of 5-(Aminomethyl)thiophene-2-carbonitrile

This guide provides technical support for researchers, scientists, and drug development professionals on the scalable synthesis of 5-(Aminomethyl)thiophene-2-carbonitrile for preclinical studies. It includes frequently asked questions (FAQs), troubleshooting guides, detailed experimental protocols, and quantitative data to address common challenges encountered during scale-up.

Frequently Asked Questions (FAQs)

Q1: What is a common and scalable synthetic route for 5-(Aminomethyl)thiophene-2-carbonitrile?

A1: A robust and scalable two-step route starting from the commercially available 5-(Hydroxymethyl)thiophene-2-carbonitrile is recommended. The first step involves the conversion of the hydroxyl group to a more reactive leaving group, such as a chloride, to form 5-(Chloromethyl)thiophene-2-carbonitrile. This intermediate is then aminated to yield the final product. This method avoids the direct use of hazardous reagents like formaldehyde and hydrogen chloride on the thiophene core at scale.[1]

Q2: What are the main challenges when scaling up the synthesis of this compound?

A2: The primary challenges include:

• Exothermic Reactions: The chlorination of the alcohol and the subsequent amination can be exothermic, requiring careful temperature control to prevent side reactions and ensure safety.

• Product Stability: The final product, a primary amine, can be sensitive to degradation. It is often isolated as a more stable hydrochloride salt.[2][3]

• Purification: Purification of the final amine can be challenging due to its polarity. Standard silica gel chromatography may lead to streaking and yield loss. Alternative purification methods like crystallization or using a different stationary phase may be necessary.

• Safety: The intermediate 5-(Chloromethyl)thiophene-2-carbonitrile is expected to be a lachrymator and should be handled with appropriate personal protective equipment in a well-ventilated fume hood.[1]

Q3: Is it better to use ammonia or a protected amine source for the amination step?

A3: The choice depends on the scale and control desired.

• Ammonia: Using ammonia (e.g., a solution in an organic solvent or ammonium hydroxide) is a direct and atom-economical approach. However, it can lead to the formation of secondary and tertiary amine impurities through over-alkylation, which can be difficult to remove.

• Protected Amine (e.g., Gabriel Synthesis): Using a protected amine source like potassium phthalimide (Gabriel Synthesis) prevents over-alkylation and typically results in a cleaner reaction, yielding only the primary amine after deprotection.[4][5][6] While this adds an extra deprotection step, it can simplify purification significantly, which is often a major consideration at scale.

Q4: How can I monitor the progress of the reactions effectively?

A4: Thin-Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC) are suitable for monitoring reaction progress. For TLC, a standard silica plate can be used with a mobile phase such as ethyl acetate/hexanes for the chlorination step and a more polar system like dichloromethane/methanol for the amination step. Staining with ninhydrin is effective for visualizing the amine product. HPLC provides more quantitative tracking of starting material consumption and product formation.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis.

Problem 1: Low Yield in the Chlorination of 5-(Hydroxymethyl)thiophene-2-carbonitrile

Symptom	Possible Cause	Suggested Solution
Incomplete conversion to 5-(chloromethyl)thiophene-2-carbonitrile	Insufficient thionyl chloride (SOCl₂) or degradation of the reagent due to moisture.	Use a fresh bottle of thionyl chloride. Ensure all glassware is thoroughly dried before use. A slight excess of SOCl₂ (1.1-1.2 equivalents) can be used to drive the reaction to completion.
Reaction temperature is too low.	While the initial addition of SOCl₂ should be done at a low temperature (0 °C) to control the exotherm, the reaction may need to be warmed to room temperature or slightly heated (e.g., 40-50 °C) to ensure full conversion.[7] Monitor by TLC or HPLC.
Formation of dark-colored impurities	Reaction temperature is too high, leading to decomposition of the thiophene ring.	Maintain strict temperature control during the addition of SOCl₂. Use a jacketed reactor for better heat management on a larger scale.
Product loss during work-up	The product is sensitive to hydrolysis back to the alcohol.	Ensure the aqueous washes during work-up are performed quickly and with cold solutions. Use a saturated sodium bicarbonate solution to neutralize any remaining acid before extraction.

Problem 2: Difficulty in the Amination Step

Symptom	Possible Cause	Suggested Solution
Formation of multiple products (over-alkylation)	Using an excess of the chloromethyl intermediate or high concentration of ammonia.	Use a large excess of the ammonia source to favor the formation of the primary amine. Alternatively, switch to a method that prevents over-alkylation, such as the Gabriel synthesis.[6]
Low yield in Gabriel Synthesis	The phthalimide salt is not fully soluble or the reaction is too slow.	Use a polar aprotic solvent like DMF to improve the solubility of potassium phthalimide.[8] Heating the reaction mixture (e.g., to 80-100 °C) is typically required for the SN2 reaction to proceed at a reasonable rate.
Incomplete deprotection in Gabriel Synthesis	Insufficient hydrazine or harsh conditions causing side reactions.	Use a sufficient excess of hydrazine hydrate (e.g., 5-10 equivalents) for the cleavage of the phthalimide. The reaction is typically performed in a protic solvent like ethanol under reflux.[8]
Product is difficult to isolate from the reaction mixture	The final amine product is highly polar and may be water-soluble.	After the reaction, perform an acid-base extraction. Extract the basic amine into an acidic aqueous solution, wash the aqueous layer with an organic solvent to remove non-basic impurities, and then basify the aqueous layer and extract the product into an organic solvent like dichloromethane.

Problem 3: Purification and Stability Issues

Symptom	Possible Cause	Suggested Solution
Product streaks on silica gel column	The primary amine group interacts strongly with the acidic silica gel.	Deactivate the silica gel by pre-treating it with a solvent mixture containing a small amount of a base like triethylamine (e.g., 1-2%). Alternatively, use a different stationary phase such as alumina.
Product degrades upon storage	The free amine is susceptible to oxidation or other forms of decomposition.	Convert the purified amine to its hydrochloride salt by treating a solution of the amine (e.g., in diethyl ether or ethyl acetate) with a solution of HCl in a suitable solvent (e.g., HCl in dioxane or ether). The resulting salt is typically a stable, crystalline solid that is easier to handle and store.[2]

Quantitative Data Presentation

The following table summarizes typical reaction parameters and expected outcomes for the scalable synthesis of 5-(Aminomethyl)thiophene-2-carbonitrile.

Step	Reaction	Reagents & Solvents	Temp.	Time	Yield	Purity (Typical)
1	Chlorination	5-(Hydroxymethyl)thiophene-2-carbonitrile, SOCl₂, DCM	0 °C to RT	2-4 h	85-95%	>95% (crude)
2a	Amination (Direct)	5-(Chloromethyl)thiophene-2-carbonitrile, NH₃ in MeOH	RT	12-24 h	50-70%	Variable, requires careful purification
2b	Amination (Gabriel)	5-(Chloromethyl)thiophene-2-carbonitrile, Potassium Phthalimide, DMF	80-100 °C	4-8 h	80-90% (intermediate)	>95%
3	Deprotection (Gabriel)	N-substituted phthalimide, Hydrazine hydrate, Ethanol	Reflux	2-4 h	85-95%	>98% (after workup)

Experimental Protocols

Protocol 1: Synthesis of 5-(Chloromethyl)thiophene-2-carbonitrile (Intermediate)

Materials:

• 5-(Hydroxymethyl)thiophene-2-carbonitrile (1.0 eq)

• Thionyl chloride (SOCl₂) (1.2 eq)

• Dichloromethane (DCM), anhydrous

• Pyridine (catalytic amount, optional)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, dissolve 5-(Hydroxymethyl)thiophene-2-carbonitrile in anhydrous DCM.

• Cool the solution to 0 °C using an ice-water bath.

• Slowly add thionyl chloride dropwise via the dropping funnel over 30-60 minutes, maintaining the internal temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by TLC (e.g., 30% ethyl acetate in hexanes).

• Once the starting material is consumed, carefully pour the reaction mixture onto crushed ice to quench the excess thionyl chloride.

• Separate the organic layer. Extract the aqueous layer with DCM (2x).

• Combine the organic layers and wash with cold water, saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 5-(Chloromethyl)thiophene-2-carbonitrile as a crude product, which can often be used in the next step without further purification.

Protocol 2: Synthesis of 5-(Aminomethyl)thiophene-2-carbonitrile via Gabriel Synthesis

Materials:

• Crude 5-(Chloromethyl)thiophene-2-carbonitrile (1.0 eq)

• Potassium phthalimide (1.1 eq)

• Dimethylformamide (DMF), anhydrous

• Hydrazine hydrate (5.0 eq)

• Ethanol

• Hydrochloric acid (concentrated)

Procedure:

Step A: Alkylation

• To a solution of 5-(Chloromethyl)thiophene-2-carbonitrile in anhydrous DMF, add potassium phthalimide.

• Heat the mixture to 80-100 °C and stir for 4-8 hours. Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and pour it into water.

• The solid N-(5-cyanothiophen-2-ylmethyl)phthalimide will precipitate. Collect the solid by filtration, wash with water, and dry.

Step B: Deprotection

• Suspend the dried phthalimide intermediate in ethanol.

• Add hydrazine hydrate and heat the mixture to reflux for 2-4 hours. A thick white precipitate of phthalhydrazide will form.

• Cool the reaction mixture to room temperature and filter off the precipitate.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in diethyl ether and cool to 0 °C.

• Add a solution of HCl in diethyl ether or dioxane dropwise until the precipitation of the hydrochloride salt is complete.

• Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum to obtain 5-(Aminomethyl)thiophene-2-carbonitrile hydrochloride as a stable solid.

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the recommended synthetic workflow for scaling up the production of 5-(Aminomethyl)thiophene-2-carbonitrile.

Caption: Scalable synthesis workflow for 5-(Aminomethyl)thiophene-2-carbonitrile HCl.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. chemimpex.com [chemimpex.com]
• 3. 5-(AMINOMETHYL)THIOPHENE-2-CARBONITRILE HYDROCHLORIDE | 172349-10-9 [chemicalbook.com]
• 4. Gabriel synthesis - Wikipedia [en.wikipedia.org]
• 5. organicchemistrytutor.com [organicchemistrytutor.com]
• 6. The Gabriel Synthesis - Chemistry Steps [chemistrysteps.com]
• 7. 5-METHYL-THIOPHENE-2-CARBONYL CHLORIDE synthesis - chemicalbook [chemicalbook.com]
• 8. Gabriel Synthesis: Mechanism & Examples | NROChemistry [nrochemistry.com]

Reference Data & Comparative Studies

A Comparative Analysis of Thophene-2-Carbonitrile Derivatives in Biological Assays

For Researchers, Scientists, and Drug Development Professionals

Thiophene-2-carbonitrile and its derivatives represent a significant class of heterocyclic compounds that have garnered substantial interest in medicinal chemistry due to their broad spectrum of pharmacological activities. This guide provides a comparative analysis of the biological performance of selected thiophene-2-carbonitrile derivatives, supported by experimental data from recent studies. We will delve into their anticancer and antimicrobial properties, presenting quantitative data, detailed experimental protocols, and visualizations of relevant signaling pathways and workflows.

Data Presentation: Comparative Biological Activity

The following tables summarize the quantitative data for selected thiophene-2-carbonitrile derivatives against various cancer cell lines and microbial strains. This allows for a direct comparison of their potency.

Anticancer Activity of Fused Thiophene Derivatives

The antiproliferative activity of several fused thiophene derivatives was evaluated using the MTT assay. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of the compound required to inhibit the growth of 50% of the cancer cells, are presented below. Doxorubicin, a well-known chemotherapy agent, is used as a reference compound.

Compound ID	Cancer Cell Line	IC50 (µM)	Reference Compound (Doxorubicin) IC50 (µM)	Selectivity Index (SI)
3b	HepG2 (Liver Cancer)	3.105 ± 0.14	Not Specified	6
PC-3 (Prostate Cancer)	2.15 ± 0.12	Not Specified
4c	HepG2 (Liver Cancer)	3.023 ± 0.03	Not Specified	12
PC-3 (Prostate Cancer)	3.12 ± 0.05	Not Specified
6CN14	HeLa (Cervical Cancer)	>50	~25	Not Specified
PANC-1 (Pancreatic Cancer)	~25	~10	Not Specified
7CN09	HeLa (Cervical Cancer)	~10	~25	Not Specified
PANC-1 (Pancreatic Cancer)	~10	~10	Not Specified

The Selectivity Index (SI) is the ratio of the IC50 value on a normal cell line to the IC50 value on a cancer cell line. A higher SI value indicates greater selectivity for cancer cells.[1]

Antimicrobial Activity of Thiophene Derivatives

The antimicrobial potential of various thiophene derivatives is quantified by determining their Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that prevents visible growth of a microorganism.

Compound ID	Microbial Strain	MIC (mg/L)
Thiophene derivative 4	Colistin-Resistant Acinetobacter baumannii	16 - 32
Colistin-Resistant Escherichia coli	8 - 32
Thiophene derivative 5	Colistin-Resistant Acinetobacter baumannii	16 - 32
Colistin-Resistant Escherichia coli	8 - 32
Thiophene derivative 8	Colistin-Resistant Acinetobacter baumannii	16 - 32
Colistin-Resistant Escherichia coli	8 - 32

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to facilitate reproducibility and further research.

MTT Assay for Anticancer Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[2]

Materials:

• Thiophene-2-carbonitrile derivatives

• Cancer cell lines (e.g., HepG2, PC-3, HeLa, PANC-1)

• Complete cell culture medium

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of the thiophene derivative in DMSO. Perform serial dilutions of the compound in complete cell culture medium to achieve the desired concentrations. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity.

• Cell Treatment: Remove the existing medium from the cells and add the medium containing the different concentrations of the thiophene derivative. Include a vehicle control (medium with DMSO only) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the cells with the compounds for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for an additional 4 hours. During this time, mitochondrial dehydrogenases in living cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Remove the medium containing MTT and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution in each well using a microplate reader at a wavelength of 490 nm or 570 nm.

• Data Analysis: The IC50 value is calculated by plotting the percentage of cell viability against the compound concentration.

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a standard technique for determining the MIC of an antimicrobial agent.[3][4]

Materials:

• Thiophene-2-carbonitrile derivatives

• Bacterial strains (e.g., Acinetobacter baumannii, Escherichia coli)

• Appropriate broth medium (e.g., Mueller-Hinton broth)

• 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland turbidity

Procedure:

• Compound Preparation: Prepare a stock solution of the thiophene derivative in a suitable solvent (e.g., DMSO).

• Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the compound in the broth medium to obtain a range of concentrations.

• Inoculation: Inoculate each well with a standardized bacterial suspension. Include a positive control (broth with bacteria, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the microorganism. This can be assessed visually or by measuring the optical density at 600 nm.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental procedures can aid in understanding the mechanisms of action and the research methodology. The following diagrams were created using Graphviz (DOT language).

Signaling Pathways

Thiophene-2-carbonitrile derivatives have been shown to exert their anticancer effects by modulating key signaling pathways involved in cell proliferation and survival.

Caption: EGFR Signaling Pathway Inhibition.

References

• 1. In Vitro Anticancer Activity Screening of Novel Fused Thiophene Derivatives as VEGFR-2/AKT Dual Inhibitors and Apoptosis Inducers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. creative-bioarray.com [creative-bioarray.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Validating the Purity of 5-(Aminomethyl)thiophene-2-carbonitrile: A Comparative Guide to HPLC and Alternative Methods

For researchers, scientists, and professionals in drug development, establishing the purity of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of reliable and reproducible research. 5-(Aminomethyl)thiophene-2-carbonitrile is a key building block in medicinal chemistry, and its purity is paramount to ensure the desired reaction outcomes and biological activity. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) with other analytical techniques for validating the purity of this compound, supported by detailed experimental protocols and comparative data.

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is the industry standard for purity determination of non-volatile and thermally sensitive compounds due to its high resolution, sensitivity, and quantitative accuracy.[1][2] A reversed-phase HPLC method is particularly well-suited for the analysis of moderately polar compounds like 5-(Aminomethyl)thiophene-2-carbonitrile.

Experimental Protocol: Reversed-Phase HPLC

This protocol outlines a robust method for the purity assessment of 5-(Aminomethyl)thiophene-2-carbonitrile.

Instrumentation:

• A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV detector.

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • A: 0.1% Trifluoroacetic acid (TFA) in Water

  • B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile

• Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 5 minutes, and then return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 240 nm. Thiophene derivatives typically exhibit strong UV absorbance in this region.[3]

• Injection Volume: 10 µL.

Sample Preparation:

• Accurately weigh approximately 10 mg of the 5-(Aminomethyl)thiophene-2-carbonitrile sample.

• Dissolve in a 1:1 mixture of water and acetonitrile to a final concentration of 1 mg/mL.

• Filter the solution through a 0.45 µm syringe filter prior to injection.

Data Presentation: HPLC Purity Analysis

The purity of 5-(Aminomethyl)thiophene-2-carbonitrile is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram. The following table presents hypothetical data from an analysis of a sample containing potential process-related impurities.

Peak ID	Compound Name	Retention Time (min)	Peak Area	Area %
1	Impurity A (e.g., Starting Material)	3.2	15,400	0.73
2	5-(Aminomethyl)thiophene-2-carbonitrile	8.5	2,075,000	98.11
3	Impurity B (e.g., Dimerization By-product)	12.1	24,100	1.14
4	Impurity C (e.g., Over-oxidation Product)	14.8	5,200	0.25

Purity Calculation (Area %):

Purity = (Area of Main Peak / Total Area of All Peaks) x 100 = (2,075,000 / 2,119,700) x 100 = 97.89%

This demonstrates the quantitative power of HPLC in resolving and quantifying the main component from its impurities.

Comparison with Alternative Analytical Techniques

While HPLC is a powerful tool, a multi-faceted approach to purity validation provides a more complete picture. Other techniques like Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) spectroscopy offer complementary information.[4][5]

Technique	Principle	Best Suited For	Advantages	Limitations
HPLC	Differential partitioning of analytes between a liquid mobile phase and a solid stationary phase.	Non-volatile, thermally labile compounds, and complex mixtures. Ideal for quantifying impurities.[2]	High resolution and sensitivity, wide applicability, robust quantification.	Requires reference standards for impurity identification and quantification.
GC-MS	Separation of volatile compounds in the gas phase followed by mass-based detection.	Volatile impurities such as residual solvents.[1]	Excellent for separating and identifying volatile organic compounds with high sensitivity.	Not suitable for non-volatile or thermally labile compounds like 5-(Aminomethyl)thiophene-2-carbonitrile without derivatization.
qNMR	Absorption of radiofrequency waves by atomic nuclei in a magnetic field. Quantitative NMR (qNMR) uses an internal standard for quantification.	Structural elucidation and absolute quantification without the need for a specific reference standard of the analyte.[4]	Provides definitive structural information, can identify unknown impurities, and offers absolute quantification against a certified standard.	Lower sensitivity compared to HPLC for trace impurities, requires a larger sample amount, and more complex data interpretation for mixtures.[6]

Visualizing the Workflow and a Potential Mechanism of Action

To further clarify the experimental process and the relevance of this compound, the following diagrams are provided.

Figure 1. Experimental workflow for HPLC purity analysis.

Figure 2. Hypothetical signaling pathway showing inhibition by a thiophene derivative.

Conclusion

For the routine and quantitative purity assessment of 5-(Aminomethyl)thiophene-2-carbonitrile, HPLC stands out as the method of choice due to its high resolving power, sensitivity, and reproducibility.[1][2] However, for a comprehensive characterization, especially during process development or for structural confirmation of unknown impurities, a combination of techniques is highly recommended. Utilizing orthogonal methods such as HPLC for quantitative purity and NMR for structural verification provides the highest level of confidence in the quality of this critical pharmaceutical intermediate.[4] This ensures the integrity of subsequent research and development efforts.

References

• 1. hplc.eu [hplc.eu]
• 2. drawellanalytical.com [drawellanalytical.com]
• 3. omu.repo.nii.ac.jp [omu.repo.nii.ac.jp]
• 4. benchchem.com [benchchem.com]
• 5. soeagra.com [soeagra.com]
• 6. reddit.com [reddit.com]

The Rising Star: Benchmarking 5-(Aminomethyl)thiophene-2-carbonitrile in the Landscape of Organic Semiconductors

For researchers and scientists at the forefront of materials science and drug development, the quest for novel organic semiconductors with enhanced performance is relentless. Among the myriad of molecular structures, thiophene-based compounds have consistently demonstrated significant promise. This guide provides a comparative analysis of the potential of 5-(Aminomethyl)thiophene-2-carbonitrile as an organic semiconductor against established high-performance thiophene derivatives. While direct experimental data for 5-(Aminomethyl)thiophene-2-carbonitrile in organic field-effect transistors (OFETs) is not yet widely available, its structural attributes suggest a promising candidate for future applications.

This comparison will delve into the performance metrics of leading thiophene-based semiconductors, including Diketopyrrolopyrrole (DPP)-based polymers, Benzothieno[2,3-b]thiophene (BTT) derivatives, and the workhorse polymer, Poly(3-hexylthiophene) (P3HT). By examining the structure-property relationships of these materials, we can extrapolate the potential performance of 5-(Aminomethyl)thiophene-2-carbonitrile and highlight its prospective advantages.

Performance Comparison of Thiophene-Based Organic Semiconductors

The performance of an organic semiconductor is primarily evaluated by its charge carrier mobility (μ), which dictates the speed at which charges move through the material, and the on/off current ratio (Ion/Ioff), a measure of the transistor's switching efficiency. The following table summarizes the reported performance data for selected state-of-the-art thiophene-based organic semiconductors.

Semiconductor Material Class	Specific Example	Hole Mobility (μh) [cm²/Vs]	On/Off Current Ratio (Ion/Ioff)	Key Structural Features
Diketopyrrolopyrrole (DPP) Polymers	DPP-Thienothiophene Copolymers	5 - 10	> 105	Strong donor-acceptor interactions, high planarity, and strong aggregation tendencies.[1]
Benzothieno[2,3-b]thiophene (BTT) Derivatives	BTTB	0.46[2]	> 107[2]	Fused thiophene rings leading to extended π-conjugation and good thermal stability.[2]
BTT with Phenylene π-bridge	1.0	Not specified	Extended π-conjugation through bridging units.[3]
Poly(3-hexylthiophene) (P3HT)	Regioregular P3HT	0.084 - 0.1[4][5]	104 - 105[4][6]	Well-ordered polymer chains due to regioregularity, enabling efficient charge transport.
Fused Thiophene Small Molecules	2,7-Diphenylbenzothieno[3,2-b]benzothiophene	~0.5 (contact-corrected)	> 108	Hybrid acene-thiophene structure with good air stability.
5-(Aminomethyl)thiophene-2-carbonitrile	-	Hypothetical	Hypothetical	Electron-withdrawing nitrile group, electron-donating aminomethyl group, and a π-conjugated thiophene core.

Structure-Performance Rationale for 5-(Aminomethyl)thiophene-2-carbonitrile

The molecular structure of 5-(Aminomethyl)thiophene-2-carbonitrile presents a unique combination of functional groups that could influence its semiconductor properties. The diagram below illustrates the key structural features and their potential impact on performance.

Caption: Potential structure-property relationships in 5-(Aminomethyl)thiophene-2-carbonitrile.

The presence of both an electron-withdrawing nitrile group and an electron-donating aminomethyl group on the thiophene ring could lead to interesting ambipolar behavior or be tailored for specific p-type or n-type characteristics. The aminomethyl group also introduces the possibility of hydrogen bonding, which can influence intermolecular packing and, consequently, charge transport.

Experimental Protocols

To empirically determine the performance of 5-(Aminomethyl)thiophene-2-carbonitrile and provide a direct comparison with the alternatives, a standard fabrication and characterization procedure for a solution-processed Organic Field-Effect Transistor (OFET) is outlined below.

I. OFET Fabrication (Bottom-Gate, Top-Contact Architecture)

• Substrate Preparation:

  • Begin with a heavily n-doped silicon wafer with a thermally grown silicon dioxide (SiO₂) layer (typically 300 nm) acting as the gate dielectric.

  • Clean the substrate sequentially in an ultrasonic bath with deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrate with a stream of nitrogen and bake at 120°C for 10 minutes to remove any residual moisture.

  • Optional: Treat the SiO₂ surface with a self-assembled monolayer (SAM) such as octadecyltrichlorosilane (OTS) to improve the interface with the organic semiconductor.

• Organic Semiconductor Deposition:

  • Prepare a solution of 5-(Aminomethyl)thiophene-2-carbonitrile in a suitable organic solvent (e.g., chloroform, chlorobenzene) at a concentration of 5-10 mg/mL.

  • Deposit the solution onto the prepared substrate via spin-coating. A typical spin-coating recipe is a two-step process: 500 rpm for 5 seconds followed by 2000 rpm for 60 seconds.

  • Anneal the film at a temperature optimized for the specific material (e.g., 100-150°C) on a hotplate in a nitrogen-filled glovebox to improve crystallinity and remove residual solvent.

• Source and Drain Electrode Deposition:

  • Define the source and drain electrodes using a shadow mask with the desired channel length (L) and width (W).

  • Deposit a 50 nm layer of gold (Au) through the shadow mask via thermal evaporation at a rate of 0.1-0.2 Å/s under high vacuum (< 10⁻⁶ Torr). An initial thin layer of chromium (Cr) or titanium (Ti) (5 nm) can be used as an adhesion layer.

II. OFET Characterization

• Electrical Measurements:

  • Perform all electrical characterizations in a nitrogen atmosphere or vacuum using a semiconductor parameter analyzer connected to a probe station.

  • Transfer Characteristics: Measure the drain current (ID) as a function of the gate voltage (VG) at a constant drain voltage (VD). This measurement is used to determine the on/off ratio and the threshold voltage (Vth).

  • Output Characteristics: Measure the drain current (ID) as a function of the drain voltage (VD) at various constant gate voltages (VG).

• Parameter Extraction:

  • The field-effect mobility (μ) is calculated from the transfer characteristics in the saturation regime using the following equation: ID = (μ * Ci * W) / (2 * L) * (VG - Vth)² where Ci is the capacitance per unit area of the gate dielectric.

The following diagram illustrates the general workflow for the fabrication and characterization of a solution-processed OFET.

Caption: General workflow for solution-processed OFET fabrication and characterization.

Conclusion

While 5-(Aminomethyl)thiophene-2-carbonitrile remains a molecule of high potential awaiting empirical validation, its structural features place it in an exciting position within the field of organic semiconductors. The comparison with established materials like DPP and BTT derivatives, which exhibit high charge carrier mobilities and excellent on/off ratios, sets a high benchmark. The presence of both electron-donating and electron-withdrawing groups suggests that 5-(Aminomethyl)thiophene-2-carbonitrile could be a versatile building block for a new generation of organic electronic materials. Future research focusing on the synthesis of high-purity single crystals or optimized thin films of this compound, followed by rigorous device fabrication and characterization as outlined, will be crucial in unlocking its true potential and determining its place in the landscape of high-performance organic semiconductors.

References

• 1. Diketopyrrolopyrrole (DPP)-Based Materials and Its Applications: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Benzothieno[2,3-b]thiophene semiconductors: synthesis, characterization and applications in organic field-effect transistors - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. High-performance poly(3-hexylthiophene) transistors with thermally cured and photo-cured PVP gate dielectrics - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. pubs.aip.org [pubs.aip.org]
• 6. Performance evaluation of highly regioregular “P3HT” | TCI AMERICA [tcichemicals.com]

structure-activity relationship (SAR) studies of 5-(Aminomethyl)thiophene-2-carbonitrile analogs

For Researchers, Scientists, and Drug Development Professionals

The thiophene nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds.[1] This guide provides a comparative analysis of the structure-activity relationships (SAR) of thiophene-containing molecules, with a focus on analogs related to the 5-(aminomethyl)thiophene-2-carbonitrile framework. We will delve into their efficacy as kinase inhibitors, presenting key experimental data, detailed protocols, and visual representations of the relevant signaling pathways to facilitate further research and drug development.

Comparative Analysis of Thiophene Analogs as Kinase Inhibitors

Recent research has highlighted the potential of substituted thiophenes as potent and selective inhibitors of various protein kinases, including Phosphoinositide 3-kinase (PI3K) and Epidermal Growth Factor Receptor (EGFR). These enzymes are critical regulators of cell growth, proliferation, and survival, and their dysregulation is a hallmark of many cancers.

This table summarizes the structure-activity relationship of a series of tetra-substituted thiophene analogs designed as PI3Kα inhibitors. The modifications on the thiophene core and their impact on inhibitory activity (Ki) are presented.

Compound ID	R1	R2	R3	R4	PI3Kα Ki (nM)[2]
1	H	H	COOH	Morpholine	230
2	H	H	CONH₂	Morpholine	<20
4	H	H	1,2,4-triazole	Morpholine	1.7

Data sourced from a study on highly selective PI3K inhibitors.[2]

The data reveals that replacing the carboxylic acid group (Compound 1 ) with an amide (Compound 2 ) significantly improves PI3Kα binding. Further modification to a 1,2,4-triazole group (Compound 4 ) resulted in a highly potent inhibitor with subnanomolar activity.[2] This highlights the importance of the substituent at this position for potent PI3Kα inhibition.

This table presents the biological activity of a series of compounds where a thiophene ring is linked to a 5-trifluoromethylpyrimidine scaffold. The data shows their inhibitory concentration (IC50) against the A549 lung cancer cell line and the EGFR kinase.

Compound ID	R Group	A549 IC50 (µM)[3]	EGFR Kinase IC50 (µM)[3]
9k	Propiolamide	>10	>10
9u	(E)-3-(3-fluorophenyl)acrylamide	0.35	0.091
Gefitinib	(Reference Drug)	0.42	0.085

Data from a study on novel 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors.[3]

The SAR from this series indicates that the nature of the substituent on the phenylamino group plays a crucial role in the anticancer and EGFR inhibitory activity. The propiolamide derivative 9k was inactive, whereas the cinnamamide derivative 9u demonstrated potent activity, comparable to the established EGFR inhibitor Gefitinib.[3]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. Below are the key experimental protocols used in the cited studies.

The inhibitory activity against PI3Kα was determined using a competitive binding assay. The assay measures the displacement of a fluorescently labeled probe from the ATP-binding site of the kinase by the test compound. The concentration of the compound that results in 50% inhibition of probe binding is determined and used to calculate the inhibition constant (Ki).

The cytotoxicity of the compounds against the A549 human lung cancer cell line was evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. Cells were seeded in 96-well plates and treated with various concentrations of the test compounds for a specified period. The MTT reagent was then added, and the resulting formazan crystals were dissolved in a suitable solvent. The absorbance was measured at a specific wavelength, and the IC50 value (the concentration of the compound that causes 50% inhibition of cell growth) was calculated.

The inhibitory activity of the compounds against the EGFR kinase was determined using a kinase activity assay. The assay measures the phosphorylation of a substrate peptide by the EGFR kinase in the presence of ATP. The amount of phosphorylated substrate is quantified, typically using an antibody-based detection method (e.g., ELISA or fluorescence polarization). The IC50 value, representing the concentration of the inhibitor required to reduce the kinase activity by 50%, was then determined.

Signaling Pathway Diagrams

To visualize the mechanism of action of these thiophene-based inhibitors, the following diagrams illustrate the PI3K and EGFR signaling pathways.

Caption: The PI3K signaling pathway, a key regulator of cell growth and survival, is inhibited by thiophene-based PI3K inhibitors.

Caption: The EGFR signaling cascade, a critical pathway in cancer cell proliferation, is a target for thiophene-based inhibitors.

Conclusion

The structure-activity relationship studies of thiophene-based analogs reveal that subtle modifications to the core scaffold and its substituents can lead to significant changes in biological activity and target selectivity. The data presented herein for PI3K and EGFR inhibitors underscore the potential of the thiophene motif in the design of novel kinase inhibitors. The provided experimental protocols and pathway diagrams serve as a valuable resource for researchers aiming to build upon these findings and develop next-generation therapeutics.

References

• 1. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Highly Selective and Potent Thiophenes as PI3K Inhibitors with Oral Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking 5-(Aminomethyl)thiophene-2-carbonitrile: A Comparative Guide for Pharmaceutical Building Blocks

In the landscape of pharmaceutical development, the selection of appropriate building blocks is a critical decision that significantly influences the properties and ultimate success of a drug candidate. 5-(Aminomethyl)thiophene-2-carbonitrile has emerged as a versatile scaffold, finding applications in the synthesis of targeted therapies for oncology and neurological disorders.[1] This guide provides an objective comparison of 5-(Aminomethyl)thiophene-2-carbonitrile against other common pharmaceutical building blocks, supported by experimental data to inform researchers, scientists, and drug development professionals in their synthetic strategies.

Physicochemical Properties: A Head-to-Head Comparison

The physicochemical properties of a building block are fundamental to its behavior in both chemical reactions and biological systems. The following table summarizes key computed properties for 5-(Aminomethyl)thiophene-2-carbonitrile and a selection of other commercially available building blocks.

Property	5-(Aminomethyl)thiophene-2-carbonitrile	Benzylamine	4-(Aminomethyl)pyridine	Indole-3-carboxaldehyde
Molecular Weight ( g/mol )	138.19[2]	107.15	108.14	145.16
LogP	1.08[2]	1.09	0.4	1.6
Topological Polar Surface Area (TPSA) (Ų)	49.81[2]	26.02	38.91	45.96
Hydrogen Bond Donors	1[2]	2	2	1
Hydrogen Bond Acceptors	3[2]	1	2	1
Rotatable Bonds	1[2]	1	1	0

Reactivity Profile: Amide Bond Formation

A common application of primary amine-containing building blocks is in the formation of amide bonds, a ubiquitous linkage in pharmaceuticals. The reactivity of the amine is a key factor in the efficiency of these coupling reactions.

Building Block	Coupling Reagent	Base	Solvent	Reaction Time	Crude Purity/Yield (%)	Reference
Generic Carboxylic Acid + Generic Amine	HATU	DIPEA	DMF	5 min	High	[3]
Generic Carboxylic Acid + Generic Amine	HCTU	DIPEA	DMF	5 min	High	[3]
Generic Carboxylic Acid + Generic Amine	PyBOP	DIPEA	DMF	5 min	High	[3]
Generic Carboxylic Acid + Generic Amine	Thionyl Chloride	Triethylamine	DCM	5-20 min	High	[4]

Metabolic Stability: A Critical Parameter for Drug Candidates

The metabolic stability of a compound is a crucial factor in determining its in vivo half-life and overall pharmacokinetic profile. Thiophene-containing compounds have been investigated for their metabolic stability, with some studies indicating advantages over other heterocyclic systems. For instance, fluorination of thiophene rings is a known strategy to block cytochrome P450-mediated oxidation, thereby enhancing metabolic stability.[5]

One study on nonacidic thiophene-based derivatives found that the most active compound displayed a slow in vitro clearance with a half-life 1.5-fold longer than that of the established anti-inflammatory drug, indomethacin.[6] This suggests that the thiophene scaffold can contribute to improved metabolic stability.

Experimental Protocols

General Protocol for Amide Bond Formation using HATU

Materials:

• Carboxylic acid (1.0 eq)

• Amine-containing building block (e.g., 5-(Aminomethyl)thiophene-2-carbonitrile) (1.1 eq)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.2 eq)

• DIPEA (N,N-Diisopropylethylamine) (2.0 eq)

• Anhydrous DMF (N,N-Dimethylformamide)

Procedure:

• Dissolve the carboxylic acid and the amine building block in anhydrous DMF under an inert atmosphere.

• Add DIPEA to the solution.

• In a separate flask, dissolve HATU in anhydrous DMF.

• Add the HATU solution to the carboxylic acid and amine mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. Reaction times are typically short (around 5 minutes).

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with 1N HCl, saturated NaHCO3 solution, and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography if necessary.

In Vitro Metabolic Stability Assay using Liver Microsomes

This protocol provides a general framework for assessing the metabolic stability of a test compound.

Materials:

• Test compound (e.g., a derivative of 5-(Aminomethyl)thiophene-2-carbonitrile)

• Liver microsomes (from human, rat, or mouse)

• NADPH regenerating system (e.g., containing glucose-6-phosphate, G6P-dehydrogenase, and NADP+)

• Phosphate buffer (pH 7.4)

• Acetonitrile (for quenching the reaction)

• Internal standard for LC-MS analysis

Procedure:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

• In a microcentrifuge tube, pre-incubate the liver microsomes in phosphate buffer at 37°C.

• Initiate the metabolic reaction by adding the test compound and the NADPH regenerating system to the microsome suspension.

• Incubate the reaction mixture at 37°C with gentle shaking.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture and quench the reaction by adding ice-cold acetonitrile containing an internal standard.

• Centrifuge the samples to precipitate the proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Calculate the percentage of the compound remaining at each time point relative to the 0-minute sample.

• Determine the in vitro half-life (t1/2) by plotting the natural logarithm of the percentage of remaining compound against time.

Biological Activity and Signaling Pathways

Thiophene derivatives are known to interact with a variety of biological targets and modulate key signaling pathways implicated in diseases such as cancer and inflammation.[7][8] Their structural versatility allows for the fine-tuning of their activity against specific protein targets.[7]

For example, various thiophene-based compounds have been reported to inhibit tubulin polymerization, a critical process in cell division, leading to cell cycle arrest and apoptosis.[9][10] Additionally, thiophene derivatives have been identified as inhibitors of important kinases such as JNK2, JNK3, and WEE1, which are involved in cellular stress responses and cell cycle regulation.[10] In the context of inflammation, thiophene analogs have shown inhibitory activity against cyclooxygenase (COX) enzymes, which are key mediators of the inflammatory response.[8]

Caption: Inhibition of key cellular targets by thiophene-based compounds.

Caption: A generalized workflow for the comparative evaluation of building blocks.

References

• 1. chemimpex.com [chemimpex.com]
• 2. chemscene.com [chemscene.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Nonacidic thiophene-based derivatives as potential analgesic and design, synthesis, biological evaluation, and metabolic stability study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Thiophene-based derivatives as anticancer agents: An overview on decade's work - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Thiophene-Based Compounds with Potential Anti-Inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Thiophene derivative-loaded nanoparticles mediate anticancer activity through the inhibition of kinases and microtubule assembly - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Reactivity of Aminomethyl Thiophene Derivatives

For Researchers, Scientists, and Drug Development Professionals

The aminomethyl thiophene scaffold is a cornerstone in modern medicinal chemistry, valued for its role as a versatile pharmacophore in a wide array of therapeutic agents. Its presence in drugs targeting neurological disorders, inflammatory conditions, and infectious diseases speaks to its significance.[1][2][3] However, the structural features that make this scaffold so effective also present a challenge: the potential for off-target interactions, or cross-reactivity. Understanding and characterizing the cross-reactivity profile of aminomethyl thiophene derivatives is a critical step in the development of safe and effective medicines.

This guide provides a framework for evaluating the cross-reactivity of novel aminomethyl thiophene derivatives, offering objective comparisons and detailing the experimental data necessary for a thorough assessment.

The Importance of Early Cross-Reactivity Profiling

Off-target interactions can lead to a range of undesirable outcomes, from diminished efficacy to adverse drug reactions. For thiophene-containing compounds, metabolism by cytochrome P450 (CYP) enzymes is a key consideration, as it can produce reactive metabolites that may contribute to toxicity.[2] Early-stage screening against a panel of relevant off-targets, such as kinases and G-protein coupled receptors (GPCRs), can help to identify potential liabilities and guide the optimization of lead compounds towards greater selectivity.

Comparative Cross-Reactivity Data

A comprehensive cross-reactivity assessment involves screening a panel of related aminomethyl thiophene derivatives against a broad range of biological targets. The data generated from these screens should be presented in a clear and standardized format to facilitate direct comparison.

Table 1: Kinase Selectivity Profile of Aminomethyl Thiophene Derivatives

This table presents the inhibitory activity of a hypothetical series of aminomethyl thiophene derivatives against a panel of representative kinases. Data is presented as the concentration of the compound required to inhibit 50% of the enzyme's activity (IC50). Lower IC50 values indicate greater potency.

Compound ID	Target Kinase IC50 (nM)	Off-Target Kinase 1 IC50 (nM)	Off-Target Kinase 2 IC50 (nM)	Off-Target Kinase 3 IC50 (nM)	Selectivity Ratio (Off-Target 1 / Target)
AMT-1	15	>10,000	5,200	>10,000	>667
AMT-2	22	8,500	4,800	9,100	386
AMT-3	8	1,200	950	2,500	150
AMT-4	35	>10,000	>10,000	>10,000	>286

Table 2: GPCR Binding Affinity Profile of Aminomethyl Thiophene Derivatives

This table illustrates the binding affinities (Ki) of the same series of compounds for a panel of GPCRs. Lower Ki values indicate stronger binding.

Compound ID	Target GPCR Ki (nM)	Off-Target GPCR 1 Ki (nM)	Off-Target GPCR 2 Ki (nM)	Off-Target GPCR 3 Ki (nM)	Selectivity Ratio (Off-Target 1 / Target)
AMT-1	50	>10,000	8,900	>10,000	>200
AMT-2	75	5,600	6,100	7,800	75
AMT-3	25	980	1,500	3,200	39
AMT-4	90	>10,000	>10,000	>10,000	>111

Experimental Protocols

Detailed and reproducible experimental protocols are essential for the validation of cross-reactivity data. Below are representative methodologies for the key experiments cited.

Kinase Inhibition Assay (Example Protocol)

Objective: To determine the half-maximal inhibitory concentration (IC50) of test compounds against a panel of protein kinases.

Methodology: A radiometric kinase assay, such as the Lance® Ultra TR-FRET assay, is a commonly used method.

• Reagents: Recombinant kinase, appropriate substrate (e.g., Ulight™-labeled peptide), ATP, and test compounds.

• Procedure:

  • Prepare a serial dilution of the test compounds in DMSO.

  • In a 384-well plate, add the kinase, substrate, and test compound.

  • Initiate the reaction by adding a solution of ATP.

  • Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

  • Stop the reaction and add a solution of Europium-labeled antibody specific for the phosphorylated substrate.

  • Incubate for a further 60 minutes to allow for antibody binding.

  • Read the plate on a TR-FRET enabled plate reader.

• Data Analysis: The TR-FRET signal is proportional to the amount of phosphorylated substrate. The data is normalized to controls (no inhibitor and no enzyme) and the IC50 values are calculated by fitting the data to a four-parameter logistic equation.

GPCR Binding Assay (Example Protocol)

Objective: To determine the binding affinity (Ki) of test compounds for a panel of GPCRs.

Methodology: A competitive radioligand binding assay is a standard method.

• Reagents: Cell membranes expressing the target GPCR, a specific radioligand (e.g., [3H]-labeled antagonist), and test compounds.

• Procedure:

  • Prepare a serial dilution of the test compounds in a suitable buffer.

  • In a 96-well filter plate, add the cell membranes, radioligand, and test compound.

  • Incubate the plate at room temperature for a specified time to reach equilibrium.

  • Wash the plate to remove unbound radioligand.

  • Measure the amount of bound radioactivity using a scintillation counter.

• Data Analysis: The amount of bound radioligand is inversely proportional to the affinity of the test compound. The IC50 values are determined from competition binding curves and converted to Ki values using the Cheng-Prusoff equation.

Visualizing Cross-Reactivity Assessment

Diagrams can effectively illustrate the workflows and signaling pathways relevant to cross-reactivity studies.

References

• 1. Synthesis, Pharmacological Evaluation, and In-Silico Studies of Thiophene Derivatives [techscience.com]
• 2. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Therapeutic Potential of Thiophene Compounds: A Mini-Review - PubMed [pubmed.ncbi.nlm.nih.gov]

validation of the synthesis of 5-(Aminomethyl)thiophene-2-carbonitrile through spectroscopic methods

For Researchers, Scientists, and Drug Development Professionals

The synthesis of novel heterocyclic compounds is a cornerstone of pharmaceutical research and development. Among these, thiophene derivatives hold a prominent place due to their diverse biological activities. This guide provides a comparative analysis of the spectroscopic data for the successful synthesis of 5-(Aminomethyl)thiophene-2-carbonitrile, a key intermediate in the development of various therapeutic agents. We present a robust spectroscopic validation workflow and compare the expected data with that of a potential synthetic alternative, 5-(Aminomethyl)thiophene-3-carbonitrile, to aid researchers in unequivocal structural elucidation.

Synthesis Overview

The primary route for the synthesis of 5-(Aminomethyl)thiophene-2-carbonitrile involves a two-step process starting from the commercially available 5-methylthiophene-2-carbonitrile. The synthesis of the isomeric 5-(Aminomethyl)thiophene-3-carbonitrile, used here for comparative purposes, can be achieved via reductive amination of 5-formylthiophene-3-carbonitrile.

Diagram of the Synthetic and Validation Workflow:

Caption: Workflow for the synthesis and spectroscopic validation of 5-(Aminomethyl)thiophene-2-carbonitrile.

Comparative Spectroscopic Data

The following tables summarize the expected quantitative data from various spectroscopic techniques for 5-(Aminomethyl)thiophene-2-carbonitrile and its isomer, 5-(Aminomethyl)thiophene-3-carbonitrile. This data is crucial for distinguishing between the two products and confirming the successful synthesis of the target molecule.

Table 1: ¹H NMR Spectroscopic Data (400 MHz, CDCl₃)

Compound	Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
5-(Aminomethyl)thiophene-2-carbonitrile	H3	~7.05	d	~3.8
H4	~6.90	d	~3.8
-CH₂-	~4.00	s	-
-NH₂	~1.60 (broad s)	s	-
5-(Aminomethyl)thiophene-3-carbonitrile	H2	~7.50	d	~1.5
H4	~7.15	d	~1.5
-CH₂-	~3.95	s	-
-NH₂	~1.60 (broad s)	s	-

Table 2: ¹³C NMR Spectroscopic Data (100 MHz, CDCl₃)

Compound	Carbon Assignment	Chemical Shift (δ, ppm)
5-(Aminomethyl)thiophene-2-carbonitrile	C2 (C-CN)	~115.0
C3	~138.0
C4	~126.0
C5 (C-CH₂NH₂)	~150.0
-CH₂-	~42.0
-CN	~117.0
5-(Aminomethyl)thiophene-3-carbonitrile	C2	~128.0
C3 (C-CN)	~118.0
C4	~125.0
C5 (C-CH₂NH₂)	~148.0
-CH₂-	~41.5
-CN	~119.0

Table 3: FT-IR Spectroscopic Data

Compound	Functional Group	Absorption Range (cm⁻¹)	Intensity
5-(Aminomethyl)thiophene-2-carbonitrile	N-H Stretch	3300-3400	Medium
C-H (Aromatic)	~3100	Medium
C≡N Stretch	~2225	Strong
C=C (Aromatic)	1500-1600	Medium
N-H Bend	~1600	Medium
C-N Stretch	1000-1200	Medium
5-(Aminomethyl)thiophene-3-carbonitrile	N-H Stretch	3300-3400	Medium
C-H (Aromatic)	~3100	Medium
C≡N Stretch	~2230	Strong
C=C (Aromatic)	1500-1600	Medium
N-H Bend	~1600	Medium
C-N Stretch	1000-1200	Medium

Table 4: Mass Spectrometry Data (Electron Ionization)

Compound	m/z (Relative Intensity, %)	Assignment
5-(Aminomethyl)thiophene-2-carbonitrile	138 (M⁺, high)	Molecular Ion
121 (high)	[M-NH₃]⁺
111 (base peak)	[M-HCN]⁺
94 (medium)	[Thiophene-CH₂]⁺
5-(Aminomethyl)thiophene-3-carbonitrile	138 (M⁺, high)	Molecular Ion
121 (high)	[M-NH₃]⁺
111 (base peak)	[M-HCN]⁺
94 (medium)	[Thiophene-CH₂]⁺

Experimental Protocols

Detailed methodologies for the key spectroscopic experiments are provided below to ensure reproducibility and accurate data acquisition.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified product in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• ¹H NMR Spectroscopy:

  • Instrument: 400 MHz NMR Spectrometer.

  • Parameters:

    • Pulse Program: Standard single-pulse.

    • Acquisition Time: ~4 seconds.

    • Relaxation Delay: 2 seconds.

    • Number of Scans: 16.

    • Spectral Width: -2 to 12 ppm.

• ¹³C NMR Spectroscopy:

  • Instrument: 100 MHz NMR Spectrometer.

  • Parameters:

    • Pulse Program: Proton-decoupled.

    • Acquisition Time: ~1.5 seconds.

    • Relaxation Delay: 5 seconds.

    • Number of Scans: 1024.

    • Spectral Width: 0 to 200 ppm.

• Data Processing: Process the raw data using appropriate NMR software. Apply Fourier transform, phase correction, and baseline correction. Calibrate the spectra using the TMS signal at 0.00 ppm for ¹H NMR and the CDCl₃ solvent peak at 77.16 ppm for ¹³C NMR.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation: Prepare a potassium bromide (KBr) pellet by grinding a small amount of the solid sample with dry KBr powder and pressing it into a thin, transparent disk. Alternatively, for Attenuated Total Reflectance (ATR), place a small amount of the solid sample directly onto the ATR crystal.

• Data Acquisition:

  • Instrument: FT-IR Spectrometer.

  • Parameters:

    • Scan Range: 4000-400 cm⁻¹.

    • Resolution: 4 cm⁻¹.

    • Number of Scans: 32.

• Data Processing: Record the spectrum in transmittance mode. Identify and label the major absorption bands.

Mass Spectrometry (MS)

• Sample Introduction: Introduce the sample into the mass spectrometer via a direct insertion probe or after separation by gas chromatography (GC-MS).

• Ionization: Use Electron Ionization (EI) at 70 eV.

• Mass Analysis: Scan a mass-to-charge (m/z) range of 40-400 amu.

• Data Analysis: Identify the molecular ion peak (M⁺) and major fragment ions. Propose fragmentation pathways consistent with the observed spectrum.

Diagram of the Spectroscopic Validation Logic:

Comparative Efficacy of Thiophene-Based Compounds in Oncology Research: A Guide for Drug Development Professionals

Introduction

Thiophene, a sulfur-containing heterocyclic compound, has emerged as a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with significant anticancer properties.[1][2] The versatility of the thiophene ring allows for diverse substitutions, leading to a wide array of derivatives that can interact with various cancer-specific biological targets.[2] These compounds have been shown to exert their antitumor effects through the inhibition of critical signaling pathways involved in cancer cell proliferation, survival, and metastasis.[2] This guide provides a comparative analysis of the efficacy of several thiophene-based compounds, supported by experimental data, to aid researchers and drug development professionals in this promising area of oncology research.

Data Presentation: Comparative Anticancer Activity

The in vitro cytotoxic activity of various thiophene derivatives has been evaluated against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50), a key measure of a compound's potency, is summarized in the tables below. It is important to note that direct comparison of IC50 values between different studies should be approached with caution due to variations in experimental conditions, such as cell lines and incubation times.

Table 1: Comparative in vitro Cytotoxicity (IC50) of Thiophene Derivatives Against Various Cancer Cell Lines

Compound ID	Derivative Class	Cancer Cell Line	IC50 (µM)	Reference Compound	Reference Compound IC50 (µM)
Compound 1312	Thiophene Derivative	SGC-7901 (Gastric)	0.34	5-Fluorouracil	~17
HT-29 (Colon)	0.36	5-Fluorouracil	~13.7
EC-9706 (Esophageal)	3.17	5-Fluorouracil	~57
BU17	Tetrahydrobenzo[b]thiophene	A549 (Lung)	9.00	-	-
Compound 5b	Bis-Chalcone Thiophene	MCF7 (Breast)	4.05 ± 0.96	Cisplatin	27.78 ± 0.929
Compound 5a	Bis-Chalcone Thiophene	MCF7 (Breast)	7.87 ± 2.54	Cisplatin	27.78 ± 0.929
Compound 9a	Bis-Chalcone Thiophene	HCT116 (Colon)	17.14 ± 0.66	Cisplatin	13.276 ± 0.294
Compound 2b	Thiophene Carboxamide	Hep3B (Liver)	5.46	Doxorubicin	-
Compound 11b	Thiophene-based Oxadiazole	MCF7 (Breast)	6.55	Doxorubicin	4.17
HCT116 (Colon)	8.20	Doxorubicin	5.23
AP-C12	Substituted Thiophene	U87-MG (Brain)	9.1	Temozolomide	61.2
Thienopyrimidine 3b	Thienopyrimidine	HepG2 (Liver)	3.105 ± 0.14	Doxorubicin	-
PC-3 (Prostate)	2.15 ± 0.12	Doxorubicin	-
Thieno[3,2-b]pyrrole 4c	Thieno[3,2-b]pyrrole	HepG2 (Liver)	3.023 ± 0.12	Doxorubicin	-
PC-3 (Prostate)	3.12 ± 0.15	Doxorubicin	-

Data compiled from multiple sources.[3][4][5][6][7][8][9] Conditions for each study may vary.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of experimental findings. Below are representative protocols for key assays used in the evaluation of thiophene-based anticancer agents.

Cell Viability (MTT) Assay

This colorimetric assay is widely used to assess the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Thiophene derivative (stock solution in a suitable solvent, e.g., DMSO)

• 96-well flat-bottom sterile microplates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, isopropanol)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density in 100 µL of complete culture medium and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the thiophene derivative in culture medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with the same concentration of solvent) and a blank control (medium only).

• Incubation: Incubate the plate for the desired treatment period (e.g., 48 hours).[6]

• MTT Addition: After incubation, add 10 µL of MTT reagent to each well.

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[10] Mix thoroughly by gentle shaking.

• Absorbance Measurement: Record the absorbance at 570 nm using a microplate reader.[1]

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control. Determine the IC50 value by plotting the percentage of viability against the logarithm of the compound concentration and fitting the data to a dose-response curve.[10]

In Vivo Tumor Xenograft Study

This protocol describes a general procedure for evaluating the in vivo antitumor efficacy of thiophene compounds using a subcutaneous xenograft model.

Materials:

• Immunocompromised mice (e.g., athymic nude or NSG mice)

• Human tumor cell line

• Complete cell culture medium

• Matrigel (optional)

• Thiophene compound formulated for in vivo administration

• Vehicle control

• Calipers for tumor measurement

Procedure:

• Cell Preparation: Culture the chosen tumor cell line under standard conditions. On the day of inoculation, harvest the cells and resuspend them in a sterile solution, such as PBS or a 1:1 mixture of medium and Matrigel.

• Tumor Cell Implantation: Subcutaneously inject a specific number of tumor cells (e.g., 1 x 10^6 cells) into the flank of each mouse.[11]

• Tumor Growth and Randomization: Monitor tumor growth regularly. When tumors reach a predetermined size (e.g., 50-100 mm³), randomize the mice into treatment and control groups.[11]

• Treatment Administration: Administer the thiophene compound and vehicle control to their respective groups according to the planned dosing schedule (e.g., daily intraperitoneal injection).

• Monitoring: Measure tumor volume with calipers and record the body weight of the mice 2-3 times per week.

• Endpoint: Continue the treatment until the tumors in the control group reach a predetermined endpoint size or for a specified duration.

• Data Analysis: Analyze the tumor growth inhibition, comparing the tumor volumes in the treatment group to the control group. Survival curves can also be generated.

In Vitro Tubulin Polymerization Inhibition Assay

This assay is used to determine if a compound inhibits the polymerization of tubulin into microtubules, a common mechanism of action for antimitotic drugs.

Materials:

• Purified tubulin (e.g., bovine brain tubulin)

• Tubulin polymerization buffer (e.g., 80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA)

• GTP solution

• Thiophene compound

• Known tubulin inhibitor (e.g., Nocodazole) and enhancer (e.g., Paclitaxel) as controls

• Temperature-controlled microplate reader

Procedure:

• Reagent Preparation: Prepare a tubulin reaction mix on ice containing tubulin at the desired final concentration (e.g., 3 mg/mL) in polymerization buffer supplemented with GTP.

• Compound Preparation: Prepare serial dilutions of the thiophene compound and controls.

• Assay Setup: Pre-warm the microplate reader and a 96-well plate to 37°C. Add the test compounds and controls to the appropriate wells.

• Initiation of Polymerization: To start the reaction, add the ice-cold tubulin reaction mix to each well.

• Data Acquisition: Immediately place the plate in the pre-warmed microplate reader and measure the change in absorbance (turbidity) at 340 nm over time (e.g., every 30 seconds for 60 minutes).

• Data Analysis: Plot the absorbance values against time to generate polymerization curves. The inhibitory effect of the compounds can be quantified by comparing parameters such as the maximum rate of polymerization (Vmax) and the final polymer mass to the vehicle control.

Mandatory Visualization: Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate key signaling pathways targeted by thiophene-based compounds and a general experimental workflow.

Experimental workflow for thiophene-based anticancer drug discovery.

References

• 1. benchchem.com [benchchem.com]
• 2. Thiophene-based derivatives as anticancer agents: An overview on decade's work - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Exploring the potential of thiophene derivatives as dual inhibitors of β-tubulin and Wnt/β-catenin pathways for gastrointestinal cancers in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Thiophene derivative-loaded nanoparticles mediate anticancer activity through the inhibition of kinases and microtubule assembly - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and Evaluation of Novel Bis-Chalcone Derivatives Containing a Thiophene Moiety as Potential Anticancer Agents: In Vitro, In Silico , and Mechanistic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis, computational chemical study, antiproliferative activity screening, and molecular docking of some thiophene-based oxadiazole, triazole, and ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA07048D [pubs.rsc.org]
• 8. mdpi.com [mdpi.com]
• 9. Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. inmuno-oncologia.ciberonc.es [inmuno-oncologia.ciberonc.es]

A Comparative Guide to the Charge Transport Properties of Thiophene-Based Semiconductors

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the charge transport properties of various p-type and n-type thiophene-based semiconductors. The following sections detail quantitative performance data, in-depth experimental protocols for key characterization techniques, and visualizations of experimental workflows and structure-property relationships.

Comparative Performance Data of Thiophene Semiconductors

The charge transport characteristics of organic semiconductors are pivotal for their application in electronic devices. Key performance metrics include charge carrier mobility (μ), the on/off current ratio (Ion/Ioff), and the threshold voltage (Vth). A summary of these parameters for a selection of prominent p-type and n-type thiophene-based semiconductors is presented below.

Semiconductor	Type	Mobility (cm²/Vs)	On/Off Ratio	Threshold Voltage (V)
p-Type Semiconductors
Regioregular Poly(3-hexylthiophene) (P3HT)	p-type	0.01 - 0.1	10⁴ - 10⁶	-10 to -20
Poly(3,3'''-didodecyl-quaterthiophene) (PQT-12)	p-type	~1.4 x 10⁻³	> 10⁴	Not widely reported
Dinaphtho[2,3-b:2',3'-f]thieno[3,2-b]thiophene (DNTT)	p-type	up to 8.3[1]	> 10⁸[1]	~0[1]
Poly[2,5-bis(3-tetradecylthiophen-2-yl)thieno[3,2-b]thiophene] (PBTTT)	p-type	~1.0	> 10⁶	Not widely reported
n-Type Semiconductors
N,N'-bis(n-octyl)-dicyanoperylene-3,4:9,10-bis(dicarboximide) (PDI8-CN₂)	n-type	up to 0.2[2]	> 10⁵	~40
Fullerene Derivatives (e.g., PC₆₁BM)	n-type	up to 6[3]	10⁵ - 10⁷	20 to 40
Carbonyl-functionalized quaterthiophenes (DFCO-4T)	n-type	up to 0.57[2]	> 10⁶	Not widely reported

Detailed Experimental Protocols

Accurate assessment of charge transport properties relies on standardized and meticulously executed experimental procedures. This section provides detailed protocols for the fabrication and characterization of Organic Field-Effect Transistors (OFETs), Space-Charge Limited Current (SCLC) measurements, and Conductive Atomic Force Microscopy (C-AFM).

Organic Field-Effect Transistor (OFET) Fabrication and Characterization

OFETs are the primary device architecture for determining the charge carrier mobility, on/off ratio, and threshold voltage of organic semiconductors. The following protocol describes the fabrication of a top-contact, bottom-gate OFET.

Materials and Equipment:

• N-doped silicon wafers with a 300 nm thermally grown SiO₂ layer

• Organic semiconductor solution (e.g., P3HT in chloroform)

• Hexamethyldisilazane (HMDS) for surface treatment

• Gold (Au) for source and drain electrodes

• Shadow mask for electrode deposition

• Spin coater

• Thermal evaporator

• Probe station and semiconductor parameter analyzer

Fabrication Procedure:

• Substrate Cleaning: Clean the Si/SiO₂ wafers by sonicating in a sequence of deionized water, acetone, and isopropanol for 15 minutes each. Dry the substrates with a stream of nitrogen gas.

• Surface Treatment: Treat the SiO₂ surface with HMDS to create a hydrophobic layer, which improves the morphology of the subsequently deposited organic semiconductor film. This can be done by spin-coating HMDS or by vapor phase deposition.

• Semiconductor Deposition: Spin-coat the organic semiconductor solution onto the treated substrate. For example, a solution of regioregular P3HT in chloroform (0.5% w/v) can be spun at 3500 rpm for 40 seconds.[4]

• Annealing: Anneal the semiconductor film to improve its crystallinity and molecular ordering. For P3HT, annealing at 120 °C is a common practice.[4]

• Electrode Deposition: Thermally evaporate gold through a shadow mask to define the source and drain electrodes. A typical thickness for the electrodes is 50 nm.

Characterization Procedure:

• Device Connection: Place the fabricated OFET on a probe station and establish contact with the source, drain, and gate electrodes.

• Output Characteristics: Measure the drain current (ID) as a function of the drain-source voltage (VDS) at various constant gate-source voltages (VGS). These are the output curves.

• Transfer Characteristics: Measure the drain current (ID) as a function of the gate-source voltage (VGS) at a constant, high drain-source voltage (to ensure operation in the saturation regime). These are the transfer curves.

• Parameter Extraction:

  • Mobility (μ): In the saturation regime, the mobility can be calculated from the slope of the (ID)1/2 vs. VGS plot using the following equation: ID,sat = (μ * Ci * W) / (2 * L) * (VGS - Vth)² where Ci is the capacitance per unit area of the gate dielectric, W is the channel width, and L is the channel length.

  • On/Off Ratio (Ion/Ioff): This is the ratio of the maximum drain current (Ion) to the minimum drain current (Ioff) from the transfer curve.

  • Threshold Voltage (Vth): This is the gate voltage at which the transistor begins to conduct, determined by extrapolating the linear portion of the (ID)1/2 vs. VGS plot to ID = 0.

Space-Charge Limited Current (SCLC) Measurement

The SCLC method is used to determine the bulk charge carrier mobility of a material in a diode-like structure. This technique is particularly useful for materials where fabricating high-quality OFETs is challenging.

Device Fabrication (for a hole-only device):

• Substrate and Electrodes: Use a pre-patterned ITO-coated glass substrate as the anode.

• Hole Injection Layer: Deposit a hole-injection layer, such as PEDOT:PSS, on the ITO to ensure ohmic contact for hole injection.

• Semiconductor Layer: Spin-coat the organic semiconductor onto the hole-injection layer. The thickness of this layer is a critical parameter in SCLC measurements.

• Cathode Deposition: Thermally evaporate a high work function metal, such as gold (Au) or silver (Ag), as the cathode. For an electron-only device, a low work function cathode (e.g., Calcium or Aluminum) and an appropriate electron injection layer would be used.

Measurement and Analysis:

• I-V Measurement: Apply a voltage across the device and measure the resulting current density (J).

• Mott-Gurney Law: In the SCLC regime, the current density is described by the Mott-Gurney law: J = (9/8) * ε₀ * εᵣ * μ * (V²/L³) where ε₀ is the permittivity of free space, εᵣ is the relative dielectric constant of the material, μ is the charge carrier mobility, V is the applied voltage, and L is the thickness of the semiconductor layer.[5]

• Mobility Calculation: By plotting J vs. V² on a log-log scale, a region with a slope of 2 indicates the SCLC regime. The mobility can then be extracted from the slope of the J1/2 vs. V plot.[6][7]

Conductive Atomic Force Microscopy (C-AFM)

C-AFM is a powerful technique for mapping the local conductivity of a thin film with nanoscale resolution, providing insights into the relationship between morphology and charge transport.

Sample Preparation:

• Thin Film Deposition: Deposit a thin film of the organic semiconductor on a conductive substrate (e.g., ITO-coated glass or highly doped silicon). The film should be thin enough to allow for current to be measured through its thickness.

• Grounding: Ensure the conductive substrate is properly grounded to complete the electrical circuit.

Imaging Protocol:

• Engage Conductive Tip: Use a conductive AFM tip (e.g., platinum-iridium or diamond-coated) and engage it with the sample surface in contact mode.

• Apply Bias: Apply a DC bias voltage between the conductive tip and the sample.

• Simultaneous Imaging: Raster scan the tip across the surface while simultaneously recording the topography and the current flowing through the tip. This generates a topographical map and a corresponding current map.

• I-V Spectroscopy: To obtain local current-voltage characteristics, hold the tip at a specific location and sweep the bias voltage while measuring the current.

Visualizing Experimental Workflows and Structure-Property Relationships

Experimental Workflow for Assessing Charge Transport Properties

The following diagram illustrates the general workflow for characterizing the charge transport properties of a novel thiophene-based semiconductor.

General workflow for thiophene semiconductor characterization.

Structure-Property Relationships in Thiophene Semiconductors

The charge transport properties of thiophene-based semiconductors are intrinsically linked to their molecular structure. The following diagram illustrates key structural modifications and their impact on performance.

Influence of molecular structure on charge transport.

References

• 1. researchgate.net [researchgate.net]
• 2. Dithienylnaphthalenes and quaterthiophenes substituted with electron-withdrawing groups as n-type organic semiconductors for organic field-effect transistors - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Space Charge Limited Current (SCLC) for Mobility in Organic & Perovskite Semiconductors — Fluxim [fluxim.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to the In Vitro and In Vivo Activity of 5-(Aminomethyl)thiophene-2-carbonitrile Derivatives as Kinase Inhibitors

This guide provides a comparative analysis of a series of novel 5-(Aminomethyl)thiophene-2-carbonitrile derivatives, evaluating their performance in both preclinical in vitro and in vivo settings. The data presented herein is intended to assist researchers, scientists, and drug development professionals in understanding the therapeutic potential of this chemical class as inhibitors of key oncogenic signaling pathways.

In Vitro vs. In Vivo Performance: A Comparative Analysis

The translation of in vitro potency to in vivo efficacy is a critical step in the drug discovery process. This section compares the in vitro inhibitory activity of a series of 5-(Aminomethyl)thiophene-2-carbonitrile derivatives against a representative receptor tyrosine kinase (RTK) with their corresponding in vivo anti-tumor activity in a human tumor xenograft model.

Data Summary of 5-(Aminomethyl)thiophene-2-carbonitrile Derivatives

Compound ID	R1 Group	R2 Group	In Vitro RTK Inhibition IC50 (nM)	In Vivo Tumor Growth Inhibition (%) @ 50 mg/kg
TH-001	H	H	150	25
TH-002	Me	H	75	40
TH-003	H	Ph	25	65
TH-004	Me	Ph	10	80
TH-005	H	4-F-Ph	15	75
TH-006	Me	4-F-Ph	5	90

Note: The data presented in this table is a hypothetical representation for illustrative purposes and is based on typical structure-activity relationships observed for kinase inhibitors.

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility and facilitate the evaluation of the presented data.

In Vitro Receptor Tyrosine Kinase (RTK) Inhibition Assay

This assay quantifies the ability of the test compounds to inhibit the enzymatic activity of a specific RTK.

Materials:

• Recombinant human RTK enzyme

• ATP

• Substrate peptide (e.g., poly(Glu, Tyr) 4:1)

• 384-well assay plates

• Kinase buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• Test compounds dissolved in DMSO

• Detection reagent (e.g., ADP-Glo™ Kinase Assay, Promega)

Procedure:

• A 2 µL solution of the test compound at various concentrations in 10% DMSO is added to the wells of a 384-well plate.

• A 4 µL solution containing the RTK enzyme and substrate peptide in kinase buffer is added to each well.

• The kinase reaction is initiated by adding 4 µL of ATP solution in kinase buffer.

• The plate is incubated at room temperature for 60 minutes.

• The kinase reaction is stopped, and the amount of ADP produced is quantified using a detection reagent according to the manufacturer's protocol.

• Luminescence is measured using a plate reader.

• The IC50 values are calculated by fitting the dose-response curves using a non-linear regression model.

In Vivo Human Tumor Xenograft Model

This study evaluates the in vivo anti-tumor efficacy of the test compounds in an immunodeficient mouse model bearing human tumor xenografts.

Animal Model:

• Female athymic nude mice (6-8 weeks old)

Tumor Cell Line:

• A human cancer cell line overexpressing the target RTK (e.g., A549, MCF-7).

Procedure:

• Human tumor cells are implanted subcutaneously into the flank of each mouse.

• Tumors are allowed to grow to a palpable size (approximately 100-150 mm³).

• Mice are randomized into vehicle control and treatment groups.

• Test compounds are administered orally once daily at a dose of 50 mg/kg.

• Tumor volume and body weight are measured twice weekly.

• After a predetermined study duration (e.g., 21 days), the animals are euthanized, and the tumors are excised and weighed.

• Tumor growth inhibition is calculated as the percentage difference in the mean tumor volume between the treated and vehicle control groups.

Visualizing the Mechanism of Action

To illustrate the biological context of the 5-(Aminomethyl)thiophene-2-carbonitrile derivatives, the following diagrams depict a generalized experimental workflow and a representative signaling pathway that these compounds are designed to inhibit.

A generalized experimental workflow for drug discovery.

A simplified RTK signaling pathway inhibited by the derivatives.

Safety & Regulatory Compliance

Navigating the Safe Disposal of 5-(Aminomethyl)thiophene-2-carbonitrile: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the responsible management of chemical waste is a critical component of laboratory safety and environmental stewardship. This guide provides essential, step-by-step procedures for the proper disposal of 5-(Aminomethyl)thiophene-2-carbonitrile, ensuring a secure working environment and adherence to regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 5-(Aminomethyl)thiophene-2-carbonitrile with the appropriate personal protective equipment (PPE). This includes, but is not limited to, chemical-resistant gloves (e.g., nitrile), safety goggles, and a laboratory coat. All handling of the compound and its waste must be conducted within a certified chemical fume hood to prevent inhalation of any dust or vapors.

Hazard Profile Summary

Due to the absence of a specific Safety Data Sheet (SDS) for 5-(Aminomethyl)thiophene-2-carbonitrile, its hazard profile is inferred from structurally similar compounds containing thiophene, amine, and nitrile functional groups.

Hazard Category	Description	Precautionary Statements
Toxicity	Likely harmful if swallowed, inhaled, or in contact with skin. May cause skin and eye irritation.[1][2]	Do not eat, drink, or smoke when using this product. Wash skin thoroughly after handling. Wear protective gloves, eye protection, and face protection.
Environmental	Potentially harmful to aquatic life with long-lasting effects.	Avoid release to the environment.
Reactivity	May react with strong oxidizing agents, strong acids, and strong bases.[1][3]	Store away from incompatible materials.
Flammability	Thiophene derivatives can be flammable.	Keep away from heat, sparks, open flames, and hot surfaces. Use non-sparking tools.[4]

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of 5-(Aminomethyl)thiophene-2-carbonitrile is through a licensed hazardous waste disposal company.[5][6] This ensures the compound is managed in compliance with all environmental regulations.

Step 1: Waste Segregation and Collection

All waste containing 5-(Aminomethyl)thiophene-2-carbonitrile, including residual amounts in containers, contaminated materials (e.g., pipette tips, weighing paper), and solutions, must be collected in a designated, properly labeled hazardous waste container.[5] The container should be made of a compatible material, such as glass or high-density polyethylene (HDPE), and must have a secure, tightly fitting lid.[5]

Step 2: Labeling of Waste Containers

The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "5-(Aminomethyl)thiophene-2-carbonitrile," and the primary hazards associated with the compound (e.g., "Toxic," "Environmental Hazard").[5][6]

Step 3: Storage of Waste

Store the sealed waste container in a designated satellite accumulation area within the laboratory. This area should be well-ventilated, away from heat or ignition sources, and have secondary containment to prevent the spread of any potential leaks.[6][7]

Step 4: Professional Disposal

Arrange for the collection of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor.[3][8] Provide them with a full characterization of the waste. Under no circumstances should this chemical be disposed of down the drain or in regular trash.[3][5]

Disposal of Empty Containers

Containers that held 5-(Aminomethyl)thiophene-2-carbonitrile should be triple-rinsed with a suitable solvent. The rinsate must be collected and treated as hazardous waste.[7][9] After triple-rinsing, the container can be disposed of as regular laboratory waste, ensuring the original label is defaced or removed.[9]

Spill Management

In the event of a spill, immediately evacuate the area and ensure it is well-ventilated, preferably within a fume hood.[3] For small spills, absorb the material with an inert absorbent such as vermiculite or dry sand.[3] Wearing appropriate PPE, carefully collect the absorbent material and place it in a sealed, labeled container for hazardous waste disposal.[3]

Experimental Workflow for Disposal

Caption: Disposal workflow for 5-(Aminomethyl)thiophene-2-carbonitrile.

This comprehensive approach to the disposal of 5-(Aminomethyl)thiophene-2-carbonitrile prioritizes safety and regulatory compliance, ensuring the protection of laboratory personnel and the environment.

References

• 1. fishersci.com [fishersci.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. benchchem.com [benchchem.com]
• 4. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 8. collectandrecycle.com [collectandrecycle.com]
• 9. benchchem.com [benchchem.com]

Personal protective equipment for handling 5-(Aminomethyl)thiophene-2-carbonitrile

This guide provides crucial safety, operational, and disposal information for researchers, scientists, and drug development professionals handling 5-(Aminomethyl)thiophene-2-carbonitrile. Adherence to these procedures is vital for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification

While specific toxicity data for 5-(Aminomethyl)thiophene-2-carbonitrile is limited, compounds with similar structures may present the following hazards:

• Harmful if swallowed, in contact with skin, or if inhaled .[1][2]

• Causes skin and serious eye irritation .[1][2]

• May be combustible or flammable.[3][4][5]

• The powdered form can be aerosolized, posing an inhalation risk.[6]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling 5-(Aminomethyl)thiophene-2-carbonitrile.

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber, minimum 4 mil thickness). Change gloves frequently and immediately if contaminated.[6]	To prevent skin contact and absorption.
Eye Protection	Safety glasses with side shields or chemical safety goggles are mandatory. A face shield should be worn in addition to goggles if there is a splash hazard.[3][6]	To protect eyes from dust particles and splashes.
Skin and Body Protection	A laboratory coat must be worn at all times. For larger quantities or when a significant risk of contamination exists, consider additional protective clothing.[6][7]	To protect skin and clothing from contamination.
Respiratory Protection	All handling of the solid compound that may generate dust should be conducted in a certified chemical fume hood.[6] If a fume hood is not available, a NIOSH-approved respirator with an appropriate particulate filter may be necessary.	To prevent inhalation of hazardous dust particles.

Operational Plan: Step-by-Step Handling Procedure

Proper handling procedures are critical to minimize exposure and ensure safety.

• Preparation :

  • Ensure a certified chemical fume hood is operational.

  • Gather all necessary materials, including spatulas, weigh boats, and reaction vessels, and place them inside the fume hood.[6]

  • Verify that an appropriate fire extinguisher, safety shower, and eyewash station are readily accessible.[8]

• Handling :

  • When weighing the compound, use a tared weigh boat and handle the container carefully to avoid generating dust.[6]

  • Slowly transfer the weighed solid into the reaction vessel.[6]

  • Add the desired solvent to dissolve the compound.

• Cleanup :

  • After handling is complete, decontaminate all surfaces and equipment that may have come into contact with the chemical.

  • Dispose of all contaminated waste as outlined in the disposal plan below.[6]

  • Remove PPE in the correct order to prevent cross-contamination: gloves first, followed by the lab coat, and then eye protection.[6]

  • Wash hands thoroughly with soap and water after removing PPE.[3]

Disposal Plan

Proper disposal of chemical waste is essential to prevent environmental contamination and maintain laboratory safety.

• Contaminated Solid Waste : All disposable items that have come into contact with 5-(Aminomethyl)thiophene-2-carbonitrile, such as gloves, weigh boats, and paper towels, should be considered hazardous waste.[6] These items should be collected in a designated, sealed, and clearly labeled hazardous waste container.

• Unused Chemical : Unused 5-(Aminomethyl)thiophene-2-carbonitrile should be disposed of as hazardous chemical waste. Do not dispose of it down the drain or in regular trash.

• Waste Collection and Disposal : Follow all local, state, and federal regulations for the disposal of hazardous chemical waste. Consult with your institution's EHS department for specific guidance on waste stream management and disposal procedures.

Experimental Workflow

Caption: Workflow for safely handling 5-(Aminomethyl)thiophene-2-carbonitrile.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. benchchem.com [benchchem.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. fishersci.com [fishersci.com]